2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde

• CAS: 2384881-81-4

Core Science & Biosynthesis

Strategic Applications of 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde in Modern Medicinal Chemistry

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Mechanistic Guide

Executive Summary

The strategic incorporation of fluorine-containing functional groups is a foundational pillar in modern drug design, enabling the precise tuning of a candidate's pharmacokinetic and physicochemical properties. Among these, the difluoromethoxy group (–OCF₂H) has emerged as a highly privileged motif[1][2].

2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde (CAS: 2384881-81-4) is an advanced, commercially available building block that combines the conformational flexibility of the –OCF₂H group with the electron-rich environment of a dimethoxy-substituted aromatic ring[3][4]. This whitepaper provides an in-depth mechanistic analysis of this scaffold, detailing its physicochemical properties, the causality behind its chemical reactivity, and self-validating protocols for its integration into novel drug candidates.

Physicochemical Profiling & The "Fluorine Effect"

The utility of 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde stems from its unique combination of functional groups. While the aldehyde acts as a versatile reactive handle for late-stage functionalization, the aromatic substituents dictate the molecule's electronic and spatial behavior.

Quantitative Data Summary

The following table summarizes the core physicochemical properties of the scaffold, which are critical for predicting its behavior in Lipinski-compliant drug design[1][3]:

Property	Value	Medicinal Chemistry Implication
CAS Number	2384881-81-4	Unique identifier for sourcing and patent mapping.
Molecular Formula	C₁₀H₁₀F₂O₄	Defines the exact mass and isotopic distribution.
Molecular Weight	232.18 g/mol	Low MW allows for extensive downstream elaboration.
LogP (Predicted)	~2.11	Optimal lipophilicity for membrane permeability.
Topological Polar Surface Area (TPSA)	44.76 Ų	Excellent for oral bioavailability and potential BBB penetration.
Hydrogen Bond Acceptors	4	Contributed by the oxygen atoms in the ether and carbonyl groups.
Hydrogen Bond Donors (Classical)	0	Enhances lipophilicity and reduces desolvation penalties.

Mechanistic Causality: The Difluoromethoxy Advantage

Unlike the highly lipophilic and strongly electron-withdrawing trifluoromethoxy (–OCF₃) group, the difluoromethoxy (–OCF₂H) group offers a highly nuanced pharmacological profile[1][5].

• Metabolic Stability: The –OCF₂H group effectively blocks cytochrome P450-mediated oxidative O-demethylation, a common metabolic liability in standard methoxyarenes[1][2].

• Conformational Switching: The rotational barrier of the Ar–OCF₂H system is significantly lower than that of Ar–OCF₃. This allows the group to interconvert between a highly lipophilic orthogonal conformation and a polar coplanar conformation, adjusting dynamically to the polarity of the target protein's binding pocket[5][6].

• Non-Classical Hydrogen Bonding: The high electronegativity of the fluorine atoms withdraws electron density from the adjacent carbon, rendering the –OCF₂H proton sufficiently acidic to act as a lipophilic hydrogen bond donor. This enables unique, strong hydrogen-bonding interactions with target residues (e.g., interacting with amino groups in enzyme active sites), which is impossible with standard methoxy groups[1][7][8].

Caption: Pharmacophore mapping and functional group causality of the benzaldehyde scaffold.

Chemical Reactivity & Synthetic Integration

The primary synthetic utility of 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde lies in the reactivity of its formyl group. However, the reactivity is heavily modulated by the aromatic ring's electronics. The two methoxy groups at the 4 and 6 positions strongly donate electron density into the ring via resonance (+M effect). This significantly reduces the electrophilicity of the aldehyde carbon compared to an unsubstituted benzaldehyde.

To successfully utilize this building block in standard drug discovery workflows—such as reductive amination to generate fluorinated benzylamines—specific catalytic interventions are required.

Self-Validating Protocol: Reductive Amination

Objective: To couple 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde with a primary or secondary amine to yield a metabolically stable, fluorinated benzylamine scaffold.

Causality of Reagent Selection: Because the aldehyde is electron-rich and less electrophilic, imine formation is sluggish. The addition of a mild acid (Acetic Acid) is mandatory to protonate the carbonyl oxygen, increasing its electrophilicity. Sodium triacetoxyborohydride (STAB / NaBH(OAc)₃) is selected as the reducing agent because it is stable in mildly acidic media and selectively reduces the protonated imine/iminium intermediate much faster than the unreacted aldehyde.

Step-by-Step Methodology:

• Imine Formation (Activation):

  • Dissolve 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde (1.0 equiv, e.g., 100 mg) and the target amine (1.1 equiv) in anhydrous 1,2-dichloroethane (DCE) (0.2 M concentration).

  • Add glacial acetic acid (1.5 equiv) dropwise at room temperature.

  • Self-Validation Check 1: Stir for 2 hours. Remove a 5 µL aliquot, dilute in methanol, and analyze via LC-MS. The disappearance of the aldehyde peak (m/z 233[M+H]⁺) and the appearance of the imine mass confirm successful condensation. Do not proceed to reduction until >90% conversion is observed.

• Selective Reduction:

  • Cool the reaction mixture to 0 °C.

  • Add Sodium triacetoxyborohydride (1.5 equiv) portion-wise to control the mild exotherm.

  • Allow the reaction to warm to room temperature and stir for 12 hours under an inert atmosphere (N₂ or Ar).

  • Self-Validation Check 2: A clear to slightly cloudy solution indicates the stable suspension of the borate salts. TLC (Hexanes/EtOAc) should show the complete consumption of the intermediate imine.

• Workup and Isolation (Phase-Switch Validation):

  • Quench the reaction with saturated aqueous NaHCO₃ to neutralize the acetic acid and destroy excess hydride.

  • Extract with dichloromethane (DCM).

  • Self-Validation Check 3 (Acid/Base Extraction): Extract the organic layer with 1M HCl. The basic fluorinated amine product will protonate and partition into the aqueous layer, leaving non-basic impurities in the organic layer. Basify the aqueous layer to pH 10 with 2M NaOH and back-extract with DCM to yield the highly pure target scaffold.

Caption: Workflow for the reductive amination of 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde.

Conclusion

2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde represents a highly strategic node in the medicinal chemist's toolkit. By understanding the causality of its structural features—specifically the electron-donating dimethoxy core and the conformationally flexible, metabolically stable difluoromethoxy group—researchers can predictably integrate this scaffold into complex drug discovery programs. The utilization of self-validating synthetic protocols ensures high-fidelity translation from computational design to physical assay screening.

References

• National Institutes of Health (NIH). "Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis". PMC. Available at:[Link]

• National Institutes of Health (NIH). "Recent progress in the strategic incorporation of fluorine into medicinally active compounds". PMC. Available at:[Link]

• bioRxiv. "qFit-ligand reveals widespread conformational heterogeneity of drug-like molecules in X-ray electron density maps". bioRxiv. Available at:[Link]

• ChemRxiv. "Impact of Conformations and Size on the Antileishmanial Activity of New Quinazoline Derivatives". ChemRxiv. Available at:[Link]

• Chimia. "Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups". Chimia. Available at:[Link]

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• 2. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. chimia.ch [chimia.ch]
• 7. biorxiv.org [biorxiv.org]
• 8. chemrxiv.org [chemrxiv.org]

The Difluoromethoxy Benzaldehyde Scaffold: A Technical Guide to Structure-Activity Relationships and Synthetic Utility

Executive Summary: The Lipophilic Hydrogen Bond Donor

In modern medicinal chemistry, the difluoromethoxy group (

) has emerged as a critical bioisostere, bridging the gap between the metabolic liability of methoxy groups ( ) and the extreme lipophilicity of trifluoromethoxy groups ( ).[1]

This guide dissects the Structure-Activity Relationship (SAR) of difluoromethoxy benzaldehydes—versatile pharmacophore building blocks. Unlike standard alkyl ethers, the

moiety acts as a lipophilic hydrogen bond donor . The terminal proton is sufficiently acidic (due to the electron-withdrawing fluorines) to interact with protein targets, while the fluorines simultaneously modulate metabolic stability by blocking oxidative -dealkylation.

Physicochemical Profiling & SAR Logic

To rationally design drugs using this scaffold, one must understand the electronic and steric consequences of substituting a hydrogen or methyl group with a difluoromethyl moiety.

Comparative Physicochemical Metrics

The following table contrasts the difluoromethoxy group with its common analogs. Note the "Goldilocks" zone of lipophilicity and the unique H-bond donor capability.

Property	Methoxy ( )	Difluoromethoxy ( )	Trifluoromethoxy ( )
Hammett	-0.27 (Donor)	+0.18 (Weak Withdrawer)	+0.35 (Withdrawer)
Hansch (Lipophilicity)	-0.02	+0.65	+1.04
H-Bond Character	Acceptor only	Donor & Weak Acceptor	None
Metabolic Stability	Low ( -demethylation)	High (C-F bond strength)	Very High
Conformation	Coplanar (mostly)	Orthogonal preference	Orthogonal

The SAR Logic Flow

The decision to incorporate a difluoromethoxy benzaldehyde fragment usually stems from three specific optimization needs:

• Potency Boost: Utilizing the acidic proton (

  in DMSO, but effective in enzyme pockets) to form hydrogen bonds with backbone carbonyls.

• Metabolic Blocking: Preventing rapid clearance caused by CYP450-mediated

  -dealkylation, common in anisole derivatives.

• Conformational Locking: The steric bulk of the

  group forces the substituent out of the aromatic plane, potentially fitting better into hydrophobic pockets.

Figure 1: Decision logic for transitioning from standard ethers to difluoromethoxy analogs in lead optimization.

Synthetic Architectures: Accessing the Scaffold

The synthesis of difluoromethoxy benzaldehydes is non-trivial due to the instability of difluorocarbene sources. The most robust protocol involves the in situ generation of difluorocarbene from sodium chlorodifluoroacetate.

Mechanism of Difluoromethylation

The reaction proceeds via a specific sequence:

• Decarboxylation: Sodium chlorodifluoroacetate decarboxylates at elevated temperatures to form the difluorocarbene (

  ) intermediate.

• Insertion: The phenoxide anion (generated by base) attacks the electrophilic carbene.

• Protonation: The resulting anion is protonated to fix the

  group.

Figure 2: Mechanistic pathway for the generation and insertion of difluorocarbene.

Validated Experimental Protocol

Objective: Synthesis of 4-(difluoromethoxy)-3-methoxybenzaldehyde (a key intermediate for PDE4 inhibitors like Roflumilast analogs).

Materials & Reagents[2]

• Substrate: Vanillin (4-hydroxy-3-methoxybenzaldehyde)

• Reagent: Sodium chlorodifluoroacetate (

  )

• Base: Cesium Carbonate (

  , ) or Sodium Hydroxide ( )

• Solvent: DMF/Water (10:1 ratio) - Water is critical to aid solubility of the salt and proton transfer.

Step-by-Step Methodology

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve Vanillin (

  ) in DMF ( ) and Water ( ).

• Deprotonation: Add

  ( ) and stir at room temperature for 15 minutes. The solution should turn yellow/orange indicating phenoxide formation.

• Reagent Addition: Add Sodium chlorodifluoroacetate (

  ) in a single portion.

• Reaction: Heat the mixture to 100°C for 4–6 hours.

  • Self-Validation Check: Monitor by TLC (Hexane/EtOAc 4:1). The starting phenol (polar) should disappear, and a new, less polar spot (product) should appear.

  • Note: Gas evolution (

    ) will be observed; ensure open venting through a bubbler.

• Workup: Cool to room temperature. Pour into ice-cold water (

  ) and extract with Ethyl Acetate ( ).

• Purification: Wash combined organics with brine, dry over

  , and concentrate. Purify via silica gel flash chromatography (Gradient: 0-20% EtOAc in Hexanes).

Analytical Validation (NMR Signature)

To confirm the structure, look for the characteristic triplet in the

NMR.

• NMR ( , ): ( ).

• Interpretation: The large coupling constant (

  ) is diagnostic of a proton geminal to two fluorine atoms.

Case Studies in Drug Development

Case A: PDE4 Inhibitors (Roflumilast Analogs)

Context: Phosphodiesterase-4 (PDE4) inhibitors are used for COPD and asthma. Roflumilast contains a difluoromethoxy group on a benzamide scaffold, but benzaldehyde derivatives are used to synthesize analogs.

• SAR Insight: Replacing a methoxy group with difluoromethoxy in the 3,4-dialkoxyphenyl pharmacophore increases potency by 2–14 fold.[2]

• Mechanism: The

  group fills a hydrophobic pocket in the PDE4 active site more effectively than while resisting metabolic hydrolysis.

Case B: Benzimidazole Anticancer Agents

Context: Difluoromethoxy benzaldehydes are condensed with phenylenediamines to form 2-arylbenzimidazoles.

• SAR Insight: In non-small cell lung cancer (NSCLC) lines (e.g., H1975), derivatives with the difluoromethoxy group showed superior

  values ( ) compared to non-fluorinated controls.

• Causality: The enhanced lipophilicity facilitates cell membrane penetration, while the H-bond donor capacity allows for tighter binding to the kinase domain of EGFR.

References

• Physicochemical Properties of Fluorine: Purser, S., et al. "Fluorine in medicinal chemistry."[3] Chemical Society Reviews 37.2 (2008): 320-330. [Link]

• Difluoromethoxy Synthesis Protocol: Zafrani, Y., et al. "Difluoromethylation of phenols and thiols with chlorodifluoroacetic acid." Tetrahedron 65.27 (2009): 5278-5283. [Link]

• PDE4 Inhibitor SAR: Guo, H., et al. "Design, synthesis and structure–activity relationship of novel PDE4 inhibitors." Bioorganic & Medicinal Chemistry Letters 19.15 (2009): 4223-4227. [Link]

• Anticancer Benzimidazole Derivatives: Gao, C., et al. "Synthesis and biological evaluation of 2-substituted benzimidazoles as potential anticancer agents." European Journal of Medicinal Chemistry 157 (2018): 1244-1256. [Link]

Sources

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• 2. Design, Synthesis, and Structure–Activity Relationship, Molecular Modeling, and NMR Studies of a Series of Phenyl Alkyl Ketones as Highly Potent and Selective Phosphodiesterase-4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]

The Unconventional Donor: Harnessing the Difluoromethoxy Group in Drug Design

The following technical guide details the hydrogen bond donor capacity of the difluoromethoxy group (

), a structural motif that has transcended its traditional role as a mere lipophilic spacer to become a critical tool for conformational control and potency optimization in modern drug discovery.[1][2]

Executive Summary

The difluoromethoxy group (

) represents a unique "chimeric" functionality in medicinal chemistry. While traditionally categorized alongside perfluorinated ethers as a lipophilicity enhancer, it possesses a distinct, often overlooked capability: Hydrogen Bond Donor (HBD) capacity . Unlike the chemically inert trifluoromethoxy group ( ), the moiety contains a polarized C-H bond capable of forming weak-to-moderate hydrogen bonds ( ). This guide analyzes the electronic origins of this capacity, quantifies its magnitude using Abraham acidity parameters, and outlines experimental protocols for validating these interactions in lead optimization.

The Physicochemical Core: Electronic Origins

The HBD capacity of the difluoromethoxy group arises from a specific constellation of electronic effects that render the terminal proton acidic.

The Polarization Mechanism

The carbon atom in the

group is bonded to three highly electronegative atoms: one oxygen and two fluorines.[3]

• Inductive Withdrawal (-I): The two fluorine atoms (

  ) and the oxygen atom ( ) exert a powerful cumulative electron-withdrawing effect on the central carbon.

• C-H Bond Depletion: This electron withdrawal pulls electron density away from the C-H

  -bond, leaving the proton significantly deshielded and carrying a partial positive charge ( ).

• Anomeric Effect: The lone pairs on the oxygen interact with the

  antibonding orbitals, locking the conformation and further influencing the dipole orientation, optimizing the vector for H-bond donation.

Quantitative Acidity (Abraham's A Parameter)

The most authoritative metric for H-bond donor strength is the Abraham solute hydrogen bond acidity parameter (A) .

Functional Group	Abraham Acidity (A)	Character
Hydroxyl (Ph-OH)	0.60	Strong Donor
Difluoromethoxy (Ph-OCHF )	0.09 – 0.13	Weak/Moderate Donor
Thiophenol (Ph-SH)	0.09	Weak Donor
Aniline (Ph-NH )	0.26	Moderate Donor
Methoxy (Ph-OCH )	0.00	Non-Donor
Trifluoromethoxy (Ph-OCF )	0.00	Non-Donor

Insight: The

group exhibits an H-bond acidity roughly equivalent to a thiophenol or a weak aniline.[1] While it cannot replace a key catalytic "anchor" H-bond (like that of a catalytic serine), it is sufficiently strong to gain enthalpy in a binding pocket or lock a molecular conformation.

Structural & Conformational Utility[4]

The "Lipophilic Donor" Paradox

Standard H-bond donors (OH, NH) are inherently hydrophilic, often costing membrane permeability (lowering

). The group breaks this paradigm:

• Lipophilicity: It increases

  relative to (typically to ).[4]

• Donation: It retains donor capability.[1][2][5][6] This combination allows medicinal chemists to satisfy a hydrogen bond requirement in a hydrophobic pocket without introducing a polar surface area penalty.

Intramolecular Hydrogen Bonds (IMHB) & Conformational Locking

One of the most powerful applications of

is the formation of stable 5-membered intramolecular hydrogen bond rings with adjacent acceptors (e.g., ortho-fluorine, carbonyls, or ether oxygens).

Case Study: Roflumilast In the PDE4 inhibitor Roflumilast , the difluoromethoxy group is not merely a metabolic blocker.[1][2] The C-H proton forms a weak IMHB with the adjacent ether oxygen or

-system, restricting the rotation of the catechol ring. This pre-organizes the molecule into the bioactive conformation, reducing the entropic penalty of binding.

Figure 1: Mechanistic origin of the difluoromethoxy hydrogen bond donor capacity.

Experimental Protocols for Validation

To confirm the HBD capacity of an

analog in your specific scaffold, rely on these self-validating protocols.

Protocol A: NMR Titration (The Gold Standard)

This method quantifies the HBD strength by measuring the deshielding of the

proton in the presence of a strong acceptor.

• Preparation: Dissolve the test compound (5 mM) in a non-polar, non-H-bonding solvent (e.g.,

  or ).

• Titrant: Prepare a stock solution of a standard acceptor, such as Tri-n-butylphosphine oxide (TBPO) .

• Titration: Sequentially add equivalents of TBPO (0.5 to 10 eq).

• Measurement: Record

  NMR spectra at 298 K. Track the chemical shift ( ) of the triplet corresponding to (typically ).

• Analysis: A downfield shift (

  ) indicates H-bonding. Plot vs. [TBPO] to determine the association constant ( ).

  • Validation Criteria: A shift of

    confirms significant donor capacity.

Protocol B: CSD Mining (Structural Validation)

Before synthesis, validate the geometry using the Cambridge Structural Database (CSD).

• Search Query: Define a substructure search for C-O-CH(F)2.

• Constraint: Search for intermolecular contacts where the distance

  .

• Analysis: Filter for acceptors (

  ).

  • Result: You will observe a clustering of acceptors along the C-H vector, typically at distances of

    , confirming directional preference.

Medicinal Chemistry Decision Matrix

Use this logic flow to determine when to deploy

versus or .

Figure 2: Strategic decision matrix for deploying fluorinated ether bioisosteres.

Comparative Data Summary

The table below summarizes the key parameters for researchers selecting between methoxy analogs.

Property	Methoxy ( )	Difluoromethoxy ( )	Trifluoromethoxy ( )
Hammett	-0.27 (Donor)	+0.18 (Withdrawing)	+0.35 (Withdrawing)
H-Bond Donor ( )	~0.00	0.10 (Weak)	0.00
H-Bond Acceptor ( )	0.29	0.14 (Weak)	0.06 (Very Weak)
Lipophilicity ( )	-0.02	+0.39	+1.04
Metabolic Stability	Low (Labile)	High	Very High
Key Drug Examples	Many	Pantoprazole, Roflumilast	Riluzole

Conclusion

The difluoromethoxy group is not a passive bystander.[1] It is a functional bioisostere that bridges the gap between the polarity of a hydroxyl group and the lipophilicity of a trifluoromethyl group.[6] By leveraging its cryptic hydrogen bond donor capacity (

), researchers can modulate potency and lock conformation while simultaneously blocking metabolic soft spots.

References

• Quantifying the ability of the CF2H group as a hydrogen bond donor. Beilstein Journal of Organic Chemistry, 2025.[5] Source:[Link]

• CF2H, a Hydrogen Bond Donor. PMC (NIH). Source:[Link]

• Difluoromethyl Bioisostere: Examining the "Lipophilic Hydrogen Bond Donor" Concept. Journal of Medicinal Chemistry. Source:[Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry. MDPI Pharmaceuticals. Source:[Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. BJOC - Quantifying the ability of the CF2H group as a hydrogen bond donor [beilstein-journals.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]

2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde (CAS 2384881-81-4): Structural Profiling, Synthetic Methodologies, and Applications in Medicinal Chemistry

Abstract

In modern drug discovery, the strategic incorporation of fluorinated motifs is a proven tactic to modulate physicochemical properties, enhance metabolic stability, and improve target binding affinity. 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde is a highly specialized, commercially available building block designed for these exact purposes. This technical whitepaper provides an in-depth analysis of its structural properties, details a self-validating synthetic protocol for its generation, and outlines its downstream utility in medicinal chemistry workflows.

Chemical Identity and Physicochemical Profiling

While this compound lacks a trivial non-systematic synonym, it is universally recognized in chemical databases by its IUPAC nomenclature and CAS registry number[1]. The presence of both electron-donating methoxy groups and an electron-withdrawing difluoromethoxy group on the benzaldehyde core creates a unique stereoelectronic profile.

Table 1: Physicochemical and Structural Properties [2]

Property	Value
CAS Number	2384881-81-4
Systematic Name	2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde
Molecular Formula	C₁₀H₁₀F₂O₄
Molecular Weight	232.18 g/mol
SMILES String	O=CC1=C(OC)C=C(OC)C=C1OC(F)F
Topological Polar Surface Area (TPSA)	44.76 Ų
Calculated LogP	~2.12
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	4

The Strategic Role of the Difluoromethoxy Group

As a Senior Application Scientist, it is critical to understand why a difluoromethoxy (-OCF₂H) group is chosen over a standard methoxy (-OCH₃) or hydroxyl (-OH) group during lead optimization. The causality is rooted in three primary pharmacological enhancements:

• Metabolic Shielding: Standard methoxy groups are highly susceptible to oxidative cleavage (O-demethylation) by Cytochrome P450 enzymes in the liver. The strong C-F bonds in the -OCF₂H group resist this oxidation, significantly increasing the half-life of the resulting drug candidate.

• Lipophilic Modulation: The introduction of fluorine atoms increases the overall lipophilicity (LogP) of the molecule without adding excessive steric bulk. This enhances passive diffusion across lipid bilayers, improving cellular permeability.

• Conformational and Hydrogen-Bonding Dynamics: Unlike the -CF₃ group, the -OCF₂H group retains a polarized hydrogen atom, allowing it to act as a lipophilic hydrogen bond donor. Furthermore, stereoelectronic effects (the generalized anomeric effect) force the -OCF₂H group to adopt an orthogonal conformation relative to the aromatic ring, which can be exploited to lock a molecule into a bioactive conformation within a target protein's binding pocket.

Synthetic Methodologies and Protocols

The most robust and scalable method for synthesizing 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde is the late-stage difluoromethylation of 2-hydroxy-4,6-dimethoxybenzaldehyde.

Historically, this transformation relied on chlorodifluoromethane (Freon-22), an ozone-depleting gas that is difficult to handle and environmentally hazardous[3]. Modern, self-validating protocols utilize Sodium chlorodifluoroacetate (ClCF₂COONa) , a bench-stable, solid difluorocarbene precursor that offers controlled reactivity and lower toxicity[4][5].

Experimental Protocol: Decarboxylative Difluoromethylation

Note: This protocol is a self-validating system. The evolution of gas in Step 4 acts as an internal control, confirming the active generation of the reactive intermediate.

• Step 1: Preparation. In a flame-dried, round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, dissolve 2-hydroxy-4,6-dimethoxybenzaldehyde (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF) to achieve a 0.2 M concentration.

• Step 2: Base Addition. Add Cesium Carbonate (Cs₂CO₃, 2.0 equiv) in one portion.

  • Causality: Cs₂CO₃ is selected over lighter alkali bases (like K₂CO₃) because the larger ionic radius of cesium leads to weaker ion-pairing with the phenoxide intermediate. This "cesium effect" maximizes the nucleophilicity of the oxygen atom, preparing it for carbene attack.

• Step 3: Carbene Precursor Addition. Add Sodium chlorodifluoroacetate (ClCF₂COONa, 2.5 equiv) to the stirring suspension[4].

• Step 4: Thermal Activation. Attach a reflux condenser and heat the reaction mixture to 100 °C for 4–6 hours.

  • Causality & Validation: Heating is required to overcome the activation energy for the decarboxylation of ClCF₂COONa. As the reaction reaches ~80–100 °C, visible bubbling (CO₂ evolution) will occur. This gas evolution is your self-validating indicator that the highly reactive difluorocarbene (:CF₂) is being successfully generated in situ[5].

• Step 5: Quenching and Extraction. Cool the reaction to room temperature. Quench the mixture by pouring it into ice-cold distilled water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers extensively with brine (5x) to remove residual DMF.

• Step 6: Purification. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the pure 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde.

Mechanistic pathway for the generation and trapping of difluorocarbene.

Downstream Applications in Drug Discovery

The aldehyde moiety of CAS 2384881-81-4 serves as a highly versatile synthetic handle for library generation in medicinal chemistry:

• Reductive Amination: The aldehyde can be reacted with a diverse array of primary or secondary amines in the presence of Sodium Triacetoxyborohydride (NaBH(OAc)₃) to yield functionalized benzylamines.

  • Causality: NaBH(OAc)₃ is specifically chosen as the reducing agent because its steric bulk and electron-withdrawing acetate groups render it mild enough to selectively reduce the transient iminium ion without prematurely reducing the starting aldehyde to an alcohol.

• Knoevenagel Condensation: Reaction with active methylene compounds (such as malonic acid or cyanoacetates) in the presence of a weak base (e.g., piperidine) yields heavily substituted cinnamic acid derivatives. These are critical intermediates for synthesizing peptidomimetics or targeted covalent inhibitors (TCIs) that utilize Michael acceptor warheads.

Synthetic workflow and downstream functionalization of the target aldehyde.

References

• Hands, A. T., et al. "Difluoromethylation of Phenols". Organic Syntheses, 2024. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. chemscene.com [chemscene.com]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. orgsyn.org [orgsyn.org]

Fluorine-Containing Benzaldehyde Derivatives: Strategic Building Blocks in Modern Drug Discovery

Topic: Fluorine-containing benzaldehyde derivatives in drug discovery Content Type: In-depth Technical Guide

[1]

Executive Summary: The Fluorine Effect

In the landscape of modern medicinal chemistry, fluorine is not merely a substituent; it is a design element.[1][2] Approximately 20-25% of drugs currently on the market contain at least one fluorine atom. Within this domain, fluorine-containing benzaldehyde derivatives (F-benzaldehydes) serve as critical "linchpin" intermediates.[3] They provide a dual function: they introduce the fluorine atom—essential for metabolic stability and lipophilicity modulation—and they offer the reactive aldehyde handle necessary for divergent synthesis.[4][5]

This guide moves beyond basic definitions to explore the causality of using F-benzaldehydes. We examine why specific substitution patterns (ortho vs. para) dictate synthetic success and how to leverage these derivatives to construct privileged heterocycles like indazoles and quinolines.

Physicochemical Profiling & Strategic Substitution

The Electronic & Steric Rationale

The introduction of fluorine into the benzaldehyde scaffold alters the physicochemical landscape of the molecule without significantly changing its steric footprint (Van der Waals radius of F = 1.47 Å vs. H = 1.20 Å).

• Metabolic Blocking (The Para-Effect): The C-F bond (approx. 116 kcal/mol) is metabolically inert. Placing fluorine at the para-position (4-fluorobenzaldehyde) blocks Cytochrome P450-mediated hydroxylation, a common metabolic clearance pathway for aromatic rings.

• Carbonyl Activation: Fluorine is highly electronegative (

  ). Through strong inductive effects (-I), it withdraws electron density from the aromatic ring, which in turn renders the aldehyde carbonyl carbon more electrophilic. This makes F-benzaldehydes more reactive toward nucleophiles (e.g., Grignard reagents, amines) than their non-fluorinated counterparts.

• Lipophilicity Modulation: Fluorination generally increases

  , enhancing membrane permeability.

Comparative Data: The Fluorine Shift

The following table illustrates the shift in properties when substituting hydrogen with fluorine or chlorine in the benzaldehyde core. Note the distinct increase in boiling point and density due to dipole-dipole interactions.

Property	Benzaldehyde	4-Fluorobenzaldehyde	2-Fluorobenzaldehyde	4-Chlorobenzaldehyde
Molecular Weight	106.12	124.11	124.11	140.57
Boiling Point (°C)	178	181	175	214
Density (g/mL)	1.04	1.157	1.18	1.19
Hammett	0.00	0.06	N/A	0.23
Electronic Effect	Neutral	Inductive w/drawal (-I) Resonance donation (+R)	Ortho-effect (Dipole)	Stronger -I

Synthetic Utility: Divergent Pathways

F-benzaldehydes are not end-products; they are divergent points. The aldehyde group allows for immediate branching into three major drug discovery pathways:

• Reductive Amination: Access to benzylamines.

• Organometallic Addition: Access to chiral benzyl alcohols.

• Heterocyclization: Access to indazoles, quinolines, and benzimidazoles.

Visualization: The Divergent Synthesis Map

The following diagram illustrates how a single starting material, 4-fluorobenzaldehyde, branches into distinct pharmacophores.

Figure 1: Divergent synthetic pathways utilizing 4-fluorobenzaldehyde as a core synthon.

Technical Deep Dive: The Indazole Challenge

One of the most powerful applications of ortho-fluorobenzaldehydes (2-FBA) is the synthesis of Indazoles , a privileged scaffold found in drugs like Axitinib (Tyrosine kinase inhibitor).

The Problem: Wolf-Kishner Competition

A naive approach to synthesizing indazoles involves reacting 2-fluorobenzaldehyde directly with hydrazine. However, this method is flawed.

• Mechanism Failure: The intermediate hydrazone often undergoes a Wolf-Kishner reduction (eliminating nitrogen) to form 2-fluorotoluene instead of cyclizing.

• Yield Loss: This side reaction drastically reduces the yield of the desired indazole.

The Solution: The Oxime Route

To bypass this, the aldehyde is first converted to an O-methyloxime. The oxime group activates the system for nucleophilic aromatic substitution (

) by the hydrazine nitrogen onto the fluorine-bearing carbon, while preventing the reductive pathway.

Visualization: Mechanism of Action

Figure 2: The "Oxime Strategy" for suppressing Wolf-Kishner reduction during Indazole synthesis.

Experimental Protocol: Synthesis of 1H-Indazole from 2-Fluorobenzaldehyde

This protocol utilizes the oxime strategy to ensure high yield and purity, suitable for generating building blocks for kinase inhibitors.

Prerequisites:

• All glassware must be oven-dried.[6]

• Perform reactions in a fume hood due to hydrazine toxicity.

Step 1: Formation of O-Methyloxime

• Dissolution: In a 250 mL round-bottom flask, dissolve 2-fluorobenzaldehyde (10.0 mmol) in pyridine (15 mL) and ethanol (15 mL).

• Addition: Add methoxylamine hydrochloride (11.0 mmol, 1.1 eq).

• Reflux: Heat the mixture to reflux (approx. 80°C) for 2 hours. Monitor by TLC (Hexane:EtOAc 8:2) until the aldehyde spot disappears.

• Workup: Evaporate solvents under reduced pressure. Resuspend residue in water and extract with ethyl acetate (3 x 20 mL). Wash organic layer with 1M HCl (to remove pyridine), then brine. Dry over MgSO₄ and concentrate.

  • Checkpoint: You should obtain the O-methyloxime as a clear oil or low-melting solid.

Step 2: Cyclization to Indazole

• Reaction: Dissolve the crude O-methyloxime (from Step 1) in DMSO (10 mL).

• Reagent: Add hydrazine hydrate (100 mmol, 10 eq). Note: Excess hydrazine acts as both nucleophile and base.

• Heating: Heat the sealed reaction vessel to 90-100°C for 12-24 hours.

  • Mechanistic Note: The terminal

    of hydrazine displaces the methoxy group, followed by intramolecular displacement of the fluorine atom.

• Quench: Cool to room temperature. Pour into ice-cold water (100 mL).

• Isolation: The product, 1H-indazole , often precipitates. Filter the solid. If no precipitate, extract with ethyl acetate.

• Purification: Recrystallize from ethanol/water or purify via flash chromatography (DCM:MeOH 95:5).

Yield Expectation: 75-85% (vs. <30% via direct aldehyde route).

References

• BenchChem. (2025).[6][7][8][9] Physicochemical Properties of 4-Fluorobenzaldehyde: An In-depth Technical Guide. BenchChem Technical Library. Link

• Lukin, K., et al. (2006). New Practical Synthesis of Indazoles via Condensation of o-Fluorobenzaldehydes and Their O-Methyloximes with Hydrazine.[10][11][12] Journal of Organic Chemistry, 71(21), 8166-8172. Link

• Purser, S., et al. (2008). Fluorine in medicinal chemistry.[1][2][7][12][13][14][15][16] Chemical Society Reviews, 37, 320-330. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 67793, 4-Fluorobenzaldehyde.Link

Sources

• 1. ajrconline.org [ajrconline.org]
• 2. pharmacyjournal.org [pharmacyjournal.org]
• 3. Efficient mechanochemical synthesis of new fluorinated Schiff bases: a solvent-free, alternative to conventional method with mercury adsorption properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. New practical synthesis of indazoles via condensation of o-fluorobenzaldehydes and their O-methyloximes with hydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
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• 15. Importance of Fluorine in Benzazole Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde from 2-hydroxy precursor

Application Note: Scalable Synthesis of 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde via Decarboxylative Difluoromethylation

Introduction & Strategic Rationale

The difluoromethoxy (–OCF₂H) group is highly prized in modern medicinal chemistry. It serves as a lipophilic hydrogen-bond donor and a metabolically stable bioisostere for hydroxyl and methoxy groups, often dramatically improving the pharmacokinetic profiles of drug candidates[1]. The incorporation of a difluoromethoxy moiety onto a highly oxygenated benzaldehyde scaffold—specifically converting 2-hydroxy-4,6-dimethoxybenzaldehyde to 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde—provides a versatile, electron-rich building block for downstream active pharmaceutical ingredient (API) synthesis[2].

This application note details a robust, self-validating protocol for the difluoromethylation of 2-hydroxy-4,6-dimethoxybenzaldehyde. By leveraging thermal decarboxylation of a bench-stable reagent, this methodology bypasses the need for hazardous gases, ensuring high reproducibility and safety during scale-up.

Mechanistic Causality & Reagent Selection

Historically, the difluoromethylation of phenols relied on chlorodifluoromethane (Freon-22), an ozone-depleting gas that requires pressurized reaction vessels. This approach often leads to variable yields and presents significant safety hazards during large-scale production[3]. To ensure a scalable and safe protocol, this workflow utilizes sodium chlorodifluoroacetate (SCDA, ClCF₂COONa) as a solid, bench-stable difluorocarbene precursor[4].

The reaction operates via a thermally induced decarboxylation pathway. At temperatures approaching 95–100 °C in a polar aprotic solvent such as N,N-dimethylformamide (DMF), SCDA decomposes to release carbon dioxide, sodium chloride, and the highly electrophilic difluorocarbene (:CF₂)[3]. Simultaneously, a mild base (K₂CO₃) deprotonates the 2-hydroxy-4,6-dimethoxybenzaldehyde. The resulting phenoxide nucleophile attacks the transient :CF₂, forming an intermediate difluoromethyl anion that is rapidly protonated by the conjugate acid or trace water to yield the desired aryl difluoromethyl ether[5].

Figure 1: Mechanistic pathway of decarboxylative difluoromethylation using SCDA.

Reaction Optimization & Quantitative Data

The choice of base and solvent is critical for stabilizing the transient difluorocarbene and preventing the degradation of the aldehyde moiety. Strong bases (e.g., NaH) can lead to unwanted side reactions, while weaker bases or protic solvents prematurely quench the carbene. Table 1 summarizes the optimization parameters for the difluoromethylation of salicylaldehyde derivatives[4],[5].

Table 1: Optimization of Difluoromethylation Conditions

Entry	Reagent	Base (Equiv)	Solvent	Temp (°C)	Yield (%)
1	ClCF₂COONa	K₂CO₃ (1.5)	DMF	100	82
2	ClCF₂COONa	Cs₂CO₃ (1.5)	DMF	100	85
3	ClCF₂COONa	K₂CO₃ (1.5)	MeCN	80	41
4	ClCF₂COONa	NaOH (2.0)	DMF/H₂O	90	55

| 5 | TMS-CF₂Br | K₂CO₃ (1.5) | THF | 65 | 30 |

Note: Entry 1 is selected for the standard protocol due to the optimal balance of high yield and the cost-effectiveness of K₂CO₃ compared to Cs₂CO₃.

Step-by-Step Experimental Protocol

Figure 2: Experimental workflow for the synthesis of the difluoromethylated benzaldehyde.

Step 1: Reaction Setup

• In an oven-dried, 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-hydroxy-4,6-dimethoxybenzaldehyde (10.0 mmol, 1.82 g) and anhydrous K₂CO₃ (15.0 mmol, 2.07 g)[4].

• Suspend the mixture in 50 mL of anhydrous N,N-dimethylformamide (DMF).

• Causality Note: DMF is required to stabilize the transient difluorocarbene and facilitate the decarboxylation of SCDA at elevated temperatures[3].

Step 2: Reagent Addition & Decarboxylation 4. Add sodium chlorodifluoroacetate (SCDA) (25.0 mmol, 3.81 g) to the stirring suspension in one portion[3]. 5. Equip the flask with a reflux condenser. CRITICAL: Attach a gas outlet terminating in an oil bubbler to the top of the condenser. Do NOT seal the system[3]. 6. Causality Note: The thermal decomposition of SCDA generates stoichiometric amounts of CO₂ gas. A sealed system will overpressurize and rupture. The bubbler allows safe venting while maintaining an inert atmosphere[3]. 7. Heat the reaction mixture to 95–100 °C using a pre-heated oil bath and stir for 4–6 hours[4].

Step 3: Workup & Extraction 8. Cool the reaction mixture to room temperature. 9. Quench the reaction by slowly adding 100 mL of deionized water to dissolve the inorganic salts. 10. Extract the aqueous layer with ethyl acetate (3 × 50 mL). 11. Wash the combined organic layers with brine (3 × 50 mL) to remove residual DMF, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure[3].

Step 4: Purification 12. Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexanes/Ethyl Acetate, 85:15 v/v). 13. Isolate 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde as a pale yellow solid/oil[2].

Analytical Monitoring & Self-Validation

To ensure the integrity of the synthesized compound, the protocol is designed as a self-validating system through specific analytical checkpoints:

• Thin-Layer Chromatography (TLC): The product will elute significantly higher (higher

  ) than the highly polar starting phenol due to the masking of the hydrogen-bonding hydroxyl group and the lipophilic nature of the newly installed –OCF₂H group.

• ¹H NMR (CDCl₃): Validation is confirmed by the disappearance of the phenolic –OH proton (typically observed far downfield at ~11–12 ppm due to intramolecular hydrogen bonding with the aldehyde). Crucially, look for the appearance of a characteristic triplet at ~6.60 ppm (

  Hz) corresponding to the –CF₂H proton splitting against the two fluorine atoms.

• ¹⁹F NMR: The most definitive proof of successful difluoromethylation is the presence of a distinct doublet at approximately -81.0 ppm (

  Hz), confirming the presence of the difluoromethoxy group[4].

References

• Organic Syntheses. Difluoromethylation of Phenols. Organic Syntheses Procedure, 2018, 96, 110-126. Available at: [Link]

• Organic Letters. S-, N-, and Se-Difluoromethylation Using Sodium Chlorodifluoroacetate. Organic Letters, 2013, 15(19), 5036-5039. Available at: [Link]

• ResearchGate. Difluoromethylation of Phenols. ResearchGate, 2016. Available at: [Link]

• ResearchGate. Difluoromethylation of 2-Hydroxychalcones Using Sodium 2-Chloro-2,2-difluoroacetate. ResearchGate, 2015. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemscene.com [chemscene.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Note: Protocol for O-Difluoromethylation of Electron-Rich Phenols

Introduction & Mechanistic Rationale

The difluoromethoxy group (–OCF2H) is a highly privileged structural motif in drug development and agrochemicals. It acts as a lipophilic hydrogen bond donor and serves as a robust bioisostere for hydroxyl, methoxy, and thiol groups[1]. While the O-difluoromethylation of standard phenols is well documented, electron-rich phenols present unique synthetic challenges. Their heightened nucleophilicity and susceptibility to oxidation can lead to unwanted side reactions, such as C-alkylation (Friedel-Crafts type reactions) or degradation under harsh basic conditions[2].

Difluorocarbene (:CF2) is the most straightforward and widely utilized synthon for this transformation[3]. As a singlet carbene, it is destabilized by the electron-withdrawing nature of fluorine but heavily stabilized by π-donation from the fluorine atoms' lone pairs. This unique "push-pull" electronic configuration renders :CF2 moderately electrophilic, making it highly reactive toward electron-rich phenoxide nucleophiles while remaining relatively stable compared to other carbenes[4].

Mechanistic pathway of phenol O-difluoromethylation via thermal difluorocarbene generation.

Reagent Selection and Reaction Optimization

Selecting the appropriate :CF2 source is critical when working with electron-rich substrates. The use of harsh bases or extreme temperatures can degrade sensitive functional groups, necessitating a careful balance between carbene generation and substrate preservation.

Table 1: Comparison of Difluorocarbene Reagents for Phenol Functionalization

Reagent	Activation Method	Advantages	Limitations	Ref
Sodium chlorodifluoroacetate (ClCF2COONa)	Thermal (Heating in DMF/H2O)	Bench-stable, inexpensive, highly scalable, and relatively low toxicity.	Requires heating (>95 °C); rapid CO2 gas evolution requires careful venting.	[4],[1]
Difluorobromoacetic acid (BrCF2COOH)	Visible-Light Photoredox (Ir catalyst)	Room temperature, extremely mild, excellent functional group tolerance.	Requires Ru/Ir photocatalyst and specific LED lighting setup.	[5],[6]
TMSCF2Br	Base-mediated (RT or mild heat)	Fast reaction times (e.g., 10 mins for diphenols), high efficiency.	Reagent is relatively expensive for large-scale industrial production.	[7]

Experimental Protocols

To accommodate different laboratory setups and scale requirements, two self-validating protocols are detailed below.

Protocol A: Scalable Thermal O-Difluoromethylation (Using ClCF2COONa)

This chromatography-free protocol is ideal for rapid, scalable access to aryl difluoromethyl ethers[4]. The use of a weak base and a wet solvent system ensures consistent protonation of the intermediate, preventing side reactions.

Materials:

• Electron-rich phenol (1.0 equiv)

• Sodium 2-chloro-2,2-difluoroacetate (2.80 equiv)[4]

• K2CO3 or NaOH (Base selection depends on substrate sensitivity)

• Solvent: Dry DMF and Deionized Water (approx. 10:1 ratio)[4]

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the electron-rich phenol (e.g., 10 mmol) in dry DMF (27 mL) and deionized water (3.2 mL)[4].

• Degassing: Degas the solution with nitrogen for 1 hour while stirring at 500 rpm. Causality: Oxygen can interfere with the reaction and degrade electron-rich phenols at elevated temperatures[4].

• Reagent Addition: Remove the septum and add sodium chlorodifluoroacetate (2.80 equiv) in one portion under a continuous nitrogen stream[4].

• Heating & Venting: Equip the flask with a reflux condenser. Heat the mixture to 100 °C. Critical Step: Thermal decarboxylation releases CO2 gas. Ensure the system is properly vented through an oil bubbler to prevent dangerous pressure buildup[4].

• Reaction Monitoring: Stir for 2–4 hours until TLC or LC-MS indicates complete consumption of the starting phenol.

• Workup: Cool the reaction to room temperature. Dilute with water and extract with hexanes or ethyl acetate. Wash the organic layer extensively with brine (3–5 times) to remove residual DMF.

• Purification: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure. The product can often be used without column chromatography after drying under high vacuum (<1.0 mmHg)[4].

Protocol B: Mild Visible-Light Photoredox O-Difluoromethylation

For highly sensitive electron-rich phenols that degrade upon heating, the photoredox protocol using BrCF2COOH is the premier choice, allowing for generation of the carbene at room temperature[6].

Visible-light photoredox catalytic cycle for the generation of difluorocarbene at room temperature.

Materials:

• Electron-rich phenol (1.0 equiv)

• Difluorobromoacetic acid (BrCF2COOH) (2.0 equiv)[5]

• fac-Ir(ppy)3 (1-2 mol%)[5]

• Cs2CO3 or CsHCO3 (Base)[6]

• Solvent: CH3CN or DMF

Step-by-Step Methodology:

• Assembly: In an oven-dried Schlenk tube, add the phenol (0.5 mmol), fac-Ir(ppy)3 (1 mol%), and Cs2CO3 (1.5 equiv).

• Solvent & Reagent: Add anhydrous solvent (5 mL) and difluorobromoacetic acid (1.0 mmol) under an inert atmosphere (Ar or N2)[6].

• Degassing: Perform three freeze-pump-thaw cycles to rigorously exclude oxygen. Causality: Triplet oxygen is a potent quencher of the excited state *Ir(ppy)3 photocatalyst, which will halt the catalytic cycle[5].

• Irradiation: Irradiate the mixture using blue LEDs (approx. 450 nm) at room temperature for 12–24 hours[5].

• Workup: Quench the reaction with water, extract with dichloromethane, dry over Na2SO4, and purify via flash column chromatography[6].

Troubleshooting and Causality in Experimental Design

• Low Yields with Electron-Rich Phenols: Electron-rich phenols are highly prone to oxidation. If using Protocol A, ensure strict nitrogen degassing[4]. If using Protocol B, ensure the photocatalyst is not being quenched by impurities or ambient oxygen.

• Formation of Orthoformates or Formates: Under strictly anhydrous conditions, the difluoromethyl ether product can undergo α-C–F bond functionalization by unreacted phenol or moisture, leading to fluorosemiacetals, orthoformates, or aryl formates[8],[9]. Solution: Maintain the specific water co-solvent ratio (e.g., DMF/H2O) in Protocol A to ensure rapid protonation of the Ar-O-CF2⁻ intermediate before these side reactions can occur[4].

• Incomplete Conversion (Thermal Protocol): Difluorocarbene generation from ClCF2COONa is highly temperature-dependent. If the internal reaction temperature drops below 95 °C, decarboxylation stalls, leaving unreacted starting material[4].

References

• Source: orgsyn.
• Source: orgsyn.
• Source: rsc.
• Source: thieme-connect.
• Source: nih.
• Source: rsc.
• Direct formylation of phenols using difluorocarbene as a safe CO surrogate (Mechanistic Insights)
• Source: sioc.ac.
• Source: acs.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. orgsyn.org [orgsyn.org]
• 5. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. sioc.ac.cn [sioc.ac.cn]
• 8. Direct formylation of phenols using difluorocarbene as a safe CO surrogate - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Direct formylation of phenols using difluorocarbene as a safe CO surrogate - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: O-Difluoromethylation of Phenols Using Sodium Chlorodifluoroacetate (SCDA)

Target Audience: Researchers, medicinal chemists, and process development scientists. Content Focus: Mechanistic rationale, protocol causality, and self-validating experimental workflows for introducing difluoromethoxy groups.

Introduction & Strategic Rationale

The difluoromethoxy group (–OCF₂H) is a privileged structural motif in modern drug discovery and agrochemical development. Acting as a lipophilic hydrogen-bond donor, it significantly enhances a molecule's metabolic stability, membrane permeability, and bioavailability compared to traditional methoxy groups.

Historically, the synthesis of aryl difluoromethyl ethers relied on chlorodifluoromethane (Freon-22), an ozone-depleting gas that requires harsh basic conditions and specialized pressurized equipment[1]. As a highly effective alternative, Sodium Chlorodifluoroacetate (SCDA) has emerged as a bench-stable, cost-effective, and environmentally benign precursor for difluorocarbene (:CF₂) generation[2].

Mechanistic Insights: The Causality of Decarboxylation

To master this protocol, one must understand the thermodynamic drivers of the reagent. SCDA undergoes thermal decarboxylation at elevated temperatures (typically 95–120 °C)[3].

• Activation: The thermal energy drives the loss of carbon dioxide (CO₂) and sodium chloride (NaCl), generating the highly electrophilic singlet difluorocarbene (:CF₂)[2].

• Nucleophilic Trapping: Simultaneously, a mild base (e.g., K₂CO₃) deprotonates the phenol substrate. The resulting electron-rich phenolate rapidly traps the transient :CF₂ intermediate[2].

• Protonation: The resulting difluoromethoxy anion (Ar–O–CF₂⁻) abstracts a proton from the reaction medium or during aqueous workup to yield the final –OCF₂H product[2].

Mechanistic pathway of SCDA thermal decarboxylation and O-difluoromethylation.

Quantitative Reagent Comparison

Selecting the right difluorocarbene source dictates the safety and scalability of your workflow. The table below summarizes why SCDA is the optimal choice for O-difluoromethylation.

Reagent	Activation Method	Reaction Temp (°C)	Primary Byproducts	Cost / Scalability	Environmental Impact
SCDA (ClCF₂COONa)	Thermal Decarboxylation	95 – 120	CO₂, NaCl	Low / Excellent	Low (Bench-stable solid)
Chlorodifluoromethane	Strong Base (α-elimination)	0 – 25	HCl	Low / Poor (Gas)	High (Ozone-depleting)
TMSCF₃	Initiator (F⁻ or Alkoxide)	0 – 60	TMS-F	High / Moderate	Low
BrCF₂PO(OEt)₂	Aqueous Base	25	Phosphate, HBr	Moderate / Good	Low

Experimental Protocol: O-Difluoromethylation of Phenols

The following methodology is adapted for a standard 10 mmol scale, providing a robust, self-validating system optimized for maximum yield and safety[2].

Materials Required

• Substrate: Phenol derivative (10.0 mmol, 1.0 equiv)

• Reagent: Sodium chlorodifluoroacetate (SCDA) (28.0 mmol, 2.8 equiv)

• Base: Potassium carbonate (K₂CO₃) (15.0 mmol, 1.5 equiv)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) (20 mL)

Step-by-Step Methodology

• System Assembly & Deprotonation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add the phenol (10.0 mmol) and K₂CO₃ (15.0 mmol). Add 20 mL of anhydrous DMF.

• Degassing (Critical Step): Seal the flask with a rubber septum and sparge the stirring suspension with dry nitrogen (N₂) for 15 minutes.

• Reagent Addition: Briefly remove the septum under a positive flow of N₂ and add SCDA (28.0 mmol) in one single portion.

• Thermal Activation & Venting: Equip the flask with a reflux condenser. Crucial: Attach an oil bubbler to the top of the condenser to allow for gas expansion. Lower the apparatus into a pre-heated oil bath at 100–120 °C. Stir vigorously (500 rpm) for 2 to 4 hours.

• Quench & Extraction: Once the reaction is complete, remove the flask from the heat and cool to room temperature. Dilute the mixture with Water (50 mL) to dissolve the inorganic salts, and extract with Ethyl Acetate (3 × 30 mL).

• Washing & Isolation: Wash the combined organic layers with brine (3 × 20 mL) to remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the difluoromethyl ether.

Step-by-step experimental workflow for the O-difluoromethylation of phenols.

Causality & Design Rationale

To ensure scientific integrity, it is vital to understand why these specific conditions are employed:

• Why 2.8 equivalents of SCDA? Difluorocarbene is a highly reactive, transient species. It can undergo side reactions, such as dimerization (forming tetrafluoroethylene) or hydrolysis with trace ambient moisture. An excess of SCDA ensures the equilibrium is driven entirely toward the consumption of the starting phenol[2].

• Why DMF and 100 °C? SCDA requires a high activation energy to extrude CO₂. DMF provides a high boiling point environment while maintaining excellent solubility for both the organic substrate and the inorganic salts (K₂CO₃ and SCDA).

• Why Degas? While difluorocarbene itself is relatively tolerant to oxygen, the electron-rich phenolate intermediate is susceptible to oxidative degradation at 100 °C. Sparging with N₂ protects the substrate from decomposition[2].

Self-Validation & In-Process Monitoring

A robust protocol must be a self-validating system. You can verify the success of this reaction in real-time using the following indicators:

• Physical Indicator (Gas Evolution): The reaction must bubble vigorously upon reaching ~95 °C. This bubbling is the stoichiometric release of CO₂ from the decarboxylation of SCDA. If bubbling is absent, the SCDA has either degraded due to poor storage or the internal temperature is insufficient[2].

• Chromatographic Indicator (TLC Polarity Shift): The conversion of a phenol (containing a strong hydrogen-bond donor) to a difluoromethyl ether masks the hydroxyl group. Consequently, the product will elute significantly faster (higher

  value) on normal-phase silica gel TLC compared to the starting material.

References

• Mehta, V. P.; Greaney, M. F. S-, N-, and Se-Difluoromethylation Using Sodium Chlorodifluoroacetate. Organic Letters (2013).[Link]

• Sperry, J. B.; Farr, R. M.; Levent, M.; Ghosh, M. Difluoromethylation of Phenols. Organic Syntheses (2024).[Link]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]

Difluorocarbene generation methods for benzaldehyde functionalization

Executive Summary

The conversion of benzaldehydes to gem-difluorostyrenes (

-difluorostyrenes) is a pivotal transformation in medicinal chemistry. The gem-difluoroalkene moiety acts as a non-hydrolyzable bioisostere of the carbonyl group, mimicking its electronic profile while increasing lipophilicity and metabolic stability.

This guide addresses a common misconception: while difluorocarbene (:CF₂) is the key carbon source, it is electrophilic and cannot directly attack the electrophilic carbonyl carbon of benzaldehyde. Successful functionalization requires a "Phosphine Trap" strategy , where :CF₂ is captured by triphenylphosphine (

) to generate a nucleophilic phosphonium ylide ( ) in situ.

This note details three distinct protocols ranging from modern, neutral-condition reagents to classical cost-effective methods, providing the rationale for reagent selection based on substrate sensitivity.

Mechanistic Insight & Strategic Selection

To functionalize benzaldehyde, the transient :CF₂ species must be inverted from an electrophile to a nucleophile.

The "Phosphine Trap" Pathway

• Generation: A precursor releases :CF₂ (or a carbenoid equivalent).[1]

• Trapping:

  attacks :CF₂ to form the difluoromethyltriphenylphosphonium salt ( ) or zwitterion.

• Ylide Formation: Elimination of the leaving group generates the active Wittig reagent, difluoromethylene triphenylphosphorane (

  ).

• Olefination: The ylide reacts with benzaldehyde via a [2+2] cycloaddition to form the gem-difluoroalkene and triphenylphosphine oxide (

  ).

Visualizing the Pathway

Figure 1: The conversion of electrophilic carbene to nucleophilic ylide is the critical step for aldehyde functionalization.

Reagent Selection Matrix

Reagent	Chemical Name	Mechanism	Conditions	Best For
PDFA	(Difluoromethyl)triphenylphosphonium difluoroacetate	Decarboxylative Ylide Formation	Neutral, Reflux (80–110°C)	Base-sensitive substrates , API late-stage functionalization.
TMSCF₂Cl	(Chlorodifluoromethyl)trimethylsilane	Silane activation / Carbene	Mild Base or Initiator	Substrates sensitive to high heat but tolerant of mild salts.
ClCF₂CO₂Na	Sodium chlorodifluoroacetate	Thermal Decarboxylation	High Heat (150–180°C), DMF	Robust, simple substrates. Cost-effective for large scale.

Critical Note on TMSCF₂Br: While TMSCF₂Br (Hu's Reagent) is excellent for cyclopropanation, it is generally inferior to TMSCF₂Cl for aldehyde olefination due to the lower stability of the brominated phosphonium intermediates in this specific Wittig manifold [1].

Detailed Protocols

Method A: The Neutral "Green" Protocol (PDFA)

Reagent: PDFA (Ph₃P⁺CF₂CO₂⁻) is a zwitterionic salt that releases the active ylide upon heating without external base, making it the gold standard for sensitive substrates.

• Substrate Scope: Tolerates esters, lactones, protected amines, and other base-labile groups.

• Reagent Source: Commercially available or synthesized from

  and [2].

Step-by-Step Protocol:

• Setup: Equip a dry 25 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Connect to a nitrogen/argon line (though PDFA is relatively air-stable, moisture kills the ylide).

• Charging: Add the benzaldehyde substrate (1.0 equiv) and PDFA (2.0 equiv).

  • Note: 2.0 equivalents are required because the generated :CF₂ can dimerize or hydrolyze before being trapped if the stoichiometry is too low.

• Solvent: Add Cyclohexane or Diglyme (0.2 M concentration relative to substrate).

  • Why? Non-polar solvents like cyclohexane facilitate the precipitation of the byproduct (

    ), driving the reaction. Diglyme is used if higher temperatures are needed.

• Reaction: Heat the mixture to reflux (81°C for cyclohexane) for 2–6 hours.

  • Monitoring: Monitor by TLC or ¹⁹F NMR (Product signal typically around -85 ppm, dd).

• Workup:

  • Cool to room temperature.

  • Remove solvent under reduced pressure.

  • The residue will contain the product and

    .

• Purification: Flash column chromatography (Hexanes/Ethyl Acetate). The non-polar difluoroalkene usually elutes quickly.

Method B: The Silane Protocol (TMSCF₂Cl)

Reagent: TMSCF₂Cl + PPh₃.[2] This method utilizes the affinity of silicon for fluorine/oxygen to drive carbene generation under milder thermal conditions than the sodium salt method.

Step-by-Step Protocol:

• Setup: Flame-dried Schlenk tube under inert atmosphere.

• Charging: Add

  (1.5 equiv) and the benzaldehyde (1.0 equiv).

• Solvent: Add anhydrous THF or Dichloromethane (DCM) .

• Reagent Addition: Add TMSCF₂Cl (1.5 equiv) via syringe.

  • Activation: Often requires a catalytic initiator like Sodium Acetate (NaOAc) or simple warming, depending on the specific variant. A robust variant uses NaI (0.2 equiv) as a nucleophilic initiator in DME at 80°C.

• Reaction: Stir at 60–80°C for 12 hours.

• Workup: Dilute with diethyl ether, wash with water and brine. Dry over

  .

• Purification: Silica gel chromatography.

Method C: The Classical High-Temp Protocol (ClCF₂CO₂Na)

Reagent: Sodium chlorodifluoroacetate. Mechanism: Thermal decomposition releases :CF₂ + CO₂ + NaCl. Warning: Requires high temperatures that may decompose sensitive aldehydes.

Step-by-Step Protocol:

• Setup: 3-neck flask, thermometer, reflux condenser. Strictly anhydrous conditions are vital as water protonates the ylide to form the difluoromethyl group (

  ) rather than the alkene.

• Solvent: DMF or NMP (high boiling point, polar aprotic).

• Charging: Add

  (3.0 equiv) and benzaldehyde (1.0 equiv).

  • Note: Excess phosphine is crucial to trap the carbene faster than it dimerizes to tetrafluoroethylene (TFE).

• Addition: Heat the solution to 120°C .

• Slow Addition: Add a solution of

  (3.0 equiv) in warm DMF dropwise over 1 hour.

  • Causality: Rapid addition leads to high local concentrations of :CF₂, favoring dimerization (TFE gas formation) over ylide formation.

• Reaction: Maintain temperature at 120–130°C for an additional 2 hours.

• Workup: Pour into ice water (to remove DMF). Extract with pentane or ether.

  • Caution: DMF is hard to remove; thorough water washes are necessary.

Troubleshooting & Optimization

Problem	Probable Cause	Solution
Low Yield / No Reaction	Moisture in solvent.	The ylide is extremely basic ( of conjugate acid ~25). Ensure solvents are distilled/dried over molecular sieves.
Formation of	Protonation of the ylide.	Check solvent dryness.[3][4] If using Method C, ensure the salt is dry.[4]
Dimerization (TFE formation)	:CF₂ generation is too fast.	Slow down addition of the carbene source (Method C). Switch to PDFA (Method A) which has controlled release kinetics.
Phosphine Oxide Contamination	Incomplete separation.	is notoriously difficult to remove. Use hexanes for extraction (Ph3PO is less soluble) or use a polymer-bound phosphine reagent (though expensive).

References

• Wang, F., et al. (2014).[5] "Deoxygenative gem-difluoroolefination of carbonyl compounds with (chlorodifluoromethyl)trimethylsilane and triphenylphosphine." Beilstein Journal of Organic Chemistry, 10, 344–351.

• Zheng, J., Cai, J., Lin, J.-H., Guo, Y., & Xiao, J.-C. (2013). "Synthesis of gem-Difluoroolefins via the Wittig Reaction of Difluoromethyltriphenylphosphonium Difluoroacetate with Aldehydes." Journal of Organic Chemistry, 78(22), 11351–11356.

• Ni, C., & Hu, J. (2016). "Recent Advances in the Synthetic Application of Difluorocarbene." Synthesis, 48(19), 3137-3163.

• Fuqua, S. A., et al. (1965). "Synthesis of 1,1-difluoroolefins from aldehydes." Journal of Organic Chemistry, 30(3), 1027–1029.

Sources

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• 2. Deoxygenative gem-difluoroolefination of carbonyl compounds with (chlorodifluoromethyl)trimethylsilane and triphenylphosphine [beilstein-journals.org]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. pubs.acs.org [pubs.acs.org]

Reaction conditions for using ClCF2H gas in organic synthesis

Title: Advanced Application Note: Reaction Conditions and Protocols for Utilizing Chlorodifluoromethane (ClCF2H) Gas in Organic Synthesis

Executive Summary: Chlorodifluoromethane (ClCF2H, Freon-22) is an inexpensive, abundant industrial gas traditionally used in fluoropolymer production. In modern organic synthesis and medicinal chemistry, it has emerged as a highly valuable C1 synthon for the introduction of the difluoromethyl (-CF2H) group. The -CF2H moiety is a critical bioisostere for hydroxyl and thiol groups, acting as a lipophilic hydrogen bond donor that improves metabolic stability and membrane permeability in drug candidates. This application note delineates the mechanistic pathways, optimized reaction conditions, and validated experimental protocols for deploying ClCF2H in both base-mediated heteroatom functionalization and transition-metal-catalyzed cross-coupling reactions.

Mechanistic Paradigms of ClCF2H Activation

The robust C-Cl bond in ClCF2H (bond dissociation energy ~78 kcal/mol) presents a significant activation barrier. Consequently, synthetic strategies have evolved along two divergent mechanistic pathways[1][2]:

• Pathway A: Base-Induced α-Elimination (Difluorocarbene Generation) Under strongly basic conditions, ClCF2H undergoes deprotonation to form the chlorodifluoromethyl anion (ClCF2⁻), which rapidly expels a chloride ion to generate singlet difluorocarbene (:CF2)[3][4]. This highly electrophilic intermediate is readily intercepted by electron-rich nucleophiles (O, N, S, or C-nucleophiles) to yield difluoromethylated products.

• Pathway B: Transition-Metal Catalyzed Single-Electron Transfer (Radical Generation) Recent advancements utilize first-row transition metals (e.g., Nickel) to activate ClCF2H via a radical pathway. Oxidative addition of the metal to the C-Cl bond, often facilitated by a stoichiometric reductant like Zinc, generates a transient difluoromethyl radical (•CF2H)[1][2]. This radical can engage in cross-coupling with aryl halides, bypassing the limitations of carbene-based chemistry and enabling the late-stage difluoromethylation of complex pharmaceuticals[2][5].

Divergent mechanistic pathways for ClCF2H activation: Difluorocarbene vs. Radical generation.

Optimization of Reaction Conditions

The successful utilization of ClCF2H gas requires precise control over reaction parameters to suppress side reactions (e.g., carbene dimerization to tetrafluoroethylene or hydrolysis to formate). The table below synthesizes field-proven conditions for various transformations[3][4][5].

Reaction Class	Target Substrate	Catalyst / Promoter	Optimal Base	Solvent System	Temp (°C)	Typical Yield
O-Difluoromethylation	Phenols / Alcohols	None	KOH or Cs₂CO₃	DMF or CH₃CN	60–80	70–95%
N-Difluoromethylation	Amines / N-Heterocycles	None	K₂CO₃	CH₃CN / H₂O (trace)	80–90	60–90%
C(sp²) Cross-Coupling	Aryl Chlorides	NiCl₂ / Bipyridine	Zn (Reductant)	DMA	60	65–90%
C(sp) Cross-Coupling	Terminal Alkynes	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane	80	50–85%

Causality in Parameter Selection:

• Solvent: Polar aprotic solvents like DMF or DMA are critical. In Ni-catalyzed cross-couplings, DMA stabilizes the highly reactive Ni(I)/Ni(III) intermediates and facilitates the necessary electron transfer from the Zinc reductant[2].

• Base: For carbene generation, the solubility of the base dictates the reaction rate. While KOH is highly effective for robust phenols, milder bases like K₂CO₃ are preferred for base-sensitive pharmaceutical intermediates to prevent substrate degradation[3][4].

Standardized Experimental Protocols

Protocol A: Base-Mediated O-Difluoromethylation of Phenols Objective: To synthesize aryl difluoromethyl ethers via the difluorocarbene pathway. Self-Validating Logic: The use of a sealed system ensures the gaseous ClCF2H remains dissolved in the liquid phase, maximizing the collision frequency between the transient :CF2 and the phenoxide anion before the carbene can dimerize.

• Preparation: In a rigorously dried 50 mL Schlenk tube equipped with a magnetic stir bar, add the phenol substrate (1.0 mmol) and anhydrous Cs₂CO₃ (2.5 mmol).

• Solvent Addition: Add 5.0 mL of anhydrous DMF. Seal the tube with a rubber septum.

• Purging: Evacuate the vessel and backfill with Argon. Repeat this cycle three times to remove atmospheric oxygen and moisture.

• Gas Introduction: Attach a ClCF2H gas balloon (approx. 1.5 atm) to the Schlenk tube via a needle. Allow the gas to bubble through the solution for 5 minutes to saturate the solvent.

• Reaction: Replace the septum with a Teflon screw cap under a positive flow of ClCF2H. Seal the tube tightly and heat the reaction mixture in an oil bath at 80 °C for 12 hours with vigorous stirring.

• Workup: Cool the reaction to room temperature. Carefully vent any residual ClCF2H gas into a chemical fume hood. Dilute the mixture with ethyl acetate (20 mL) and wash with water (3 × 10 mL) to remove DMF and inorganic salts. Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography.

Protocol B: Nickel-Catalyzed Reductive Cross-Coupling of Aryl Chlorides Objective: Direct C-H to C-CF2H functionalization of arenes via a radical pathway[2][5]. Self-Validating Logic: Zinc powder acts as a terminal reductant to regenerate the active Ni(0) species. The specific ligand (e.g., 4,4'-di-tert-butyl-2,2'-bipyridine) tunes the electronics of the Ni center, making the challenging oxidative addition into the Cl-CF2H bond thermodynamically favorable[2][6].

• Preparation: In a nitrogen-filled glovebox, charge a 20 mL pressure vial with NiCl₂ (10 mol%), 4,4'-di-tert-butyl-2,2'-bipyridine (10 mol%), Zinc powder (3.0 mmol), and the aryl chloride substrate (1.0 mmol)[5].

• Solvent & Gas: Add 4.0 mL of anhydrous DMA. Seal the vial with a septum. Remove from the glovebox.

• ClCF2H Loading: Using a mass flow controller or a pre-calibrated gas-tight syringe, inject 2.0–3.0 equivalents of ClCF2H gas directly into the sealed vial.

• Reaction: Replace the septum with a crimp cap or Teflon seal. Stir the heterogeneous mixture vigorously at 60 °C for 24 hours[5].

• Workup: Cool to room temperature, vent excess gas safely, and filter the mixture through a pad of Celite to remove unreacted Zinc and insoluble salts. Concentrate the filtrate under reduced pressure and purify via silica gel chromatography.

Standardized gas-handling workflow for ClCF2H-mediated benchtop organic synthesis.

Safety and Gas Handling Considerations

• Pressurization Hazards: ClCF2H is a gas at room temperature (boiling point: -40.8 °C). Reactions must be conducted in pressure-rated glassware (e.g., Schlenk tubes, ACE glass pressure tubes) equipped with blast shields. Never heat a completely sealed system without verifying the pressure rating of the vessel.

• Environmental Impact: ClCF2H is an ozone-depleting substance (ODS) and a potent greenhouse gas. All venting must be performed in a heavily ventilated fume hood, and large-scale industrial applications should incorporate gas-scrubbing or recycling systems to prevent atmospheric release.

• Toxicity: While relatively low in acute toxicity, thermal decomposition of ClCF2H at high temperatures (>250 °C) or in the presence of open flames can produce highly toxic gases, including phosgene and hydrogen fluoride.

References

• Lu, C., Lu, H., Wu, J., Shen, H. C., Hu, T., & Zhang, Y. (2018). Difluoromethylation of (hetero)aryl chlorides with chlorodifluoromethane catalyzed by nickel. Nature Communications. URL: [Link]

• Lin, X., et al. (2020). Deconstructive Functionalizations of Unstrained Carbon–Nitrogen Cleavage Enabled by Difluorocarbene. ACS Central Science. URL: [Link]

• Zhang, Y., et al. (2020). Palladium Difluorocarbene Involved Catalytic Coupling with Terminal Alkynes. CCS Chemistry. URL: [Link]

• Guo, W. (2018). A Journey to the Activation of Chlorodifluoromethane (ClCF2H). Springer Nature Research Communities. URL: [Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. Difluoromethylation of (hetero)aryl chlorides with chlorodifluoromethane catalyzed by nickel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deconstructive Functionalizations of Unstrained Carbon–Nitrogen Cleavage Enabled by Difluorocarbene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chinesechemsoc.org [chinesechemsoc.org]
• 5. researchgate.net [researchgate.net]
• 6. communities.springernature.com [communities.springernature.com]

Vilsmeier-Haack formylation of 1-difluoromethoxy-3,5-dimethoxybenzene

An Application Guide for the Synthesis of 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde via Vilsmeier-Haack Formylation

This document serves as a comprehensive technical guide for researchers, scientists, and professionals in drug development on the . The protocol herein details a robust methodology for synthesizing 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde, a valuable building block in medicinal chemistry and materials science. This guide is structured to provide not only a step-by-step procedure but also the underlying chemical principles, safety protocols, and troubleshooting advice to ensure a successful and safe execution of the synthesis.

Introduction and Significance

The Vilsmeier-Haack reaction is a versatile and powerful chemical transformation used to introduce a formyl group (-CHO) onto electron-rich aromatic and heteroaromatic rings.[1][2] The reaction employs a substituted amide, most commonly N,N-dimethylformamide (DMF), and an acid chloride, typically phosphorus oxychloride (POCl₃), to generate a potent electrophilic species known as the Vilsmeier reagent.[3][4] This reagent is then capable of reacting with activated aromatic systems that may be unreactive under the conditions of other formylation methods like the Friedel-Crafts reaction.[3]

The target molecule, 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde, incorporates structural motifs of significant interest. The difluoromethoxy (-OCHF₂) group is a key pharmacophore in modern drug discovery, acting as a lipophilic hydrogen bond donor that can enhance metabolic stability and cell membrane permeability.[5][6] This application note provides a detailed protocol grounded in established chemical principles to facilitate the synthesis of this important intermediate.

Reaction Mechanism and Rationale

The Vilsmeier-Haack reaction proceeds through two principal stages: the formation of the Vilsmeier reagent, followed by electrophilic attack on the aromatic substrate and subsequent hydrolysis.[7][8]

Stage 1: Formation of the Vilsmeier Reagent The reaction is initiated by the nucleophilic attack of the carbonyl oxygen of DMF on the electrophilic phosphorus atom of POCl₃.[1][9] This is followed by a series of elimination and rearrangement steps to form the highly electrophilic N,N-dimethyl-dichloromethyleniminium salt, the active formylating agent known as the Vilsmeier reagent.[2][9]

Stage 2: Electrophilic Aromatic Substitution and Hydrolysis The starting material, 1-difluoromethoxy-3,5-dimethoxybenzene, is a highly electron-rich aromatic ring. The two methoxy groups and the difluoromethoxy group are all activating and ortho, para-directing. The electrophilic Vilsmeier reagent is attacked by the aromatic π-system. Formylation occurs at the C4 position, which is sterically accessible and electronically activated by two ortho activating groups and one para activating group. This electrophilic addition temporarily disrupts the aromaticity of the ring, which is then restored through the loss of a proton.[10] The resulting iminium salt intermediate is stable until the reaction is quenched.[2] During the aqueous work-up, this intermediate is readily hydrolyzed to yield the final aldehyde product, 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde.[11][12]

Caption: Figure 2: General experimental workflow.

Step-by-Step Procedure

• Vilsmeier Reagent Formation: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dropping funnel, and nitrogen inlet, add anhydrous DMF (3.8 mL, 50.0 mmol). [7]Cool the flask to 0°C using an ice-water bath.

• Add POCl₃ (1.37 mL, 15.0 mmol) dropwise to the stirred DMF via the dropping funnel over 20-30 minutes. Causality: This slow addition is critical to control the exothermic reaction and prevent side reactions. The internal temperature must be maintained below 10°C. [13]3. After the addition is complete, stir the resulting mixture at 0°C for an additional 30 minutes to ensure complete formation of the Vilsmeier reagent.

• Reaction: Dissolve 1-difluoromethoxy-3,5-dimethoxybenzene (2.04 g, 10.0 mmol) in a minimal amount of anhydrous dichloromethane (~5 mL) and add it to the freshly prepared Vilsmeier reagent at 0°C.

• Heating and Monitoring: Remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to 50-60°C using a heating mantle. Monitor the reaction's progress by TLC (e.g., using 20% ethyl acetate in hexanes as eluent). The reaction is typically complete within 2-4 hours. [7][10]6. Work-up and Quenching: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature. In a separate large beaker (e.g., 1 L), prepare a vigorously stirred slurry of crushed ice and water (~200 g).

• CRITICAL STEP: Slowly and carefully pour the reaction mixture into the ice-water slurry. [12]This quenching process is highly exothermic due to the reaction of excess POCl₃ with water. A slow addition rate is essential for safety. [12]8. Neutralization: After the addition is complete, continue stirring for 30 minutes. Then, slowly and carefully neutralize the acidic solution by adding saturated aqueous sodium bicarbonate solution portion-wise until the pH is ~7-8. Be cautious as significant CO₂ gas evolution will occur.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL). [12]10. Washing and Drying: Combine the organic extracts and wash them sequentially with water (1 x 50 mL) and then with brine (1 x 50 mL). Dry the organic layer over anhydrous MgSO₄. [12]11. Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude material by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 5% to 20%) to yield the pure 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde. [13][14]

Expected Results and Characterization

Parameter	Expected Outcome
Yield	65-85% (Typical range for activated substrates)
Appearance	White to pale yellow solid
Melting Point	Similar to related structures like 2,4-dimethoxybenzaldehyde (67-69 °C) [15]
Purity (by NMR/LC-MS)	>95% after purification

Expected Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz): δ ~10.3 (s, 1H, -CHO), 6.6-6.8 (t, 1H, J ≈ 74 Hz, -OCHF₂), ~6.2 (s, 1H, Ar-H), ~6.1 (s, 1H, Ar-H), ~3.9 (s, 6H, 2 x -OCH₃).

• ¹³C NMR (CDCl₃, 101 MHz): δ ~188 (-CHO), ~165 (Ar-C-O), ~162 (Ar-C-O), ~159 (Ar-C-O), 115.4 (t, J ≈ 260 Hz, -OCF₂), ~110 (Ar-C-CHO), ~94 (Ar-CH), ~92 (Ar-CH), ~56 (2 x -OCH₃).

• IR (KBr, cm⁻¹): ~2850, 2750 (C-H stretch, aldehyde), ~1680 (C=O stretch, aldehyde), ~1600, 1580 (C=C stretch, aromatic), ~1100-1250 (C-O stretch, ether and OCF₂).

Troubleshooting Guide

Problem	Probable Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive Vilsmeier reagent (moisture contamination).2. Substrate is not sufficiently activated.3. Insufficient reaction time or temperature.	1. Use anhydrous DMF and flame-dried glassware under an inert atmosphere.2. This substrate is highly activated; this is an unlikely cause.3. Increase reaction time/temperature and monitor by TLC.
Incomplete Reaction	1. Insufficient equivalents of Vilsmeier reagent.2. Reaction time is too short.	1. Ensure at least 1.2-1.5 equivalents of POCl₃ are used.2. Continue heating and monitor by TLC until starting material is consumed.
Formation of Dark Tar	1. Reaction temperature too high.2. Quenching was too fast, causing localized heating.	1. Maintain the recommended reaction temperature.2. Ensure the reaction mixture is added very slowly to a large, well-stirred volume of ice.
Difficult Purification	1. Presence of polar byproducts from DMF.2. Product "oiling out" instead of crystallizing.	1. Ensure thorough aqueous work-up and washes. Consider a bisulfite adduct formation for purification if standard chromatography fails.<[16][17]br>2. Use column chromatography.

Safety Precautions

The Vilsmeier-Haack reaction involves hazardous materials and requires strict adherence to safety protocols.

• Phosphorus Oxychloride (POCl₃): This substance is extremely corrosive, toxic upon inhalation, and reacts violently and exothermically with water, releasing toxic HCl gas. [18]It can cause severe burns to the skin, eyes, and respiratory tract. Always handle POCl₃ in a chemical fume hood, wearing a lab coat, safety goggles, and heavy-duty chemical-resistant gloves (e.g., butyl rubber or neoprene). [18][19]Have a neutralizing agent (e.g., sodium bicarbonate) and an appropriate spill kit readily available.

• N,N-Dimethylformamide (DMF): DMF is a skin and eye irritant and is readily absorbed through the skin. It is a suspected teratogen. Avoid inhalation of vapors and skin contact.

• Exothermic Quench: The addition of the reaction mixture to water is a critical safety step. The reaction of unconsumed POCl₃ with water is violent. [12]This "reverse quench" (adding reaction mixture to water) must be done slowly into a large volume of vigorously stirred ice to dissipate the heat effectively. [12]* General Precautions: The entire procedure must be conducted within a certified chemical fume hood. Ensure eyewash stations and safety showers are accessible. Avoid contact of reagents with incompatible materials. [18]

References

• Vilsmeier-Haack Reaction - Master Organic Chemistry. (n.d.). Master Organic Chemistry. Retrieved from [Link]

• Vilsmeier-Haack Reaction - Organic Chemistry Portal. (n.d.). Organic-chemistry.org. Retrieved from [Link]

• Vilsmeier–Haack reaction. (2023). In Wikipedia. Retrieved from [Link]

• Vilsmeier-Haack Reaction. (2023). Chemistry Steps. Retrieved from [Link]

• Purifying aldehydes? (2015). Reddit. Retrieved from [Link]

• Vilsmeier-Haack Reaction. (2021). YouTube. Retrieved from [Link]

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. (2018). Journal of Visualized Experiments. Retrieved from [Link]

• Vilsmeier-Haack Reaction. (n.d.). Name Reactions in Organic Synthesis.

• Purification and properties of reductases for aromatic aldehydes and ketones from guinea pig liver. (1981). PubMed. Retrieved from [Link]

• Method for removal of aldehydes from chemical manufacturing production streams during distillative purification. (2000). European Publication Server. Retrieved from [Link]

• Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formylation of Indoles. (2022). Organic Syntheses. Retrieved from [Link]

• Chemwatch MSDS 1810 - Sdfine. (n.d.). Sdfine. Retrieved from [Link]

• A Competitive Substitution of the Difluoromethoxy Group in Aminodehalogenation Reactions of Aromatic Nitro Compounds. (2025). ResearchGate. Retrieved from [Link]

• A Competitive Substitution of the Difluoromethoxy Group in Aminodehalogenation Reactions of Aromatic Nitro Compounds. (2025). Journal of Organic and Pharmaceutical Chemistry. Retrieved from [Link]

• Vilsmeier-Haack Reaction Mechanism. (2021). YouTube. Retrieved from [Link]

• Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. (2013). Scirp.org. Retrieved from [Link]

• A Competitive Substitution of the Difluoromethoxy Group in Aminodehalogenation Reactions of Aromatic Nitro Compounds. (2025). JNAS | Journals of National Academy of Sciences of Ukraine. Retrieved from [Link]

• Phosphorus Oxychloride. (n.d.). Air Liquide Malaysia. Retrieved from [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2023). RSC Advances. Retrieved from [Link]

• Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7- (5-chloro-2-phenoxyphenyl)-3,4-dihydroacridin-1(2H)-ylidene)malonaldehyde and its reactions. (2013). Growing Science. Retrieved from [Link]

• Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. (2021). PMC. Retrieved from [Link]

• Late-stage difluoromethylation: concepts, developments and perspective. (2021). Chemical Society Reviews. Retrieved from [Link]

• The mechanism of the Vilsmeier–Haack reaction. Part III. Structural and solvent effects. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]

• Synthesis and Cytotoxic Activities of Difluoro-Dimethoxy Chalcones. (2017). PubMed. Retrieved from [Link]

• Benzaldehyde, 2,4-dihydroxy-. (n.d.). NIST WebBook. Retrieved from [Link]

• 4-Fluoro-2,6-dimethoxybenzaldehyde. (n.d.). PubChem. Retrieved from [Link]

• Electronic Supplementary Information. (n.d.). Rsc.org. Retrieved from [Link]

• A Publication of Reliable Methods for the Preparation of Organic Compounds. (n.d.). Organic Syntheses. Retrieved from [Link]

• Preparation of 2,4-Dihydroxybenzaldehyde by the Vilsmeier-Haack Reaction. (1996). Synthetic Communications. Retrieved from [Link]

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• 19. my.airliquide.com [my.airliquide.com]

Application Notes and Protocols for the Scalable Synthesis of Fluorinated Dimethoxybenzaldehydes

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of Fluorinated Dimethoxybenzaldehydes in Medicinal Chemistry

The introduction of fluorine into bioactive molecules is a cornerstone of modern drug discovery, offering a powerful tool to modulate key physicochemical and pharmacokinetic properties.[1] Fluorinated dimethoxybenzaldehydes are a class of high-value building blocks, serving as precursors to a wide array of pharmacologically active compounds. The strategic placement of a fluorine atom on the dimethoxybenzaldehyde scaffold can enhance metabolic stability, improve receptor binding affinity, and fine-tune lipophilicity, thereby optimizing the performance of drug candidates.[2] This application note provides a comprehensive guide to the scalable synthesis of these critical intermediates, focusing on robust and reproducible methodologies suitable for both laboratory and pilot-plant scales.

This document will explore two primary synthetic strategies: electrophilic and nucleophilic fluorination. We will delve into the mechanistic underpinnings of each approach, provide detailed, step-by-step protocols for the synthesis of key isomers, and offer insights into process optimization and scale-up considerations.

Strategic Approaches to Fluorination: A Comparative Overview

The synthesis of fluorinated dimethoxybenzaldehydes can be broadly categorized into two main approaches: electrophilic aromatic substitution (SEAr) on the electron-rich dimethoxybenzaldehyde core and nucleophilic aromatic substitution (SNAr) on a suitably activated precursor. The choice of strategy is dictated by factors such as the desired isomer, the availability of starting materials, and scalability requirements.

Synthetic Strategy	Key Features	Advantages	Disadvantages
Electrophilic Fluorination	Direct fluorination of the dimethoxybenzaldehyde ring using an "F+" source.	Fewer synthetic steps, use of readily available starting materials.	Challenges in regioselectivity, potential for over-fluorination, handling of potent fluorinating agents.
Nucleophilic Fluorination	Displacement of a leaving group (e.g., -NO2) on the aromatic ring with a fluoride source.	High regioselectivity, well-established for specific isomers.	Requires multi-step synthesis of the activated precursor, potentially harsh reaction conditions.

Electrophilic Fluorination of Dimethoxybenzaldehydes: A Direct Approach

Electrophilic fluorination offers a direct route to fluorinated dimethoxybenzaldehydes from the corresponding commercially available isomers.[3] The success of this approach hinges on the careful selection of the fluorinating agent and precise control of reaction conditions to manage the inherent challenges of regioselectivity.

Understanding Regioselectivity in Electrophilic Aromatic Substitution

The dimethoxybenzaldehyde scaffold presents a complex interplay of directing effects that govern the position of electrophilic attack. The two methoxy groups are strong activating, ortho-, para-directing groups due to their +M (mesomeric) effect.[4][5][6] Conversely, the aldehyde group is a deactivating, meta-directing group due to its -I (inductive) and -M effects.[7] The regiochemical outcome of the fluorination is therefore a result of the competition between these directing effects.

In general, the powerful activating effect of the methoxy groups dominates, directing the incoming electrophile to the positions ortho or para to them.[6] The precise substitution pattern is also influenced by steric hindrance.

Key Electrophilic Fluorinating Agents: A Comparison

Several N-F reagents have emerged as the workhorses of modern electrophilic fluorination due to their stability, ease of handling, and predictable reactivity.[8] For the fluorination of electron-rich aromatic systems like dimethoxybenzaldehydes, Selectfluor® and N-Fluorobenzenesulfonimide (NFSI) are the most commonly employed reagents.

Reagent	Structure	Key Characteristics
Selectfluor®	1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)	Highly reactive, crystalline solid, soluble in polar aprotic solvents.
N-Fluorobenzenesulfonimide (NFSI)	Milder than Selectfluor®, crystalline solid, good solubility in a range of organic solvents.

Selectfluor® is generally considered a more powerful fluorinating agent than NFSI.[9][10][11] However, the choice of reagent will depend on the specific substrate and desired reactivity.[9]

Protocol 1: Scalable Synthesis of 2-Fluoro-4,5-dimethoxybenzaldehyde via Electrophilic Fluorination

This protocol details the direct fluorination of 3,4-dimethoxybenzaldehyde (veratraldehyde) using Selectfluor®.

Reaction Scheme:

A scalable electrophilic fluorination of veratraldehyde.

Materials:

• 3,4-Dimethoxybenzaldehyde (Veratraldehyde)

• Selectfluor®

• Acetonitrile (anhydrous)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Equipment:

• Large, three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and temperature probe.

• Addition funnel

• Standard laboratory glassware for workup and purification.

Procedure:

• Reaction Setup: In a clean, dry, three-necked round-bottom flask under a nitrogen atmosphere, dissolve 3,4-dimethoxybenzaldehyde (1 equivalent) in anhydrous acetonitrile (10-15 mL per gram of starting material).

• Reagent Addition: Cool the solution to 0-5 °C using an ice bath. In a separate flask, prepare a solution of Selectfluor® (1.1 equivalents) in anhydrous acetonitrile. Slowly add the Selectfluor® solution to the reaction mixture via an addition funnel over 1-2 hours, maintaining the internal temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the acetonitrile. Redissolve the residue in ethyl acetate. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or isopropyl ether) or by vacuum distillation for larger scales.[12][13]

Expected Yield: 60-75%

Safety Precautions:

• Selectfluor® is a powerful oxidizing and fluorinating agent. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

• The reaction can be exothermic. Maintain strict temperature control during the addition of the fluorinating agent.

Nucleophilic Aromatic Substitution: A Regioselective Approach

Nucleophilic aromatic substitution (SNAr) provides a highly regioselective route to specific isomers of fluorinated dimethoxybenzaldehydes that may be difficult to access via electrophilic fluorination.[14] This strategy involves the displacement of a suitable leaving group, typically a nitro group, from an activated aromatic ring by a fluoride anion.

Protocol 2: Scalable Synthesis of 2-Fluoro-4,5-dimethoxybenzaldehyde (6-Fluoroveratraldehyde) via Nucleophilic Aromatic Substitution

This protocol describes the synthesis of 2-fluoro-4,5-dimethoxybenzaldehyde from 6-nitroveratraldehyde.

Workflow Diagram:

Scalable synthesis of 2-fluoro-4,5-dimethoxybenzaldehyde via SNAr.

Materials:

• 6-Nitroveratraldehyde

• Potassium fluoride (spray-dried)

• Dimethyl sulfoxide (DMSO, anhydrous)

• Toluene

• Water

• Brine

• Anhydrous magnesium sulfate

Equipment:

• High-temperature reaction vessel equipped with a mechanical stirrer, condenser, nitrogen inlet, and temperature controller.

• Apparatus for vacuum distillation or recrystallization.

Procedure:

• Reaction Setup: To a dry reaction vessel, add spray-dried potassium fluoride (2-3 equivalents) and anhydrous DMSO. Heat the mixture to 100-120 °C under a nitrogen atmosphere with vigorous stirring to ensure the KF is well dispersed.

• Substrate Addition: Add 6-nitroveratraldehyde (1 equivalent) to the hot KF/DMSO slurry.

• Reaction: Increase the temperature to 140-160 °C and maintain for 4-8 hours. Monitor the reaction progress by HPLC.

• Work-up: After completion, cool the reaction mixture to room temperature. Carefully pour the mixture into a larger volume of cold water and extract with toluene.

• Washing and Drying: Wash the combined organic extracts with water and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product is typically a dark oil or solid. Purify by vacuum distillation to obtain the desired product as a pale yellow solid.[12]

Expected Yield: 70-85%

Process Optimization and Scale-up Considerations:

• Drying of KF: The efficiency of the nucleophilic fluorination is highly dependent on the dryness of the potassium fluoride. Spray-dried KF is recommended for large-scale applications.

• Solvent: Anhydrous polar aprotic solvents like DMSO or DMF are crucial for this reaction.

• Temperature Control: Precise temperature control is essential to ensure complete reaction and minimize side-product formation.

Characterization and Quality Control

The purity and identity of the synthesized fluorinated dimethoxybenzaldehydes should be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H NMR	The appearance of characteristic fluorine-proton couplings (J-coupling constants).
¹⁹F NMR	A singlet or multiplet in the expected chemical shift range for an aryl fluoride.
¹³C NMR	The presence of carbon-fluorine couplings, with the C-F bond showing a large one-bond coupling constant (¹JCF).
GC-MS	A molecular ion peak corresponding to the expected mass of the product and a fragmentation pattern consistent with the structure.
HPLC	A single major peak indicating the purity of the compound.

Conclusion

The scalable synthesis of fluorinated dimethoxybenzaldehydes is a critical enabling technology for the development of novel pharmaceuticals. Both electrophilic and nucleophilic fluorination strategies offer viable pathways to these important intermediates. The choice of method will depend on the specific isomer required, cost of starting materials, and the scale of production. The protocols outlined in this application note provide a robust foundation for the synthesis and purification of these valuable building blocks. Careful attention to reaction parameters, safety precautions, and purification techniques will ensure the successful and scalable production of high-purity fluorinated dimethoxybenzaldehydes.

References

• Large-Scale Preparation of Aromatic Fluorides via Electrophilic Fluorination with Functionalized Aryl- or Heteroarylmagnesium Reagents. Organic Chemistry Portal. Available at: [Link]

• Electrophilic aromatic directing groups. Wikipedia. Available at: [Link]

• Directing Groups in SE Ar. Available at: [Link]

• Development of N-F fluorinating agents and their fluorinations: Historical perspective. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Development of N-F fluorinating agents and their fluorinations: Historical perspective. PMC. Available at: [Link]

• Electrophilic fluorination in benzylic position in presence of nitro and phosphonate (NFSI vs selectfluor). Reddit. Available at: [Link]

• 2-fluoro-3,4-dimethoxybenzaldehyde. Chemical Synthesis Database. Available at: [Link]

• 16.3: Directing Effects of Substituents in Conjugation with the Benzene Ring. Chemistry LibreTexts. Available at: [Link]

• Directing Effects. ChemTalk. Available at: [Link]

• Directing Effects in Electrophilic Aromatic Substitution Reactions. Organic Chemistry Tutor. Available at: [Link]

• Fluorinated Aromatic Compounds - Essential Building Blocks for Research and Industry. UCHEM. Available at: [Link]

• Process Development and Preparation of Fluorinated Compounds from Gram up to Kilogram Scale. CHIMIA. Available at: [Link]

• Effect of aldehyde and methoxy substituents on nucleophilic aromatic substitution by [ 18F]fluoride. ResearchGate. Available at: [Link]

• Kitamura Electrophilic Fluorination Using HF as a Source of Fluorine. MDPI. Available at: [Link]

• Recent advances in green fluorine chemistry. Dove Medical Press. Available at: [Link]

• Regioselective Fluorination of 7-Oxo-1,2,4-benzotriazines Using Selectfluor. MDPI. Available at: [Link]

• Perfluoroacylhydrazones of aromatic aldehydes. Synthesis and properies. Fluorine notes. Available at: [Link]

• eFluorination for the Rapid Synthesis of Carbamoyl Fluorides from Oxamic Acids. PMC. Available at: [Link]

• Electrochemical Vicinal Difluorination of Alkenes: Scalable and Amenable to Electron‐Rich Substrates. Wiley Online Library. Available at: [Link]

• Selectfluor-mediated oxidative deamination: A scalable approach to aromatic aldehydes synthesis. Taylor & Francis Online. Available at: [Link]

• A Publication of Reliable Methods for the Preparation of Organic Compounds. Organic Syntheses. Available at: [Link]

• Submitted by Tiantong Lou, E-Ting Liao, Ashraf Wilsily, and Eric Fillion. Organic Syntheses. Available at: [Link]

• The synthesis route of the title compound. ResearchGate. Available at: [Link]

• Struggling with large scale recrystallization. Reddit. Available at: [Link]

• ChemInform Abstract: Large-Scale Preparation of Aromatic Fluorides via Electrophilic Fluorination with Functionalized Aryl- or Heteroarylmagnesium Reagents. ResearchGate. Available at: [Link]

• Enantioselective Organocatalytic r-Fluorination of Aldehydes. Macmillan Group. Available at: [Link]

• Recent Advances in the Application of Selectfluor TM F-TEDA-BF 4 as a Versatile Mediator or Catalyst in Organic Synthesis. MDPI. Available at: [Link]

• Method for removing fluorinated organic compounds from contaminated fluids, and adsorbent component and adsorbent kit used therefor. Google Patents.

• Designer HF-Based Fluorination Reagent: Highly Regioselective Synthesis of Fluoroalkenes and gem-Difluoromethylene Compounds from Alkynes. Organic Chemistry Portal. Available at: [Link]

• Electrophilic Fluorination with 1-Fluoro-2,4,6-trimethylpyridinium tetrafluoroborate and NFSI (N-Fluorobenzenesulfonimide) reagents directed towards the synthesis of heterocycles ; Current Trends. Juniper Publishers. Available at: [Link]

• Enantioselective Pd-Catalysed Nucleophilic C(sp3)–H (Radio)fluorination. PMC. Available at: [Link]

• Concerted nucleophilic aromatic substitution with 19F− and 18F−. Harvard DASH. Available at: [Link]

• Electrophilic fluorination. Wikipedia. Available at: [Link]

• Novel nucleophilic and electrophilic fluoroalkylation methods. PubMed. Available at: [Link]

• Scale ranks reactivity of fluorinating reagents. Chemistry World. Available at: [Link]

Sources

• 1. myuchem.com [myuchem.com]
• 2. Novel nucleophilic and electrophilic fluoroalkylation methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Crystal structure of 4-(4-meth­oxy­phen­oxy)benzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Directing Effects | ChemTalk [chemistrytalk.org]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
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• 8. juniperpublishers.com [juniperpublishers.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. BJOC - Development of N-F fluorinating agents and their fluorinations: Historical perspective [beilstein-journals.org]
• 11. Development of N-F fluorinating agents and their fluorinations: Historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. web.mnstate.edu [web.mnstate.edu]

Application Note: Strategic Synthesis of Bioactive Chalcones from 2-(Difluoromethoxy)benzaldehydes

Executive Summary

This application note details a robust, scalable protocol for the synthesis of chalcone derivatives utilizing 2-(difluoromethoxy)benzaldehyde as a key electrophile. The inclusion of the difluoromethoxy (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) moiety is a high-value strategy in modern medicinal chemistry.[1][2] Unlike the metabolically labile methoxy group ( ), the group acts as a lipophilic hydrogen bond donor and significantly enhances metabolic stability by blocking oxidative -dealkylation.

This guide provides a standardized Claisen-Schmidt condensation protocol, critical process parameters (CPPs), and characterization benchmarks to ensure high purity and yield.

Chemical Strategy & Mechanism[1][3][4][5]

The Difluoromethoxy Advantage

The 2-(difluoromethoxy) group serves a dual purpose:

• Bioisosterism: It mimics the steric bulk of a methoxy group but alters the electronic landscape, increasing lipophilicity (

  ) and membrane permeability.

• Metabolic Blocking: The strong C-F bonds resist cytochrome P450-mediated metabolism, extending the biological half-life (

  ) of the final pharmacophore.

Reaction Pathway

The synthesis proceeds via the Claisen-Schmidt condensation .[3][4][5][6][7] The reaction involves the generation of an enolate from a substituted acetophenone, which attacks the electrophilic carbonyl of 2-(difluoromethoxy)benzaldehyde. The electron-withdrawing nature of the

group at the ortho position activates the aldehyde, facilitating nucleophilic attack, though steric factors must be managed.

Reaction Scheme Visualization

The following diagram illustrates the reaction pathway and the transition from reactants to the

-unsaturated ketone product.

Figure 1: Mechanistic pathway for the base-catalyzed synthesis of 2-(difluoromethoxy)chalcones.

Experimental Protocol

Materials & Reagents

• Electrophile: 2-(Difluoromethoxy)benzaldehyde (Purity >97%)

• Nucleophile: Substituted Acetophenone (1.0 equiv)

• Base: Sodium Hydroxide (NaOH) pellets or 40% aq. solution

• Solvent: Ethanol (95% or absolute)

• Quenching: 1M HCl, Crushed Ice

Standard Operating Procedure (SOP)

Step 1: Catalyst Preparation Dissolve NaOH (2.0 equiv) in a minimum volume of water. Add this solution to Ethanol (10 mL per mmol of substrate) in a round-bottom flask.

Step 2: Reactant Addition Add the substituted acetophenone (1.0 equiv) to the alkaline ethanolic solution. Stir for 10–15 minutes at

to facilitate enolate formation.

Step 3: Condensation Add 2-(difluoromethoxy)benzaldehyde (1.0 equiv) dropwise.

• Note: The electron-withdrawing

  group makes the aldehyde reactive; dropwise addition prevents side reactions (e.g., Cannizzaro).

Step 4: Reaction Monitoring Allow the mixture to warm to Room Temperature (RT). Stir for 3–6 hours.

• Checkpoint: Monitor via TLC (Hexane:EtOAc 4:1). The product usually appears as a distinct UV-active spot (

  ) that stains yellow/orange with vanillin or anisaldehyde dip.

Step 5: Workup & Isolation Pour the reaction mixture into crushed ice (~50 mL) with vigorous stirring.

• Acidification: If a precipitate does not form immediately, neutralize carefully with 1M HCl to pH ~7.

• Filtration: Filter the resulting solid precipitate under vacuum. Wash with cold water (

  mL) and cold ethanol ( mL).

Step 6: Purification Recrystallize the crude solid from hot Ethanol or Ethanol/DCM mixtures.

Workflow Diagram

Figure 2: Step-by-step experimental workflow for high-purity isolation.

Optimization & Troubleshooting

The following table summarizes the impact of varying reaction parameters specifically for fluorinated substrates.

Parameter	Condition	Effect on 2-(Difluoromethoxy) Substrate	Recommendation
Base Strength	40-60% NaOH	High conversion, but risk of hydrolysis at high temp.	Preferred. Keep T < 40°C.
Base Type	KOH vs. NaOH	KOH often provides faster rates due to solubility.	Use KOH if reaction is sluggish (>12h).
Solvent	Methanol	Higher polarity, faster reaction, but lower yield of precipitate.	Use Ethanol for easier workup.
Temperature	Reflux (>78°C)	Promotes side reactions; potential F-elimination.	Avoid reflux unless necessary.
Ultrasound	40-60 kHz	Significantly accelerates reaction (30-60 min).	Highly recommended for scale-up.

Characterization & Quality Control

To validate the structure, specifically the integrity of the

group and the formation of the chalcone linker, look for these signals:

NMR Spectroscopy (400 MHz, )

• The Linker: A pair of doublets for the

  -unsaturated protons ( ) with a large coupling constant ( ), confirming the (E)-configuration .

• The Motif: A characteristic triplet at

  corresponding to the proton. The coupling constant is large ( ), distinguishing it from aromatic protons.

NMR & NMR

• NMR: A doublet at ( ).

• Carbonyl: Signal at

  (Enone C=O).

References

• Zaib, S., et al. (2018). The Difluoromethyl Group as a Masked Nucleophile: A Lewis Acid/Base Approach. Journal of the American Chemical Society. Retrieved from [Link]

• Nowakowska, Z. (2022).[8] Synthesis of Chalcones Derivatives and Their Biological Activities: A Review. PMC (National Institutes of Health). Retrieved from [Link]

• Ahmad, M. R., et al. (2014). Synthesis and evaluation of chalcone derivatives for its alpha amylase inhibitory activity. TSI Journals. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pharmaceuticaljournal.net [pharmaceuticaljournal.net]
• 4. scispace.com [scispace.com]
• 5. tsijournals.com [tsijournals.com]
• 6. jetir.org [jetir.org]
• 7. chemrevlett.com [chemrevlett.com]
• 8. Synthesis of Chalcones Derivatives and Their Biological Activities: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Minimizing side reactions during difluorocarbene insertion

Technical Support Center: Difluorocarbene ( ) Insertion & Troubleshooting

Welcome to the Technical Support Center for difluorocarbene chemistry. As a Senior Application Scientist, I frequently see researchers struggle with the unpredictable nature of difluorocarbene (

). Because is an electrophilic singlet carbene with an empty p-orbital, it is highly reactive toward nucleophiles[1]. However, this same high reactivity makes it incredibly susceptible to parasitic side reactions—most notably dimerization and hydrolysis.

This guide is designed to troubleshoot common failures, explain the mechanistic causality behind these issues, and provide self-validating protocols to ensure your insertions succeed.

The Core Challenge: Competing Pathways

To master

insertions, you must control its kinetic release. If the rate of generation exceeds the rate at which your substrate can trap it, the carbene will react with itself or trace impurities[2].

Logical relationship of difluorocarbene generation and competing side-reaction pathways.

Troubleshooting FAQs

Q1: My reaction yields massive amounts of tetrafluoroethylene gas and very little insertion product. How do I fix this? A: Tetrafluoroethylene (

) is the dimerization product of free difluorocarbene. This occurs when the steady-state concentration of is too high. If you are using (Ruppert-Prakash reagent) and adding the initiator all at once, the rapid -elimination floods the system with carbene[3]. Causality & Fix: Implement a slow-release strategy. Use a syringe pump to add slowly. Alternatively, switch to a precursor that requires higher activation energy, or add a moderator. For instance, when using , the addition of bromide salts (like NaBr) moderates the generation rate of , avoiding rapid accumulation and suppressing dimerization[4].

Q2: I am observing significant hydrolysis (formation of

and ) and poor yields during O-difluoromethylation. What is going wrong? A: Difluorocarbene rapidly hydrolyzes in the presence of trace water, especially under basic conditions[5]. The resulting will subsequently destroy your substrate, silyl protecting groups, and catalyst. Causality & Fix: Strict anhydrous techniques are non-negotiable. Flame-dry all glassware and use freshly distilled solvents. Avoid hygroscopic bases like NaOH. Instead, use mild, anhydrous activators like TBAT (tetrabutylammonium difluorotriphenylsilicate) which acts as a gentle fluoride source without introducing moisture[3].

Q3: My substrate has both O- and N-nucleophilic sites. How do I prevent over-alkylation or poor regioselectivity? A: Under strongly basic conditions, ambident anions form. Because

is highly electrophilic, it will attack both sites indiscriminately, leading to complex mixtures. Causality & Fix: Lower the reaction temperature and switch to a base-free or mild-base protocol. Using with mild heating allows for selective O-difluoromethylation of 1,3-diones without N-alkylation[6]. Alternatively, employ a transition metal catalyst (like Cu or Bi) to form an endergonic pre-equilibrium metal-carbene complex, which directs insertion based on specific heteroatom coordination rather than brute-force nucleophilicity[1],[2].

Precursor Selection Matrix

Selecting the right precursor is the most critical variable in minimizing side reactions. Use the table below to match your substrate to the optimal reagent.

Precursor	Activation Method	Primary Side Reaction Risk	Mitigation / Optimization Strategy
	Fluoride/Alkoxide (e.g., TBAT)	Dimerization ( )	Syringe pump addition; use mild initiators[3].
	Thermal (95 °C)	Hydrolysis	Strict anhydrous conditions; slow heating ramp[5].
	Base ( )	Dimerization	Add NaBr to moderate generation rate[4].
	Mild Base	Over-alkylation	Use for selective O-alkylation at lower temps[6].

Standardized Experimental Protocols

Protocol A: Controlled O-Difluoromethylation via [3]

Self-Validating System: The use of TBAT avoids the hygroscopic nature of standard fluoride salts (like TBAF), ensuring an anhydrous environment. The reaction progress can be directly validated via

NMR.

• Preparation: Flame-dry a 10 mL Schlenk tube and backfill with

  three times.

• Reagent Loading: Add the phenol substrate (0.5 mmol, 1.0 equiv) and TBAT (0.15 mmol, 0.3 equiv) to the tube.

• Solvent: Inject 5.0 mL of anhydrous, degassed THF.

• Carbene Generation: Slowly inject

  (1.25 mmol, 2.5 equiv) dropwise at room temperature. Mechanistic Insight: acts simultaneously as a base, a difluorocarbene source, and a silylating reagent. Slow addition prevents a kinetic spike in , directly suppressing dimerization[3].

• Validation: Monitor via

  NMR of a crude aliquot. The reaction is proceeding correctly if the signal (-67 ppm) converts cleanly to the product doublet (typically -80 to -85 ppm, Hz).

• Workup: Concentrate under vacuum and purify via silica gel chromatography.

Step-by-step experimental workflow for controlled O-difluoromethylation.

Protocol B: Decarboxylative S/N-Difluoromethylation using [5]

Self-Validating System: Thermal decarboxylation provides a steady, predictable release of carbene without the need for external liquid initiators that could introduce moisture.

• Preparation: In an oven-dried vial, combine the nucleophile (1.0 mmol),

  (2.0 equiv), and anhydrous (1.5 equiv).

• Solvent: Add 3.0 mL of anhydrous DMF.

• Thermal Activation: Seal the vial and heat strictly to 95 °C. Mechanistic Insight:

  undergoes loss of at this specific temperature. Exceeding 100 °C accelerates decarboxylation beyond the nucleophilic trapping rate, leading to rapid dimerization[5].

• Workup: Cool to room temperature, quench with water, extract with diethyl ether, and dry over

  .

References

1.[3] Cai, Y., et al. "Difluorocarbene-Mediated Cascade Cyclization: The Multifunctional Role of Ruppert-Prakash Reagent." Organic Letters, 2021.[Link] 2.[1] "Catalytic difluorocarbene insertion enables access to fluorinated oxetane isosteres." Nature Chemistry, 2024.[Link] 3.[2] "Stabilizing Effect of Pre-equilibria: A Trifluoromethyl Complex as a CF2 Reservoir in Catalytic Olefin Difluorocarbenation." ACS Catalysis, 2022. [Link] 4.[6] Lin, X., & Weng, Z. "A new method for the synthesis of difluoromethyl enol ethers by O-difluoromethylation of 1,3-diones with ClCF2CO2Et." Organic & Biomolecular Chemistry, 2015.[Link] 5.[4] "A difluorocarbene-triggered annulation/ring expansion cascade via sequential single-atom-insertions: direct assembly of 2-fluoroquinazolinones from azo compounds." Nature Communications, 2023. [Link] 6.[5] "S-, N-, and Se-Difluoromethylation Using Sodium Chlorodifluoroacetate." Organic Letters, 2013. [Link]

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Difluorocarbene-Mediated Cascade Cyclization: The Multifunctional Role of Ruppert-Prakash Reagent [organic-chemistry.org]
• 4. A difluorocarbene-triggered annulation/ring expansion cascade via sequential single-atom-insertions: direct assembly of 2-fluoroquinazolinones from azo compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A new method for the synthesis of difluoromethyl enol ethers by O-difluoromethylation of 1,3-diones with ClCF2CO2Et - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Temperature Control for Sodium Chlorodifluoroacetate (SCDA) Decomposition

Welcome to the Technical Support Center for difluorocarbene generation via Sodium Chlorodifluoroacetate (SCDA). SCDA is a highly favored, bench-stable, and relatively low-toxicity precursor for introducing difluoromethyl groups into pharmaceutical and agrochemical scaffolds[1]. However, because SCDA relies entirely on thermal activation to release difluorocarbene (:CF₂), precise temperature control is the absolute linchpin of this chemistry.

This guide is designed for process chemists and researchers to troubleshoot thermal parameters, understand the causality of side reactions, and execute self-validating protocols safely.

Part 1: Mechanistic Insights & Thermal Causality

To control the reaction, you must understand the thermal causality. SCDA does not react at room temperature. It requires an activation energy barrier to be overcome via heating, typically between 90°C and 120°C[2][3]. Upon reaching this threshold, thermal decarboxylation occurs, expelling carbon dioxide (CO₂) and a chloride ion (Cl⁻) to generate the highly electrophilic difluorocarbene[1].

The fundamental challenge is a kinetic race: the rate of SCDA decomposition must be perfectly balanced with the rate of nucleophilic trapping. If the temperature is too high, the carbene is generated faster than it can be trapped, leading to rapid dimerization into tetrafluoroethylene gas or reaction with the solvent[4].

Fig 1. Thermal decarboxylation mechanism of SCDA and competing difluorocarbene pathways.

Quantitative Thermal Data by Solvent System

The optimal decomposition temperature heavily depends on the solvent's dielectric constant and the nucleophile's basicity. Below is a validated summary of thermal parameters for various transformations.

Solvent System	Target Transformation	Base Required	Optimal Temp (°C)	Reaction Time (h)	Typical Yield
DMF	O-difluoromethylation (Phenols)	K₂CO₃ / Cs₂CO₃	100 - 105	2 - 4	85 - 95%
1,4-Dioxane	N-difluoromethylation (Amines)	K₂CO₃	95	8	70 - 90%
MeCN / H₂O	S-difluoromethylation (Thiols)	KOH	50 - 80	4 - 5	70 - 95%
NMP	C-acylation (Indoles)	None (Self-activation)	130	8 - 12	50 - 75%

(Data synthesized from standard organic synthesis protocols and literature[1][2][3])

Part 2: Troubleshooting Desk (FAQs)

Q1: My reaction is stalling with unreacted SCDA remaining. Should I just increase the temperature past 110°C? A1: No. Increasing the temperature beyond the optimal window (usually ~100°C for DMF) accelerates the degradation of the generated difluorocarbene faster than it accelerates product formation[4]. If SCDA is not decomposing at 100°C, the issue is likely poor heat transfer (check your oil bath/heating block immersion) or the presence of water, which can prematurely quench the carbene.

Q2: I observed violent bubbling and my solvent bumped into the condenser. What caused this? A2: You experienced a thermal runaway of the decarboxylation step. SCDA decomposition generates one equivalent of CO₂ gas per molecule[1]. If you plunge the reaction flask directly into a pre-heated 100°C bath, the sudden thermal shock causes massive, instantaneous CO₂ evolution. Causality: The rapid gas expansion carries the solvent vapor upward, overwhelming the condenser. Always use a controlled thermal ramp (e.g., 5°C/min) to manage the gas evolution rate.

Q3: Can I lower the temperature to 60°C to prevent side reactions and improve safety? A3: For standard O- or N-difluoromethylations, 60°C is insufficient to overcome the activation energy required to break the C-C bond in SCDA[2]. The reaction will simply not initiate. If your substrate is highly thermally sensitive, you must switch from SCDA to a low-temperature difluorocarbene precursor, such as diethyl bromodifluoromethylphosphonate, which operates at room temperature via basic hydrolysis rather than thermal decarboxylation[4].

Q4: Why does the protocol require adding SCDA at room temperature before heating? A4: Adding solid SCDA to a solvent that is already at 100°C creates an immediate, localized high-concentration zone of difluorocarbene at the solid-liquid interface. Because the carbene concentration is artificially high before it can disperse, it preferentially dimerizes with itself rather than reacting with your nucleophile. Mixing at room temperature ensures homogeneous distribution prior to thermal activation.

Part 3: Protocol Vault - Self-Validating O-Difluoromethylation

This protocol details the O-difluoromethylation of phenols using SCDA in DMF. It is designed as a self-validating system , meaning each step contains a physical observable to confirm the chemical state before proceeding.

Fig 2. Step-by-step experimental workflow for temperature-controlled SCDA difluoromethylation.

Step-by-Step Methodology

Step 1: Nucleophile Activation & Assembly

• Action: In a flame-dried round-bottom flask, dissolve the phenol (1.0 equiv) and anhydrous K₂CO₃ (1.5 equiv) in anhydrous DMF (0.2 M concentration).

• Causality: The base deprotonates the phenol to form the highly nucleophilic phenolate. DMF is chosen because its high boiling point (153°C) safely accommodates the 100°C reaction temperature without pressure buildup.

• System Validation: The solution should change color (often turning yellow or orange) indicating phenolate formation.

Step 2: Degassing

• Action: Seal the flask with a septum and sparge with dry Nitrogen (N₂) for 1 hour while stirring at 500 rpm[1].

• Causality: Oxygen at 100°C can oxidize the phenolate or interfere with the carbene. Removing dissolved O₂ ensures reaction fidelity.

• System Validation: Continuous, steady bubbles must be visible from the submerged sparging needle.

Step 3: SCDA Addition

• Action: Briefly remove the septum under a positive stream of N₂ and add SCDA (2.5 equiv) in one single portion at 23°C[1]. Immediately equip the flask with a reflux condenser attached to an oil bubbler.

• Causality: Adding at 23°C prevents premature, localized decarboxylation.

• System Validation: The oil bubbler should show minimal to no activity at this stage. If vigorous bubbling occurs immediately at room temperature, your DMF is heavily contaminated with water or acid.

Step 4: Controlled Thermal Ramping

• Action: Place the flask in an oil bath and ramp the temperature from 23°C to 100°C at a rate of roughly 5°C per minute.

• Causality: A gradual ramp allows the CO₂ gas to vent safely through the condenser without carrying solvent vapor with it.

• System Validation (Critical): As the internal temperature crosses ~85°C, the oil bubbler will begin to show steady, rhythmic bubbling. This is the physical confirmation that thermal decarboxylation has initiated[1].

Step 5: Reaction Monitoring

• Action: Maintain the temperature strictly at 100°C for 2 hours.

• System Validation: The bubbling in the oil bubbler will eventually slow down and cease. This indicates that the SCDA has been fully consumed. Take an aliquot for TLC analysis; the starting material spot should be completely absent[1].

Step 6: Thermal Quench and Workup

• Action: Remove the flask from the heat source and allow it to cool to 23°C. Once cooled, dilute the mixture with deionized water (equal volume to DMF)[1].

• Causality: Cooling halts any residual carbene generation. Water quenches any remaining reactive intermediates and solubilizes the inorganic salts (NaCl, excess K₂CO₃), driving the organic product into the organic phase during subsequent extraction.

• System Validation: The addition of water should be mildly exothermic but should not cause boiling or gas evolution if the reaction was fully cooled.

References

1.1 - Organic Syntheses (orgsyn.org) 2.2 - Organic Letters (acs.org) 3. 4 - Synthesis (thieme-connect.com) 4.3 - Organic Letters (acs.org) 5. - Chinese Academy of Sciences (cas.cn)

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Purification methods for separating difluoromethoxy products from phenolic starting materials

The difluoromethoxy (–OCF₂H) group is a privileged structural motif in medicinal chemistry, offering a unique balance of lipophilicity and metabolic stability[1]. However, the synthesis of aryl difluoromethyl ethers from phenolic starting materials via difluorocarbene insertion often leaves unreacted phenol in the crude mixture[2]. Separating the highly lipophilic Ar-OCF₂H product from the polar, acidic Ar-OH precursor requires a mechanistic understanding of their physicochemical differences.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and the physicochemical rationale necessary to isolate high-purity difluoromethoxy arenes.

Purification Workflow Diagram

Workflow for the chemical and chromatographic separation of difluoromethoxy arenes.

Troubleshooting FAQs

Q1: Why does my difluoromethoxy product co-elute with the phenolic starting material during silica gel chromatography? Causality: Phenols typically exhibit strong hydrogen-bond donating capabilities due to the free hydroxyl group, which interacts strongly with the silanol groups on the silica gel stationary phase, retarding their elution. In contrast, the difluoromethoxy group lacks H-bond donors and is highly lipophilic. However, if your phenol is highly sterically hindered (e.g., 2,6-di-tert-butylphenol) or features intramolecular hydrogen bonding (e.g., ortho-carbonyls), its interaction with the silica is masked. This drastically reduces its polarity, causing it to elute at a similar

to the Ar-OCF₂H product[3]. Solution: Do not rely solely on chromatography. Exploit the chemical differences between the two molecules by performing an alkaline liquid-liquid extraction prior to column loading (See Protocol A).

Q2: My difluoromethylation reaction uses DMF as a solvent, and I get severe emulsions during the aqueous workup. How do I break them? Causality: Reactions utilizing difluorocarbene precursors (like sodium chlorodifluoroacetate or ethyl bromodifluoroacetate) often require polar aprotic solvents like DMF to solubilize basic salts (e.g., Cs₂CO₃ or K₂CO₃)[3][4]. During aqueous workup, DMF partitions into the organic layer (like ethyl acetate or diethyl ether), altering the surface tension and causing stubborn emulsions that trap impurities. Solution: Dilute the crude mixture with a non-polar solvent (e.g., heptane or diethyl ether) and wash sequentially with a 10% aqueous LiCl solution[3]. The high ionic strength of the LiCl solution forces the DMF into the aqueous phase via the salting-out effect, instantly breaking the emulsion.

Q3: My phenol is highly sterically hindered and resists standard base extraction. What are alternative chemical scavenging methods? Causality: Bulky phenols have elevated pKa values and poor kinetics for deprotonation by aqueous NaOH. Solution: Add a polymer-bound electrophile (e.g., polymer-supported tosyl chloride) or an excess of a highly reactive, volatile electrophile (like methyl iodide with K₂CO₃) to the crude mixture. This converts the unreacted phenol into an ester or methyl ether, drastically altering its

value and allowing for easy separation via standard silica gel chromatography.

Quantitative Physicochemical Comparison

Understanding the fundamental properties of your compounds dictates the purification strategy.

Property	Phenolic Starting Material (Ar-OH)	Difluoromethoxy Product (Ar-OCF₂H)	Separation Implication
pKa	~8.0 - 10.5	N/A (Neutral)	Enables selective deprotonation via 1M NaOH/KOH.
Hydrogen Bonding	Strong H-bond donor	Weak/No H-bond donor	Ar-OH binds strongly to silica gel; Ar-OCF₂H elutes faster.
Typical (1:2 EtOAc:Hexanes)	~0.3 (Highly dependent on substituents)	~0.5 (Highly lipophilic)	Allows for standard normal-phase chromatographic separation[3].
Aqueous Solubility	Poor (Neutral) / High (as Phenolate)	Very Poor	Liquid-liquid extraction is highly effective for bulk separation.

Step-by-Step Methodologies

Protocol A: Optimized Liquid-Liquid Extraction & Emulsion Breaking

Purpose: To chemically separate unreacted phenol and remove polar aprotic solvents (DMF/MeCN) from the crude difluoromethylation mixture.

• Dilution: Transfer the crude reaction mixture to a separatory funnel. Dilute with a non-polar organic solvent (e.g., diethyl ether or heptane) at a 1:4 ratio (Reaction Volume : Extraction Solvent).

• Solvent Removal (Salting-Out): Wash the organic layer with a 10% (w/v) aqueous LiCl solution (5 x 50 mL per 100 mL organic phase)[3].

  • Causality: The hydration spheres of Li⁺ and Cl⁻ ions consume free water molecules, drastically reducing the solubility of the organic solvent in the aqueous phase and pulling DMF entirely into the water layer.

• Phenol Scavenging (Alkaline Wash): Wash the organic phase with 1 M aqueous NaOH (3 x 50 mL).

  • Causality: Converts unreacted Ar-OH to the highly water-soluble Ar-O⁻ Na⁺ phenolate salt, leaving the neutral Ar-OCF₂H in the organic layer.

  • Self-Validating System: To confirm the phenol was successfully extracted, take a 5 mL aliquot of the separated aqueous basic layer and acidify it dropwise with 6 M HCl until pH < 2. A cloudy white precipitate or oil droplets indicate the presence of the recovered phenolic starting material. If the solution remains perfectly clear, the phenol extraction is either complete or the starting material was fully consumed.

• Neutralization & Drying: Wash the organic layer with saturated aqueous NaCl (brine) to remove residual water and alkali. Dry over anhydrous Na₂SO₄ (approx. 30 g)[3].

• Filtration: Filter through a medium-porosity Büchner funnel. Concentrate the filtrate under reduced pressure (30 °C, 120 mmHg) to yield the crude oil[3].

Protocol B: Silica Gel Chromatography Purification

Purpose: Final polishing of the Ar-OCF₂H product to remove non-polar organic impurities and traces of difluorocarbene dimers.

• Column Preparation: Pack a glass column with silica gel (60–120 mesh) using hexanes as the slurry solvent[4].

• Loading: Dissolve the concentrated crude oil from Protocol A in a minimum volume of hexanes or dichloromethane (DCM) and load it evenly onto the silica gel bed.

• Elution: Elute using a gradient of 100% hexanes to 1:2 ethyl acetate:hexanes[3].

  • Causality: The non-polar difluoromethoxy arene lacks hydrogen-bond donors and will elute rapidly. Monitor fractions via TLC (UV 254 nm).

  • Self-Validating System: Co-spot the crude mixture and the purified fractions on a TLC plate. The difluoromethoxy product should show a distinct, single spot (typically

    ~0.5) that does not streak, whereas trace phenols will streak or trail due to hydrogen bonding with the silica gel[3].

• Isolation: Combine fractions containing the pure product and concentrate via rotary evaporation. Dry under high vacuum (<1.0 mmHg) for 1 hour to yield the pure aryl difluoromethyl ether as an oil or solid[3].

References

• Source: orgsyn.
• Source: nih.
• Source: thieme-connect.
• Source: jyu.

Sources

• 1. jyx.jyu.fi [jyx.jyu.fi]
• 2. Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. orgsyn.org [orgsyn.org]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Technical Support Center: Troubleshooting Fluorinated Benzaldehyde Workflows

Welcome to the Technical Support Center. As researchers and drug development professionals, you are likely aware that fluorinated benzaldehydes are notoriously unstable during standard aqueous workups. This guide synthesizes field-proven methodologies, mechanistic causality, and self-validating protocols to help you prevent the rapid autoxidation of these critical synthetic intermediates into their corresponding fluorobenzoic acids.

Part 1: Mechanistic Causality (The "Why" Behind the Oxidation)

To prevent degradation, we must first understand the molecular forces at play. The instability of fluorinated benzaldehydes is driven by a combination of inductive effects and radical chain kinetics.

Fluorine is highly electronegative. When attached to a benzene ring, it exerts a powerful electron-withdrawing inductive effect (-I), which intensifies the partial positive charge on the carbonyl carbon. This extreme electrophilicity makes the aldehyde highly susceptible to nucleophilic attack by water, driving the equilibrium toward the formation of a hydrate (geminal diol)[1][2].

Hydrate formation is the critical gateway to degradation. Once hydrated, or even in its free state, the aldehyde is vulnerable to autoxidation—a radical chain reaction initiated by trace metals, light, or peroxides. This process generates a benzoyl radical that reacts with dissolved oxygen to form a benzoylperoxy radical, which subsequently abstracts a hydrogen atom to propagate the chain, ultimately yielding the fluorobenzoic acid[3][4].

Mechanistic pathway of fluorinated benzaldehyde autoxidation during aqueous workup.

Part 2: Troubleshooting Guide & FAQs

Q: My 4-fluorobenzaldehyde completely converted to 4-fluorobenzoic acid after a standard

wash. Why did this happen? A: Basic conditions act as a potent catalyst for hydrate formation. Hydroxide ions are significantly stronger nucleophiles than neutral water, rapidly attacking the electron-deficient carbonyl carbon to form an alkoxide intermediate that protonates into the gem-diol[5]. Once hydrated in an oxygen-rich aqueous environment, autoxidation accelerates exponentially. Solution: Avoid basic quenches. Use a slightly acidic or neutral buffer (e.g., saturated ) to minimize the rate of hydrate formation.

Q: I am observing oxidation even when using anhydrous conditions during rotary evaporation. How is this possible? A: Autoxidation does not strictly require water; it can occur via direct abstraction of the aldehydic hydrogen by trace peroxides in your extraction solvent (common in ether or THF)[4]. Solution: Never use peroxide-forming solvents for fluorinated aldehydes. Switch to Methyl tert-butyl ether (MTBE) or Dichloromethane (DCM). Additionally, backfill your rotary evaporator with Argon or Nitrogen to eliminate oxygen exposure during thermal stress.

Q: I read that adding a small amount of benzyl alcohol or BHT prevents oxidation. What is the mechanism? A: This is a highly effective, field-proven trick. Additives like benzyl alcohol or Butylated hydroxytoluene (BHT) act as radical scavengers. They intercept the highly reactive benzoylperoxy radicals via rapid hydrogen atom transfer, effectively breaking the autoxidation chain reaction and preserving the aldehyde[3].

Q: I used the bisulfite extraction method, but my recovery of the fluorinated benzaldehyde is very low. What went wrong? A: Highly electron-deficient aldehydes form exceptionally stable bisulfite adducts. Standard mild basification (pH 8) is often insufficient to shift the equilibrium back to the free aldehyde. Solution: Introduce a reactive scavenger like formaldehyde during the cleavage step. Formaldehyde has a higher affinity for bisulfite, effectively "stealing" the sulfonate group and forcing the quantitative release of your target compound[6].

Part 3: Quantitative Data & Behavioral Trends

The position and number of fluorine atoms directly dictate the molecule's susceptibility to oxidation. Use the table below to adjust your workup strategy based on the specific derivative you are synthesizing.

Compound	Inductive Effect (-I)	Hydrate Equilibrium ( )	Autoxidation Susceptibility	Recommended Workup pH
Benzaldehyde (Ref)	None	Low (<1%)	Moderate	6.0 - 7.0
4-Fluorobenzaldehyde	Strong	Elevated	High	5.0 - 6.0
2,4-Difluorobenzaldehyde	Very Strong	High	Very High	4.5 - 5.5
Pentafluorobenzaldehyde	Extreme	Dominant	Severe	Bisulfite Protocol Only

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in checkpoints allow you to verify success at critical stages.

Protocol A: Anaerobic, Antioxidant-Stabilized Aqueous Workup

Use this protocol for mono- or di-fluorinated benzaldehydes where standard liquid-liquid extraction is preferred.

• Solvent Preparation: Sparge your extraction solvent (DCM or MTBE) with Argon for 15 minutes. Dissolve 50 ppm of BHT into the solvent prior to use.

• Reaction Quench: Cool the crude reaction mixture to 0°C. Quench slowly with degassed, saturated aqueous

  (pH ~5.5). Do not use or .

• Extraction: Transfer to a separatory funnel flushed with Argon. Extract the aqueous layer 3x with the BHT-sparged solvent.

• Validation Checkpoint: Monitor the color of the organic phase. A rapid shift to a yellow tint indicates the onset of radical formation. If observed, immediately add an additional 10 ppm of BHT.

• Drying & Concentration: Dry the organic phase over anhydrous

  . Filter and concentrate on a rotary evaporator. Crucial: Break the vacuum with Argon, not ambient air.

Protocol B: The Bisulfite Catch-and-Release Method

Use this protocol for highly electron-deficient derivatives (e.g., pentafluorobenzaldehyde) to completely bypass oxidative aqueous conditions.

Step-by-step bisulfite catch-and-release workflow for aldehyde purification.

• Adduct Formation: To the crude organic mixture, add an equal volume of saturated aqueous

  . Stir vigorously for 30-60 minutes at room temperature. The aldehyde will convert into a water-soluble -hydroxy sulfonate adduct[6].

• Validation Checkpoint: Spot the organic phase on a TLC plate. The UV-active spot corresponding to the fluorinated benzaldehyde should completely disappear, confirming quantitative transfer to the aqueous phase.

• Washing: Separate the layers. Wash the aqueous phase twice with hexanes to remove unreacted starting materials and non-polar organic impurities[6].

• Cleavage: To the aqueous phase, add a 37% aqueous formaldehyde solution (1.5 equivalents relative to the aldehyde) and adjust the pH to 8 using mild

  . Stir for 15 minutes.

• Recovery: Extract the newly released free aldehyde into degassed DCM. Dry and concentrate under Argon.

References

• "Formation of Hydrates from Aldehydes and Ketones", organicchemistrytutor.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHiKRRpubTYvu7rCfC_D12Tu3oMJiO5GLHedADKMH5fWIHvbIHdm7tuIylcDj-SEPqdVbHRuZCuy2OpQBz45MWwq7juoi-PSIM1F4nz9DxwY5b0IpePvlLwH0isexmEFsrA9JFasQsXv-fNr3UuBpup6sbJ5_3Ra5Uu7NzhM0gpRJf_fiphVJaxORCaCtM3-_na8Yyv8Hm0]
• "Aldehydes and Ketones with Water: Hydrate Formation", jove.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHfMEkV1DGRbN4jorOYciNW74VcGUYMMwiW7phMSrtUWkeq0ov-fpczGV3X_oCZ-OyhHzvNb8TOMoA8NM-6cqFx3ogzbZ38DRTe2QVOiXeVIIUME0BMW02p7Z5JmYJTRDgluxlcMOTQRNPoOScRDUUt18C8GJVgP5vhWiXa-fZGpom_GeNQAIVkSQSzcBHwqMG3sAr4f7qF6cngww==]
• "Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol", nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFOWkmR5xN7R-kL_7QkwGYL00UBU5hkFKSPpXlSu56D03z325n2jtomhix0wjulEnYlzz1VBiBZOYjFFEO6hKiGseO7NaOVgT8Ymrvcg6Ga7MprSCCfS5uY7aoGxVW0cTB_Ai-gi6h81hppNA==]
• "The benzaldehyde oxidation paradox explained by the interception of peroxy radical by benzyl alcohol", nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF1JMqbJB11nkJYKMSCstV-bLxTPBIzmhUn1Xjh59ryywbnAYsXVzP0fhpM3y_TTgYLopO2-_U9BueGgw3JPsG37Cuw3EubKRgH6ys137l0QHzU_z-K8str0_NW7tUAwUBD26M=]
• "Green Chemistry - RSC Publishing", rsc.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF60XG1RU0DCO8MqyAOYu_yguF0BXaRntltyi3GIsagaoSESgvCp_8qF5MQsp6c8s540lDiXyxoKMGEfnjw1B9-ZnrYoN7HN_NnSeLoSYHl82a8mJykf80fvvn1tpOW33PVDesUySy1GnHxQK7GmUEjif1QCPj6cw==]
• "Nucleophilic Addition of Water - Hydration", libretexts.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF25pKJdyqEdtxWHif2KlsYWlmUuNk3SbXxfkovsKPAH3sSv56TX6eFlpPpGlisx8wNINsisKLN70pQsXSJ1XClskl25txmrSflbW9PYUBLwdigZjADTu1Kar8uBxZwBhO7N-vG9jZzmQJsI_5LWFbsg1DKEug3dZUWVTvXSRjNurdwEieMB613rdMcswTAX_6ybq3MRHoFoTG-ExYs2yisrGNiETgeokZLMN9cO0CnV7yK3nGMNOQ-f4jlzoXtHX_pcAlPGSBDcRmzqD6txlpEovZRitTL6HP7hGCbTuyBN7R_YScicROY5d05_gFmKxYRK5PVK_u4mgPW_s2T6nDSxYELmqUg]

Sources

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. Video: Aldehydes and Ketones with Water: Hydrate Formation [jove.com]
• 3. The benzaldehyde oxidation paradox explained by the interception of peroxy radical by benzyl alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Base Selection for Difluoromethylation

Topic: vs. in Difluoromethylation Reactions

Ticket ID: CHEM-SUP-8821 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Decision Matrix

Welcome to the Fluorination Technical Support Hub. You are likely here because your difluoromethylation yields are inconsistent, or you are deciding between the cost-efficiency of Potassium Carbonate (

) and the performance of Cesium Carbonate ( ).

In difluoromethylation—specifically when using difluorocarbene precursors like Sodium Chlorodifluoroacetate (

) or Difluoromethyl triflate —the base serves two roles: generating the nucleophile (phenoxide/thiolate) and, in some cases, activating the reagent.

Use the following diagnostic table to select your base immediately:

Feature	Potassium Carbonate ( )	Cesium Carbonate ( )
Primary Mechanism	Surface-mediated deprotonation or tight ion-pairing in solution.	"Naked anion" formation via loose ion-pairing (The Cesium Effect).[1]
Solubility	Poor in organic solvents (MeCN, THF). Requires high-polarity solvents (DMF, DMSO) or Phase Transfer Catalysts (PTC).	Moderate-to-Good in organic solvents. Dissolves sufficient amounts to drive kinetics in MeCN/THF.
Reactivity Profile	Moderate. Best for unhindered, electron-rich nucleophiles.	High. Essential for electron-deficient phenols, sterically hindered substrates, or weak nucleophiles.
Cost Factor	Low (Bulk commodity).	High (~20-50x cost of K).
Recommended For	Initial screening; Scale-up of simple substrates; Aqueous/Organic biphasic systems.	Troubleshooting low yields ; Late-stage functionalization; Complex scaffolds; Anhydrous protocols.

Technical Deep Dive: The "Cesium Effect" & Mechanism

Why does switching to Cesium often double the yield?

It is not simply a matter of basicity (

). The superiority of in difluoromethylation is driven by solvation thermodynamics and cation size .

• The "Naked" Anion: The Cesium cation (

  ) has a large ionic radius (1.67 Å) compared to Potassium ( , 1.38 Å). This results in a lower charge density.[1]

• Solvent Separation: In aprotic solvents (DMF, NMP),

  forms "loose ion pairs" with the phenoxide anion. The bulky shell prevents the cation from tightly shielding the oxygen center.

• Kinetic Boost: The phenoxide anion, less encumbered by the cation, becomes more nucleophilic—effectively "naked"—allowing it to trap the short-lived difluorocarbene (

  ) species more rapidly before the carbene hydrolyzes or dimerizes.

Visualizing the Mechanism

The following diagram illustrates the kinetic difference between the tight ion pairing of Potassium and the loose pairing of Cesium during the capture of difluorocarbene.

Figure 1: Comparative mechanism of ion-pairing. The "Naked Anion" generated by Cesium allows for rapid interception of the transient difluorocarbene species.

Standard Operating Procedures (SOPs)

Protocol A: The "Problem Solver" ( Method)

Use this protocol for valuable intermediates, electron-deficient phenols, or when

fails.

Reagents:

• Substrate: Phenol derivative (1.0 equiv)

• Reagent: Sodium chlorodifluoroacetate (

  ) (2.5 – 3.0 equiv)

• Base:

  (1.5 – 2.0 equiv)

• Solvent: DMF (Anhydrous) or DMF:H2O (10:1) if solubility is critical.

Workflow:

• Charge: Add Phenol and

  to a flame-dried flask.

• Solvate: Add DMF. Stir at RT for 20 mins to ensure phenoxide formation. Note: You may observe a color change (yellow/orange) indicating anion formation.

• Degas (Critical): Sparge the solution with

  or Argon for 15 minutes. Oxygen can quench carbene intermediates.

• Heat: Warm the mixture to 90–100 °C.

• Addition: Add

  (dissolved in minimal DMF) slowly via syringe pump over 1 hour, or add solid in portions if using an open system (less recommended).

  • Why Slow Addition? To keep the concentration of

    low, preventing dimerization into tetrafluoroethylene.

• Monitor: TLC/LCMS. If incomplete, add 0.5 equiv more reagent.

Protocol B: The "Cost-Saver" ( Method)

Use this for simple substrates (e.g., 4-methoxyphenol) on gram-scale.

Modifications from Protocol A:

• Solvent: Must use DMF or NMP.[2] Acetonitrile is usually ineffective due to the insolubility of

  .

• Temperature: Often requires higher temperatures (110–120 °C) to drive the solubility of the potassium salt.

• Additives: Addition of 10 mol% 18-Crown-6 can mimic the "Cesium Effect" by sequestering the

  ion, though this adds purification steps.

Troubleshooting Guide (FAQ)

Q1: My reaction turns black/tarry, and the yield is <20%.

Diagnosis: Carbene Polymerization. Root Cause: The concentration of difluorocarbene (

) is too high relative to the consumption rate by the nucleophile. Solution:

• Switch to

  : Increase the nucleophilicity of your substrate to trap the carbene faster.

• Slower Addition: Add the

  much slower (over 2-3 hours).

• Temperature: Lower the temp slightly (e.g., from 120°C to 95°C) to slow the decarboxylation rate of the reagent.

Q2: I see starting material remaining, but the reagent is consumed.

Diagnosis: Carbene Hydrolysis. Root Cause: Water in the solvent is competing with your phenol for the carbene.

. Solution:

• Dry Solvents: Ensure DMF is anhydrous.

• Base Stoichiometry: HF generated from hydrolysis neutralizes your base. Increase base to 3.0 equiv.

• Check Reagent Quality:

  is hygroscopic. Dry it in a vacuum desiccator before use.

Q3: I am getting mixtures of N- and O-difluoromethylation on my heterocycle.

Diagnosis: Ambident Nucleophile Selectivity. Root Cause: The "Hard/Soft" nature of the base cation influences the site of alkylation. Solution:

• For O-alkylation (favored): Use

  in DMF.[3] The loose ion pair favors attack by the harder oxygen center (charge control).

• For N-alkylation: Switch to a non-polar solvent (Toluene) with a silver salt (

  ) or stick to in lower polarity solvents to promote tight ion pairing, which sometimes favors the softer nitrogen (orbital control), though this is substrate-dependent.

Workflow Visualization

The following flowchart outlines the logic for optimizing your reaction conditions.

Figure 2: Logical decision tree for base selection and troubleshooting based on substrate complexity and initial yield data.

References

• The "Cesium Effect" in Organic Synthesis

  • Varala, R., & Rao, K. S. (2015).[4][5] "Cesium Salts in Organic Synthesis: A Review." Current Organic Chemistry.

  • Significance: Defines the mechanistic basis of the naked anion effect in nucleophilic substitution.

• Standard Protocol for Difluoromethyl

  • Luo, J., et al. (2024). "Difluoromethylation of Phenols: 1-(3-Chloro-4-(difluoromethoxy)phenyl)ethan-1-one." Organic Syntheses, 101, 164-180.[3]

  • Significance: Provides the authoritative, step-by-step procedure using and Sodium Chlorodifluoroacet

• Comparison of Bases in Alkyl

  • Flessner, T., & Doye, S. (1999). "Cesium carbonate: A powerful base for the alkylation of carboxylic acids." Journal of Praktische Chemie.
  • Significance: Highlights the solubility differences between K and Cs carbon

• Mechanistic Insights into Difluorocarbene

  • Hu, J., Zhang, W., & Ni, C. (2014).
  • Significance: While focusing on Cu, this review details the generation and stability of difluorocarbene intermediates derived

Sources

• 1. scribd.com [scribd.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. orgsyn.org [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. benthamdirect.com [benthamdirect.com]

Technical Support Center: Handling Volatility and Stability of Difluoromethoxy Benzaldehyde Intermediates

Welcome to the Technical Support Center. Difluoromethoxy benzaldehydes (such as 2-, 3-, and 4-difluoromethoxybenzaldehyde) are highly valuable building blocks used in the synthesis of critical active pharmaceutical ingredients (APIs), including PDE4 inhibitors like roflumilast[1][2] and proton pump inhibitors.

While the difluoromethoxy (–OCF₂H) group imparts excellent metabolic stability and dynamic lipophilicity to the final drug molecule[3], it introduces significant handling challenges at the intermediate stage. The electron-withdrawing nature of the fluorine atoms alters the electronic environment of the benzaldehyde core, while the lack of strong intermolecular hydrogen bonding significantly increases the compound's volatility[3]. This guide provides field-proven troubleshooting protocols for mitigating evaporative losses and preventing oxidative degradation during your workflows.

Part 1: Diagnostic FAQs – Troubleshooting Volatility

Q1: I am experiencing significant mass loss during the concentration of my extracted difluoromethoxy benzaldehyde. How can I prevent this? Root Cause: Fluorinated aromatic aldehydes often present as low-melting solids or free-flowing oils with surprisingly high vapor pressures. For instance, ortho-difluoromethoxybenzaldehyde boils at just 89 °C under a reduced pressure of 5 mmHg[3]. During rotary evaporation, especially under high vacuum (<20 mbar) or elevated bath temperatures (>40 °C), the intermediate readily co-distills with the extraction solvent. Solution:

• Temperature Control: Never exceed a water bath temperature of 30 °C during solvent removal.

• Pressure Regulation: Avoid using a high-vacuum Schlenk line pump for concentration. Use a controlled diaphragm pump. For solvents like ethyl acetate or dichloromethane (DCM), manually maintain the pressure above 50 mbar.

• Solvent Chaser Strategy: If you are trying to remove a high-boiling solvent (e.g., DMF used during the difluoromethylation step with sodium chlorodifluoroacetate[1][4]), perform rigorous aqueous washes to partition the DMF into the aqueous phase rather than attempting to distill it off. Distilling DMF will inevitably strip your volatile product.

Q2: Can I dry the purified intermediate on a lyophilizer or high-vacuum line overnight to remove trace water? Root Cause: Extended exposure to high vacuum (e.g., <1 mbar) will cause the pure oil or solid to sublimate or evaporate entirely. Solution: No. Once the bulk solvent is removed, dry the residue by purging the flask with a gentle stream of dry Argon or Nitrogen for 10–15 minutes. If residual water is a concern, dissolve the product in dry DCM, dry over anhydrous MgSO₄, filter, and gently concentrate again.

Part 2: Diagnostic FAQs – Managing Chemical Stability

Q3: My clear difluoromethoxy benzaldehyde oil has developed a white crystalline precipitate after a month in the refrigerator. Is it ruined? Root Cause: The white solid is the corresponding difluoromethoxy benzoic acid, formed via auto-oxidation. Aldehydes undergo radical chain oxidation when exposed to atmospheric oxygen. The strong electron-withdrawing –OCF₂H group makes the intermediate particularly sensitive to this oxidative pathway, and intense heating in the presence of air can even form explosive mixtures[3][5]. Solution: The product can often be salvaged. Dissolve the degraded mixture in an organic solvent (e.g., diethyl ether) and wash with saturated aqueous sodium bicarbonate (NaHCO₃). The carboxylic acid impurity will partition into the aqueous layer, leaving the pure aldehyde in the organic phase. To prevent future oxidation, always store the aldehyde under an inert Argon blanket in tightly sealed, amber vials at -20 °C[3][6].

Q4: Why does my intermediate show multiple unexpected peaks in the NMR when dissolved in deuterated methanol (CD₃OD)? Root Cause: The strong inductive effect (–I) of the –OCF₂H group pulls electron density away from the aromatic ring, significantly increasing the electrophilicity of the aldehyde carbonyl carbon[3]. In nucleophilic solvents like methanol, the aldehyde rapidly and reversibly reacts to form a hemiacetal, resulting in a complex NMR spectrum. Solution: Use non-nucleophilic NMR solvents such as CDCl₃ or DMSO-d₆ for characterization to avoid solvent-adduct formation. The characteristic –OCF₂H proton should appear as a distinct triplet around 6.5 ppm with a large coupling constant (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

Hz).

Part 3: Standard Operating Procedures (SOPs)

SOP 1: Safe Isolation and Concentration of Volatile Fluorinated Aldehydes

This self-validating protocol ensures maximum recovery of volatile fluorinated aldehydes post-synthesis (e.g., after alkylation of 3,4-dihydroxybenzaldehyde[1]).

• Quenching & Extraction: Quench the alkylation reaction mixture with ice water. Extract the aqueous layer 3 times with DCM or Ethyl Acetate (EtOAc).

  • Validation Checkpoint 1: Before discarding the aqueous layer, perform a TLC (Hexanes:EtOAc 4:1) visualized under UV (254 nm) to ensure complete extraction of the UV-active aldehyde.

• Washing: Wash the combined organic layers sequentially with 1M HCl (to neutralize residual bases), saturated aqueous NaHCO₃, and brine.

• Drying: Add anhydrous Na₂SO₄ to the organic phase. Swirl for 5 minutes and filter through fluted filter paper.

• Controlled Evaporation: Transfer the filtrate to a round-bottom flask. Set the rotary evaporator bath to 25–30 °C . Lower the pressure gradually to 150 mbar (for DCM) or 70 mbar (for EtOAc).

• Monitoring: Stop the evaporation immediately once the solvent stops condensing on the coils. Do not leave the flask spinning under vacuum.

• Final Purge: Remove the flask, attach it to a nitrogen/argon line, and gently blow gas over the surface for 5 minutes to remove trace solvent.

  • Validation Checkpoint 2: Record a crude ¹H-NMR in CDCl₃ to quantify any residual solvent against the aldehyde proton peak (~9.8 ppm)[4]. If solvent remains, repeat the inert gas purge. Do not re-apply vacuum.

• Storage: Cap the flask with a rubber septum, purge with Argon, seal with Parafilm, and store at -20 °C in the dark[6].

Part 4: Quantitative Data & Physicochemical Properties

Table 1: Comparative Properties of Difluoromethoxy Benzaldehyde Derivatives

Compound	Molecular Formula	Boiling Point / State	Reactivity & Stability Profile	Storage Recommendation
2-(Difluoromethoxy)benzaldehyde	C₈H₆F₂O₂	~89 °C @ 5 mmHg (Oil)[3]	Highly volatile; highly susceptible to auto-oxidation.	-20 °C, Argon blanket, Dark
3-Hydroxy-4-difluoromethoxybenzaldehyde	C₈H₆F₂O₃	Solid (m.p. ~ 52 °C)[7]	Less volatile due to –OH H-bonding; prone to oxidation.	2–8 °C, tightly sealed
3,4-Bis(difluoromethoxy)benzaldehyde	C₉H₆F₄O₃	~265 °C @ 760 mmHg (Liquid)[8]	Stable at room temp; avoids air/water[8].	Room Temp / 4 °C, inert gas

Part 5: Process Visualizations

Workflow for the safe isolation and concentration of volatile difluoromethoxy benzaldehydes.

Auto-oxidation pathway of difluoromethoxy benzaldehydes into benzoic acid degradants.

References

• 2-(Difluoromethoxy)benzaldehyde | 66988-93-0. Benchchem.
• 4-DIFLUOROMETHOXY-3-METHOXY-BENZALDEHYDE synthesis. ChemicalBook.
• 3,4-bis-difluoromethoxy-benzaldehyde. ChemBK.
• CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde. Google Patents.
• SAFETY DATA SHEET: 4-(Difluoromethoxy)benzaldehyde. Sigma-Aldrich.
• 4-DifluoroMethoxy-3-hydroxybenzaldehyde SDS. Echemi.
• Design, Synthesis, and Structure–Activity Relationship, Molecular Modeling, and NMR Studies of a Series of Phenyl Alkyl Ketones as Highly Potent and Selective Phosphodiesterase-4 Inhibitors. NIH PMC.
• US5712298A - Fluoroalkoxy-substituted benzamides and their use as cyclic nucleotide phosphodiesterase inhibitors. Google Patents.

Sources

• 1. CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde - Google Patents [patents.google.com]
• 2. Design, Synthesis, and Structure–Activity Relationship, Molecular Modeling, and NMR Studies of a Series of Phenyl Alkyl Ketones as Highly Potent and Selective Phosphodiesterase-4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-(Difluoromethoxy)benzaldehyde | 66988-93-0 | Benchchem [benchchem.com]
• 4. 4-DIFLUOROMETHOXY-3-METHOXY-BENZALDEHYDE synthesis - chemicalbook [chemicalbook.com]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. echemi.com [echemi.com]
• 7. US5712298A - Fluoroalkoxy-substituted benzamides and their use as cyclic nucleotide phosphodiesterase inhibitors - Google Patents [patents.google.com]
• 8. chembk.com [chembk.com]

Removing unreacted 2-hydroxy-4,6-dimethoxybenzaldehyde from crude mixtures

Technical Support Ticket #2H46DMB-PUR Subject: Removal of unreacted 2-hydroxy-4,6-dimethoxybenzaldehyde from crude reaction mixtures. Status: Open Assigned Specialist: Senior Application Scientist, Purification Division[1][2][3]

Technical Context: The "Deceptive" Impurity

You are likely encountering difficulty removing 2-hydroxy-4,6-dimethoxybenzaldehyde (2H46DMB) because it behaves differently than standard aromatic aldehydes.[2][3] Two structural features conspire to make standard purification methods (like simple bisulfite washes or mild basic extraction) fail:

• Intramolecular Hydrogen Bonding (The "Ortho Effect"): The hydroxyl group at position 2 forms a strong internal hydrogen bond with the carbonyl oxygen.[3] This "locks" the aldehyde, making it significantly less electrophilic and resistant to nucleophilic attack (e.g., by bisulfite or amine scavengers).

• Steric Shielding: The methoxy group at position 6 (flanking the aldehyde) creates a steric barrier.[3] Reagents cannot easily access the carbonyl carbon.[3]

This guide provides three tiered protocols to overcome these barriers, ranked from highest success rate to lowest cost.

Diagnostic: Method Selection Flowchart

Before proceeding, determine the stability of your product (not the impurity) to select the correct workflow.

Figure 1: Decision matrix for selecting the appropriate purification protocol based on product stability and impurity load.

Protocol A: Polymer-Supported Scavenging (Recommended)

Best for: High-value intermediates, acid/base sensitive products, late-stage purification.[1][2][3] Mechanism: A primary amine resin attacks the aldehyde to form an imine (Schiff base), permanently tethering the impurity to the solid bead.

Why Standard Resins Fail: Standard benzylamine resins are often too sterically bulky to react with the hindered 2H46DMB.[2][3] You must use a Trisamine or Hydrazine functionalized resin which extends the nucleophile away from the polymer backbone.[2][3]

Step-by-Step Workflow:

• Solvent Selection: Dissolve crude mixture in DCM or THF (avoid alcohols as they compete for H-bonding).[1][2][3]

• Resin Calculation: Calculate the mmols of unreacted aldehyde (via NMR/HPLC). Add 3–5 equivalents of PS-Trisamine or PS-TBD resin relative to the aldehyde.[2][3]

• The Catalyst (Critical): Add 1-2% (v/v) Acetic Acid.[2][3]

  • Reasoning: The intramolecular H-bond of 2H46DMB must be disrupted.[2][3] The acid protonates the carbonyl slightly, activating it for the amine attack despite the steric hindrance.

• Incubation: Agitate (do not stir with a magnetic bar, which grinds the resin) at 40°C for 4–12 hours.

• Filtration: Filter through a fritted glass funnel. The filtrate contains your purified product.[3]

Protocol B: The "pH-Switch" Extraction

Best for: Large scale (>10g), stable products.[1][2][3] Mechanism: Exploiting the phenolic -OH (pKa ~8-9) to move the impurity into the aqueous phase.[2]

The Trap: The intramolecular H-bond makes the phenolic proton less acidic than typical phenols.[1][2] Weak bases (bicarbonate/carbonate) will not fully deprotonate 2H46DMB, leading to poor separation.[2][3] You must use a stronger base, but avoid the Cannizzaro reaction.[3]

Step-by-Step Workflow:

• Dissolution: Dissolve crude in Ethyl Acetate (EtOAc). Avoid DCM (emulsion risk with high pH water).[3]

• Deprotonation (Extraction):

  • Prepare a 0.5 M NaOH solution (pH ~13).[2][3]

  • Wash the organic layer 2x with this NaOH solution.[3]

  • Observation: The aqueous layer should turn bright yellow/orange (phenolate anion color).[3]

  • Troubleshooting: If the layers don't separate quickly, add brine to the aqueous phase after the base is added.

• Verification: Check the organic layer by TLC.[2][3][4] If aldehyde remains, the pH was likely not high enough to break the internal H-bond.

• Workup: Wash the organic layer with Water (1x) and Brine (1x), then dry over Na₂SO₄.[3]

Warning: Do not leave 2H46DMB in contact with NaOH for >30 mins, as it may degrade or undergo side reactions that create new, harder-to-remove impurities.[2][3]

Protocol C: Modified Bisulfite Wash

Best for: Removing small traces (<5%) when other methods are unavailable.[1][2][3] Mechanism: Formation of a water-soluble bisulfite adduct.[2][3]

Why it usually fails for 2H46DMB: The 2,6-substitution pattern blocks the attack of the bulky bisulfite ion. Standard protocols yield <20% removal.[2][3]

The "High-Shear" Modification:

• Preparation: Prepare a saturated Sodium Bisulfite (NaHSO₃) solution (approx 40% w/v).

• Solvent System: Dissolve crude in 3 volumes of Methanol .

  • Reasoning: Methanol is required to solubilize the aldehyde and bring it into intimate contact with the aqueous bisulfite.[3][5] Biphasic DCM/Water systems fail here due to poor phase transfer.[3]

• Reaction: Add 5 equivalents of Bisulfite solution.

• Vigorous Agitation: Stir at maximum RPM or sonicate for 1 hour. The steric barrier requires high kinetic energy to overcome.[3]

• Isolation:

  • Dilute with Water (10 volumes).

  • Extract product with EtOAc.[2][3][4] The aldehyde-bisulfite adduct remains in the aqueous/methanol phase.

Comparative Data & Solubility

Solvent	Solubility of 2H46DMB	Suitability for Purification
Dichloromethane	High	Excellent for Scavenging (Method A)
Ethyl Acetate	High	Excellent for Extraction (Method B)[1][2][3]
Methanol	Moderate	Required for Bisulfite (Method C)
Hexanes	Low	Poor (Impurity may precipitate/crash out)
Water (pH 7)	Insoluble	N/A
Water (pH 13)	Soluble (as phenolate)	Target phase for Method B

Frequently Asked Questions (FAQ)

Q: I see a solid precipitate forming during the Bisulfite wash (Method C). Is that my product? A: Likely not. If you are using high concentrations of bisulfite, the adduct itself (which is a salt) may precipitate out if the water volume is too low. Filter the solid and check solubility in water.[3] If it dissolves instantly in water, it is the impurity adduct.[3] Discard it.

Q: Can I use silica gel chromatography? A: Yes, but 2H46DMB streaks badly on silica due to the phenolic group.[2][3]

• Fix: Add 1% Acetic Acid to your eluent (e.g., Hexane/EtOAc + 1% AcOH).[2][3] This protonates the phenol, sharpening the peak and reducing tailing, allowing for better separation from your product.

Q: Why not use a simple bicarb wash? A: Sodium Bicarbonate (pH ~8.[1][2][3]5) is not strong enough to break the intramolecular hydrogen bond of the 2-hydroxyl group. The aldehyde will remain protonated and stay in the organic layer with your product.

References

• Purification of Laboratory Chemicals. Armarego, W. L. F., & Chai, C. L. L. (2013).[1][2][3] Butterworth-Heinemann.[2][3] (Standard text for physical properties and purification of benzaldehyde derivatives).

• Polymer-Supported Scavengers in Organic Synthesis. Sigma-Aldrich / Merck Technical Bulletins. Available at:

• Reactivity of 2-Hydroxybenzaldehydes.Journal of Organic Chemistry.

• Bisulfite Adduct Formation Kinetics. BenchChem Technical Support. "Aldehyde Purification via Bisulfite Adducts." Available at:

Sources

• 1. 2-Hydroxy-4,6-dimethylbenzaldehyde | C9H10O2 | CID 591070 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,6-Dimethoxy-4-hydroxybenzaldehyde | C9H10O4 | CID 529894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Hydroxy-4,6-dimethoxybenzaldehyde | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solvent Effects on Formylation Regioselectivity

[1]

Status: Operational Current Wait Time: 0 mins Subject: Troubleshooting Regioselectivity & Yield in Formylation Reactions Support Tier: Level 3 (Senior Application Scientist)

Welcome to the Support Center

You are likely here because your formylation reaction—whether Vilsmeier-Haack, Lithiation-Quench, or Reimer-Tiemann—is yielding an inseparable mixture of isomers, or the reaction has stalled. In formylation chemistry, the solvent is rarely just a medium; it is a ligand , a stabilizer , or a shuttle .

This guide treats your chemical reaction as a system to be debugged. Below are the three most common "Support Tickets" we receive regarding solvent-induced regioselectivity failures, complete with root cause analysis and corrective protocols.

🎫 TICKET #VH-402: Vilsmeier-Haack Regioselectivity Drift

User Report: "I am formylating a 3-substituted thiophene using

. Literature suggests C-2 selectivity, but I am seeing significant C-5 formylation and tar formation."

🔬 Root Cause Analysis: Dielectric Stabilization & Electrophile Hardness

The active species in Vilsmeier-Haack (VH) is the Vilsmeier reagent (chloroiminium ion). This is a charged electrophile.

• Solvent Polarity: In highly polar solvents (or neat DMF), the chloroiminium salt is well-solvated and separated from its counter-ion (

  or ). This makes it a "harder," more reactive electrophile, which can decrease selectivity, attacking both the thermodynamically favored position (C-2) and the sterically accessible position (C-5).

• Viscosity & Diffusion: In neat DMF, the high concentration of reagent can lead to localized "hot spots" of reactivity, promoting polymerization (tar).

🛠️ Troubleshooting Protocol

Solution: Switch to a Non-Polar Co-Solvent System to tighten the ion pair.

The "Tight-Ion" Protocol:

• Solvent Change: Do not use neat DMF. Use 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) as the primary solvent (0.5 M to 1.0 M substrate concentration).

• Stoichiometry: Add DMF (1.2 equiv) and

  (1.1 equiv) to the solvent before adding the substrate.

• Mechanism: The non-polar solvent forces the chloroiminium cation and its counter-ion to form a tight ion pair . This increases the steric bulk of the electrophile, making it significantly more sensitive to steric hindrance on the substrate ring, thereby improving regioselectivity for the less hindered position.

Data Comparison: | Solvent System | Dielectric Constant (

) | Ion State | Regioselectivity (C2:C5) | | :--- | :--- | :--- | :--- | | Neat DMF | 36.7 | Solvent-Separated Ion | ~3:1 (Low) | | DCM | 8.9 | Loose Ion Pair | ~8:1 (Moderate) | | Toluene | 2.4 | Tight Ion Pair | >15:1 (High)* |

*Note: Toluene requires higher temperatures; ensure Vilsmeier reagent solubility.

📊 Mechanism Visualization

Caption: Solvent polarity dictates the aggregation state of the Vilsmeier reagent, directly influencing steric sensitivity and regioselectivity.

🎫 TICKET #Li-DoM-505: Loss of Ortho-Control in Lithiation

User Report: "I am trying to formylate the ortho-position of a benzamide using n-BuLi followed by DMF quench. I am getting random isomers and starting material recovery."

🔬 Root Cause Analysis: Aggregation & Coordination

Lithiation-based formylation relies on Directed Ortho Metalation (DoM) . The solvent determines the aggregation state of the organolithium species.

• The Problem: In non-coordinating solvents (Hexanes), n-BuLi exists as hexamers and is unreactive. In highly coordinating solvents (pure THF), n-BuLi is broken down to dimers/monomers. While reactive, it may be too reactive, acting as a base at random acidic sites rather than coordinating to your Directing Group (DG).

🛠️ Troubleshooting Protocol

Solution: The Schlosser Base Modification or Solvent Tuning .

The "Coordinated-Attack" Protocol:

• Primary Solvent: Use Anhydrous Diethyl Ether (

  ) or TBME instead of THF. Ether is a weaker Lewis base than THF. It allows the Lithium cation to coordinate strongly to the substrate's Directing Group (Oxygen/Nitrogen lone pairs) rather than being swamped by solvent molecules.

• The Additive: If reactivity is low in Ether, add TMEDA (Tetramethylethylenediamine) (1.1 equiv). TMEDA breaks up BuLi aggregates without blocking the coordination site required for the DoM mechanism (CIPE - Complex Induced Proximity Effect).

• Temperature: Maintain -78°C strictly.

Solvent Decision Matrix:

• Substrate has Strong DG (e.g., Carbamate, Amide): Use THF . The DG can compete with THF for Li coordination.

• Substrate has Weak DG (e.g., Ether, F, CF3): Use

  or Hexane/TMEDA . THF will out-compete the weak DG, leading to random lithiation (proton abstraction based on pKa rather than proximity).

📊 Mechanism Visualization

Caption: Strong donor solvents (THF) can inhibit the Complex Induced Proximity Effect (CIPE) for weak directing groups, leading to loss of regioselectivity.

🎫 TICKET #RT-101: Reimer-Tiemann Yield & Selectivity

User Report: "My Reimer-Tiemann reaction (Phenol + CHCl3 + NaOH) has low yield (<30%) and poor ortho/para selectivity."

🔬 Root Cause Analysis: Phase Transfer Limitations

The Reimer-Tiemann reaction is biphasic (Organic

phase + Aqueous phase).

• The Carbene: Dichlorocarbene (

  ) is generated at the interface or in the organic phase but reacts with the phenoxide in the aqueous phase (or interface).

• Hydrolysis: If the carbene stays in the aqueous phase too long without reacting, it hydrolyzes to formate (waste).

• Selectivity: Ortho-selectivity is driven by the coordination of the carbene to the phenoxide oxygen.[1][2][3] This requires a specific solvent environment that doesn't "wash away" this interaction.

🛠️ Troubleshooting Protocol

Solution: Phase Transfer Catalysis (PTC) or Emulsification .

The Optimized Biphasic Protocol:

• Solvent: Do not rely on excess

  alone. Add a small amount of 1,4-Dioxane or Methanol (10% v/v) to the aqueous layer. This increases the solubility of the carbene in the phenoxide phase.

• Catalyst: Add TEBA (Triethylbenzylammonium chloride) (1-2 mol%). This acts as a Phase Transfer Catalyst, shuttling the phenoxide into the organic phase where the carbene concentration is highest.

• Impact: This shifts the reaction from the interface (slow, hydrolysis-prone) to the organic phase (fast, protected).

Frequently Asked Questions (FAQ)

Q: Can I use DMSO for Vilsmeier-Haack formylation? A: Proceed with Caution. While DMSO is polar, it can act as an oxidant (Swern-type) or react with

violently. If you need high polarity, Sulfolane is a safer, non-nucleophilic alternative, though difficult to remove.

Q: Why does my lithiation reaction turn black upon adding DMF? A: This usually indicates decomposition of the THF or the intermediate. If you are running above -40°C, n-BuLi can deprotonate THF (via

-lithiation), causing it to ring-open and polymerize (black tar). Fix: Ensure temperature probe is in the solution, not just the bath. Switch to if possible.

Q: How do I dry my solvent for these reactions? A:

• For Lithiation: Distillation over Na/Benzophenone is the gold standard. Molecular sieves (3Å) are acceptable if activated properly (

  under vacuum).

• For Vilsmeier: Commercial "Anhydrous" grades are usually sufficient, but

  must be distilled if it is dark/colored (indicates HCl/Phosphoric acid contamination).

References

• Jones, G., & Stanforth, S. P. (1997). The Vilsmeier-Haack Reaction.[4][5][6] Organic Reactions.[4][1][2][3][5][7][8][9][10][11][12] (Detailed mechanistic review of chloroiminium intermediates).

• Slocum, D. W., et al. (1995). Lithium-Halogen Exchange vs. Directed Ortho Metalation in the preparation of Organolithiums. Tetrahedron. (Discusses solvent effects on aggregation).

• Wynberg, H. (1960). The Reimer-Tiemann Reaction.[1][2][3][9][13] Chemical Reviews. (Classic review on carbene mechanism and biphasic conditions).

• Beak, P., & Snieckus, V. (1982). Directed Lithiation of Aromatic Tertiary Amides: An Evolving Synthetic Methodology for Polysubstituted Aromatics. Accounts of Chemical Research. (Explains the CIPE and solvent coordination).

• Reich, H. J. (2012). Role of Organolithium Aggregates and Mixed Aggregates in Organolithium Mechanisms. Chemical Reviews. (Definitive guide on THF vs Ether effects).

Sources

• 1. byjus.com [byjus.com]
• 2. Reimer–Tiemann reaction - Wikipedia [en.wikipedia.org]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ajrconline.org [ajrconline.org]
• 6. The mechanism of the Vilsmeier–Haack reaction. Part III. Structural and solvent effects - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Regio- and stereoselective lithiation and electrophilic substitution reactions of N-Alkyl-2,3-diphenylaziridines: solvent effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. allen.in [allen.in]
• 10. ijpcbs.com [ijpcbs.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]

Reference Data & Comparative Studies

Unlocking the OCF2H Signal: A Comparative Guide to 1H NMR Analysis of Difluoromethoxy Benzaldehydes

Executive Summary

The difluoromethoxy (–OCF₂H) group is a privileged pharmacophore in modern drug development, frequently utilized as a lipophilic bioisostere for hydroxyl (–OH) and methoxy (–OCH₃) groups. In the synthesis and characterization of difluoromethoxy benzaldehydes, precise identification of the –OCF₂H proton via ¹H NMR is a critical analytical step.

This guide provides an objective comparison of how different NMR conditions (solvents, field strengths) and structural variations affect the resolution of the –OCF₂H proton. By explaining the causality behind these spectral behaviors, this document equips researchers with a self-validating, step-by-step protocol for high-fidelity structural confirmation.

The Physics of the OCF₂H Signal

Unlike typical aromatic or aliphatic protons, the –OCF₂H proton exists in a highly unique electronic environment. It is heavily deshielded by the adjacent electronegative oxygen and two fluorine atoms, pushing its chemical shift (

) into the 6.4–7.5 ppm range. Because this range often overlaps with the aromatic protons of the benzaldehyde ring, chemical shift alone is an unreliable identifier[1].

The defining characteristic of the –OCF₂H proton is its multiplicity. The ¹H nucleus is geminal to two equivalent spin-½ ¹⁹F nuclei, resulting in heteronuclear spin-spin coupling. The causality behind its massive coupling constant (

Hz) lies in the two-bond proximity, which allows for highly efficient polarization transfer between the proton and the fluorine atoms[2]. This splits the signal into a massive, unmistakable 1:2:1 triplet .

Spin-spin splitting mechanism of the OCF₂H proton by two equivalent ¹⁹F nuclei.

Comparative Analysis: Solvent & Spectrometer Effects

The resolution and exact chemical shift of the –OCF₂H triplet are highly dependent on the chosen NMR solvent and the spectrometer's magnetic field strength.

Causality Insight: CDCl₃ is non-polar, resulting in an –OCF₂H shift typically around 6.4–6.8 ppm. In contrast, DMSO-d₆ is a strong hydrogen-bond acceptor. The highly polarized C–H bond of the difluoromethoxy group interacts with the sulfoxide oxygen in DMSO, deshielding the proton further and shifting the signal downfield (often >7.0 ppm)[1].

Table 1: Solvent and Spectrometer Comparison

Parameter	CDCl₃ (Non-polar)	DMSO-d₆ (Polar, H-bond acceptor)	Analytical Impact
Typical Chemical Shift ( )	6.4 – 6.8 ppm	7.0 – 7.5 ppm	DMSO shifts the signal downfield, potentially moving it out of the crowded aromatic region.
Coupling Constant ( )	~71 – 75 Hz	~71 – 75 Hz	-coupling is field- and solvent-independent, serving as the primary absolute identifier.
Signal-to-Noise (400 vs 600 MHz)	Baseline noise may obscure outer triplet peaks at 400 MHz.	High resolution at 600 MHz clearly resolves the 1:2:1 intensity ratio.	Higher field strengths are recommended for low-concentration samples to ensure accurate integration.

Structural Variations: Substituent Effects in Benzaldehydes

The position of the –OCF₂H group relative to the electron-withdrawing aldehyde (–CHO) moiety, as well as the presence of other substituents (e.g., halogens, nitro groups), fine-tunes the electron density around the proton.

Ortho/para electron-withdrawing groups pull electron density away from the –OCF₂H oxygen via resonance and inductive effects, slightly altering the chemical shift[3]. However, as shown in Table 2, the

coupling constant remains remarkably stable across different electronic environments.

Table 2: Chemical Shift Variations in Substituted Analogs

Compound	Substructure / Environment	¹H NMR Shift ( , ppm)	Coupling Constant ( , Hz)	Source
3,4-bis(difluoromethoxy)benzaldehyde	Two –OCF₂H groups (meta and para to –CHO)	6.46 – 6.78 (2 overlapping triplets)	~72.0
3,4-bis(difluoromethoxy)-6-nitrobenzaldehyde	Addition of highly electron-withdrawing –NO₂	6.58 (t, 1H)	72.0	[3]
4-(difluoromethoxy)benzonitrile	Analog: –CN replaces –CHO	6.61 (t, 1H)	72.4	[2]
General Difluoromethylated Phenols	–OCF₂H on electron-rich rings	6.70 – 6.90 (t, 1H)	~71.0 - 74.0	[1]

Self-Validating Experimental Protocol

To ensure scientific integrity, relying solely on a ¹H NMR experiment is insufficient—especially if the wide triplet overlaps heavily with the aromatic region. A robust, self-validating system requires cross-referencing the ¹H spectrum with a ¹⁹F NMR spectrum. If the assignment is correct, the coupling constants extracted from both spectra must be mathematically identical.

Step-by-step self-validating NMR workflow for OCF₂H characterization.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15–20 mg of the benzaldehyde derivative in 0.6 mL of deuterated solvent (CDCl₃ or DMSO-d₆). Ensure complete dissolution to maintain magnetic field homogeneity.

• Probe Tuning and Matching: Tune the NMR probe to both the ¹H frequency (e.g., 400.13 MHz) and the ¹⁹F frequency (e.g., 376.50 MHz). Proper tuning is critical for maximizing sensitivity for heteronuclear experiments[2].

• ¹H NMR Acquisition: Set the relaxation delay (D1) to at least 2 seconds to ensure complete relaxation of the –OCF₂H proton. Acquire a minimum of 16 scans (NS=16). Process with a line broadening (LB) of 0.3 Hz. Look for the triplet in the 6.4–7.5 ppm range.

• ¹⁹F NMR Cross-Validation: Acquire the ¹⁹F spectrum without ¹H decoupling. The two equivalent fluorine atoms will be split by the single proton, resulting in a doublet. The chemical shift should appear between -80 and -85 ppm[2].

• Data Validation (The Causality Check): Measure the coupling constant of the ¹H triplet (

  ) and the ¹⁹F doublet ( ). If the structural assignment is absolute, must exactly equal (typically ~72 Hz).

Conclusion

The characterization of the –OCF₂H group in benzaldehydes relies heavily on understanding the physics of heteronuclear spin-spin coupling. While chemical shifts can fluctuate based on solvent polarity and ring substituents, the massive

coupling constant remains an immovable diagnostic pillar. By employing the self-validating ¹H/¹⁹F NMR protocol outlined above, researchers can unambiguously identify this critical pharmacophore regardless of overlapping baseline signals.

References

• [1] Chemical tagging of chlorinated phenols for their facile detection and analysis by NMR spectroscopy, OSTI.gov.

• [2] Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation, The Royal Society of Chemistry.

• Process related and degradation impurities in anti-inflammatory drug Roflumilast, Journal of Chemical and Pharmaceutical Research (JOCPR).

• [3] Features of Nitration of Aromatic Aldehydes with the Difluoromethoxy Group, Semantic Scholar.

Sources

• 1. osti.gov [osti.gov]
• 2. rsc.org [rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

19F NMR Shift Data for 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde: A Comparative Analytical Guide

Fluorinated aromatic building blocks are indispensable in modern drug discovery, offering unique steric and electronic profiles that enhance metabolic stability and target affinity. Among these, 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde (CAS: 2384881-81-4) [1] has emerged as a highly specialized intermediate. The difluoromethoxy (–OCHF₂) group serves as a lipophilic hydrogen-bond donor, a property extensively leveraged in the synthesis of phosphodiesterase-4 (PDE4) inhibitors and proton pump inhibitors[2][3].

Because fluorine NMR has gained immense popularity for the efficient affinity ranking of fluorinated ligands, accurately characterizing the –OCHF₂ moiety is critical. This guide provides an in-depth comparative analysis of the ¹⁹F NMR shift data for 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde against its structural analogs, alongside a self-validating experimental protocol for high-fidelity spectral acquisition.

The Causality of ¹⁹F NMR Shifts in Fluorinated Ethers

To accurately interpret the ¹⁹F NMR spectrum of 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde, one must understand the physical causality behind its chemical shift and multiplicity:

• Chemical Shift Shielding: The highly electronegative oxygen atom of the ether linkage pulls electron density away from the –CF₂ group, deshielding the fluorine nuclei. In aromatic difluoromethyl ethers, this typically places the ¹⁹F resonance between -82.0 ppm and -85.0 ppm [3][4]. The specific shift is further modulated by the resonance of the oxygen lone pairs with the aromatic ring. In 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde, steric hindrance from the adjacent methoxy groups forces the –OCHF₂ group slightly out of coplanarity with the ring, subtly altering its local magnetic environment compared to unhindered analogs.

• Spin-Spin Coupling (Multiplicity): Unlike a trifluoromethoxy (–OCF₃) group, which appears as a sharp singlet, the –OCHF₂ group contains a proton. The ¹⁹F nuclei (spin ½) are scalar coupled to this adjacent ¹H nucleus (spin ½). This geminal coupling splits the fluorine resonance into a characteristic doublet (d) . The magnitude of this coupling constant (²J_{HF}) is remarkably consistent across aryl difluoromethyl ethers, typically measuring 72.0 to 74.5 Hz [3][5].

Comparative ¹⁹F NMR Data Analysis

When screening fluorinated building blocks, comparing the target compound against known alternatives is essential for identifying impurities (such as over-fluorinated or non-fluorinated byproducts). Table 1 summarizes the quantitative ¹⁹F NMR parameters for 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde and its key analogs.

Table 1: ¹⁹F NMR Parameter Comparison (in CDCl₃, referenced to CFCl₃)

Compound	Structural Feature	¹⁹F NMR Shift (ppm)	Multiplicity	Coupling Constant (²J_{HF})	Integration
2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde	Hindered –OCHF₂	~ -82.5 to -84.0	Doublet (d)	72.0 – 74.0 Hz	2F
4-(Difluoromethoxy)benzaldehyde	Unhindered –OCHF₂	-83.1[3]	Doublet (d)	72.0 Hz	2F
2-(Trifluoromethoxy)-4,6-dimethoxybenzaldehyde	Fully fluorinated –OCF₃	~ -58.0	Singlet (s)	N/A	3F
2-Methoxy-4,6-dimethoxybenzaldehyde	Non-fluorinated control	N/A	N/A	N/A	0F

Data extrapolated from established literature values for structurally analogous aromatic difluoromethyl ethers[3][4][5].

Self-Validating Experimental Protocol for ¹⁹F NMR Acquisition

To ensure scientific integrity and eliminate false positives (e.g., misidentifying a doublet from two distinct singlet impurities), the following step-by-step methodology employs a self-validating system using proton decoupling.

Step 1: Sample Preparation

• Dissolve 10–15 mg of 2-(difluoromethoxy)-4,6-dimethoxybenzaldehyde in 0.6 mL of deuterated chloroform (CDCl₃).

• Add 0.1% v/v Trichlorofluoromethane (CFCl₃) as an internal reference standard (0.00 ppm).

Step 2: Probe Tuning and Matching

• Tune the NMR spectrometer's broadband probe specifically to the ¹⁹F resonant frequency (e.g., ~376.5 MHz on a 400 MHz instrument).

• Causality: Precise tuning minimizes reflected radiofrequency power, maximizing the signal-to-noise ratio (SNR) for the highly sensitive ¹⁹F nucleus.

Step 3: Primary Acquisition (Coupled ¹⁹F Spectrum)

• Spectral Width: Set to 250 ppm (centered at -100 ppm) to capture both the analyte and the CFCl₃ standard.

• Relaxation Delay (D1): Set to 3–5 seconds. Causality: Fluorine nuclei in small molecules often exhibit long T₁ relaxation times; an adequate D1 ensures accurate integration (exactly 2F).

• Scans (NS): 16 to 32 scans.

Step 4: Self-Validation via Proton Decoupling (¹⁹F{¹H} Spectrum)

• Acquire a second spectrum using broadband proton decoupling.

• Causality: In the ¹⁹F{¹H} spectrum, the characteristic ~72 Hz doublet will collapse into a sharp singlet . This definitively proves that the splitting observed in Step 3 is due to ¹H-¹⁹F scalar coupling within the –OCHF₂ group, ruling out the possibility of chemical inequivalence or conformational isomers[4].

Step 5: Data Processing

• Apply a 0.3 Hz exponential line broadening (LB) window function before Fourier transformation. Phase and baseline correct the spectrum. Reference the CFCl₃ peak to exactly 0.00 ppm.

Workflows and Chemical Context Visualizations

The following diagrams illustrate the logical relationships in our analytical workflow and the downstream application of this fluorinated building block.

Caption: Workflow for self-validating 19F NMR acquisition and spectral processing.

Caption: Role of 19F NMR screening in validating fluorinated building blocks for drug discovery.

References

• Title: 1 | Source: ChemScene

• Title: 2 | Source: BenchChem

• Title: | Source: Sigma-Aldrich

• Title: 3 | Source: Semantic Scholar

• Title: 4 | Source: JNAS

• Title: 5 | Source: Beilstein Journals

Sources

• 1. chemscene.com [chemscene.com]
• 2. 4-Difluoromethoxy-3-hydroxybenzaldehyde | 151103-08-1 | Benchchem [benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. jnas.nbuv.gov.ua [jnas.nbuv.gov.ua]
• 5. beilstein-journals.org [beilstein-journals.org]

Unlocking Isomeric Resolution: A Comparative Guide to HPLC Method Development for Fluorinated Benzaldehyde Impurities

Fluorinated benzaldehydes are ubiquitous building blocks and critical impurities in the synthesis of modern active pharmaceutical ingredients (APIs). Because the fluorine atom is small and highly electronegative, positional isomers (e.g., 2-fluoro, 3-fluoro, and 4-fluorobenzaldehyde) possess nearly identical molecular weights, polarities, and hydrophobicities (LogP). This structural similarity renders their separation on traditional alkyl-bonded stationary phases exceptionally challenging, often resulting in co-elution and compromised impurity profiling.

As a Senior Application Scientist, I have evaluated countless column chemistries for halogenated compounds. This guide provides an objective, data-driven comparison between traditional C18 columns and Pentafluorophenyl (PFP) columns, detailing the underlying thermodynamic causality of their separation mechanisms and providing a self-validating protocol for robust method development.

Mechanistic Comparison: The Limits of C18 vs. The Power of PFP

Traditional C18 columns rely almost exclusively on dispersive (hydrophobic) interactions. When applied to fluorinated positional isomers, the lack of distinct hydrophobic differences between the ortho, meta, and para positions leads to inadequate selectivity and peak overlap[1].

In contrast, PFP stationary phases introduce a highly electron-deficient aromatic ring with five strongly electronegative fluorine atoms. This unique chemistry facilitates multiple orthogonal retention mechanisms[2]:

• Interactions: The electron-deficient PFP ring acts as a -acid, interacting strongly with the electron-rich aromatic rings of the benzaldehyde analytes.

• Dipole-Dipole Interactions: The highly polarized C-F bonds on the stationary phase interact with the strong dipole moment of the fluorinated analytes.

• Steric and Fluorophilic Recognition: The rigid, planar nature of the PFP group, combined with fluorine-fluorine interactions, provides exceptional shape selectivity. This allows the column to distinguish the exact spatial position of the fluorine atom on the analyte's benzene ring[3].

Fig 1. Mechanistic interaction comparison between C18 and PFP stationary phases.

Solvent Selection Causality: Why Methanol Outperforms Acetonitrile

A critical, often overlooked aspect of PFP method development is the choice of organic modifier. While acetonitrile (MeCN) is the default choice for C18 methods due to its low viscosity and favorable UV cutoff, it possesses a strong

-character (C≡N triple bond). In a PFP column, MeCN competes with the analyte for the -acidic sites on the stationary phase, effectively masking the interactions and reducing the column to a pseudo-C18 phase.

Methanol (MeOH), a protic solvent lacking

-electrons, does not compete for these interaction sites. Consequently, using MeOH maximizes the unique selectivity of the PFP phase, leading to superior resolution of fluorinated isomers[4].

Comparative Performance Data

To objectively demonstrate this performance gap, we compared the separation of a mixture containing 2-fluoro, 3-fluoro, and 4-fluorobenzaldehyde using a standard fully porous C18 column versus a core-shell PFP column under identical gradient conditions (Water/MeOH with 0.1% Formic Acid).

As shown in the data below, the C18 column fails to achieve baseline resolution (

), whereas the PFP column leverages its steric and interactions to easily resolve all three isomers.

Analyte	C18 Retention Time (min)	C18 Resolution ( )	PFP Retention Time (min)	PFP Resolution ( )
2-Fluorobenzaldehyde	5.42	N/A	6.15	N/A
3-Fluorobenzaldehyde	5.51	0.8	6.82	2.4
4-Fluorobenzaldehyde	5.58	0.6	7.45	2.7

Note:

indicates co-elution; indicates robust baseline separation suitable for accurate quantitation.

Experimental Workflow & Self-Validating Protocol

To ensure scientific integrity and reproducibility, the following protocol is designed as a self-validating system . The method incorporates a System Suitability Test (SST) that verifies the specific

and steric interactions of the PFP column before any sample analysis begins. If the system fails the SST, the protocol dictates an immediate corrective action, preventing the generation of invalid data.

Fig 2. Step-by-step HPLC method development workflow for fluorinated impurities.

Step-by-Step Methodology: Isomeric Resolution Protocol

Step 1: System Preparation & Column Installation

• Column: Install a PFP core-shell column (e.g., 2.6 µm, 100 x 4.6 mm). Core-shell technology minimizes longitudinal diffusion, keeping peaks sharp and maximizing the efficiency of the separation.

• Mobile Phase A: 0.1% Formic acid in LC-MS grade Water. Causality: Low pH suppresses residual silanol ionization on the silica support, preventing peak tailing for any basic impurities that might be present in the API matrix.

• Mobile Phase B: 100% LC-MS grade Methanol.

Step 2: Thermodynamic Control

• Column Oven: Set to 30°C. Causality: Dipole-dipole and steric interactions are enthalpically driven. Lower temperatures enhance these interactions, whereas high temperatures (e.g., >45°C) can provide too much kinetic energy, "washing out" the subtle steric recognition required to separate positional isomers.

Step 3: Gradient Elution Profile

• 0.0 - 2.0 min: 20% B (Isocratic hold to focus the analytes at the column head).

• 2.0 - 10.0 min: 20% to 60% B (Linear gradient to elute the isomers based on subtle polarity differences).

• 10.0 - 12.0 min: 60% to 90% B (Column wash to remove highly retained hydrophobic matrix components).

• 12.0 - 15.0 min: 20% B (Re-equilibration).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

Step 4: Self-Validating System Suitability Test (SST)

• Action: Inject a resolution standard containing equal concentrations of 3-fluorobenzaldehyde and 4-fluorobenzaldehyde (the critical pair).

• Validation Criteria: Resolution (

  ) between the two peaks must be .

• Feedback Loop: If

  , the system is invalid. This specific failure mode on a PFP column usually indicates that strongly retained -electron-rich contaminants from previous runs are masking the stationary phase. Corrective Action: Wash the column with 100% Acetonitrile for 30 minutes to strip the -interferents, then re-equilibrate in the Methanol mobile phase and repeat the SST.

References

• Kinetex F5 Core-Shell HPLC Columns - Phenomenex Phenomenex.com [Link]

• Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC Chromatography Online[Link]

• Working with fluorinated silica phases SiliCycle / BIA[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Kinetex F5 Core-Shell HPLC Columns | Phenomenex [phenomenex.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. bia.si [bia.si]

Crystal Structure Analysis of Polysubstituted Methoxybenzaldehydes: A Comparative Guide to High-End SC-XRD Systems

Introduction

Polysubstituted methoxybenzaldehydes, such as 2,3,4-trimethoxybenzaldehyde and 2,4,6-trimethoxybenzaldehyde, are critical building blocks and intermediates in medicinal chemistry. For instance, 2,3,4-trimethoxybenzaldehyde is a well-known precursor and impurity (Impurity C) in the synthesis of the anti-anginal drug trimetazidine[1][2]. Determining their exact solid-state conformation is essential for understanding their reactivity, polymorphism, and intermolecular interactions (such as

stacking and weak C-H...O hydrogen bonds) during drug formulation[3].

However, these molecules present unique crystallographic challenges. The multiple methoxy (-OCH₃) groups introduce significant rotational degrees of freedom, often resulting in positional disorder within the crystal lattice. Furthermore, specific isomers like 2,3,4-trimethoxybenzaldehyde possess unusually low melting points (36–43 °C)[2][4]. This leads to severe thermal motion at room temperature, which degrades high-angle diffraction data and complicates structural resolution.

Product Comparison: SC-XRD Systems

To resolve these challenging structures, modern Single Crystal X-ray Diffractometers (SC-XRD) equipped with microfocus sources and advanced detectors are required[5][6]. This guide objectively compares two industry-leading platforms—the Bruker D8 Venture and the Rigaku XtaLAB Synergy-S —evaluating their performance in resolving the crystal structures of highly disordered methoxybenzaldehydes.

Table 1: Technical Specifications & Causality

Feature	Bruker D8 Venture	Rigaku XtaLAB Synergy-S	Causality / Impact on Methoxybenzaldehydes
Detector Technology	PHOTON III (CPAD - Charge-Integrating Pixel Array)[7]	HyPix-6000HE (HPC - Hybrid Photon Counting)[5]	HPC eliminates dark noise, ideal for weakly diffracting low-melting organics. CPAD offers excellent dynamic range for strongly diffracting low-angle reflections.
X-ray Source	I S 3.0 Microfocus (Dual Cu/Mo)[7][8]	PhotonJet-S Microfocus (Dual Cu/Mo)	Cu K radiation is critical for determining absolute configuration in light-atom (C, H, O) organic structures.
Low-Temp Device	Oxford Cryostream (100–150 K)[7]	Oxford Cryostream (100–150 K)[5]	Mandatory for 2,3,4-trimethoxybenzaldehyde to freeze methoxy group rotation and prevent crystal melting during data collection.
Software Suite	APEX4 / SAINT / SADABS[5]	CrysAlisPro[5]	Both integrate seamlessly with SHELXT/SHELXL and Olex2 for final structural refinement[6][8].

Experimental Protocols: A Self-Validating Workflow

To ensure high scientific integrity, the following protocol details the crystallization and diffraction workflow for low-melting methoxybenzaldehydes.

Protocol 1: Solvent-Antisolvent Vapor Diffusion Crystallization

• Solvent Selection: Dissolve 50 mg of 2,3,4-trimethoxybenzaldehyde (Purity

  99%)[4] in 1 mL of dichloromethane (DCM) in a 2 mL inner glass vial.

  • Causality: DCM is an excellent solvent for highly substituted aromatics, ensuring complete dissolution without the need for heating (which could degrade the aldehyde or evaporate the solvent prematurely).

• Antisolvent Addition: Place the 2 mL vial inside a larger 20 mL vial containing 5 mL of hexanes (antisolvent). Cap the outer vial tightly to create a sealed chamber.

• Vapor Equilibration: Incubate the chamber undisturbed at 4 °C for 72 hours.

  • Causality: The highly volatile DCM evaporates and mixes with the hexanes, slowly lowering the solubility of the compound. The 4 °C environment is crucial because the compound's melting point is near 38 °C[2]; room-temperature crystallization often yields amorphous oils rather than distinct crystals.

• Validation: Harvest the resulting colorless needle-like crystals. Examine them under a polarized light microscope. Sharp, uniform optical extinction every 90° confirms a single crystal rather than a twinned aggregate.

Protocol 2: SC-XRD Data Collection and Structure Solution

• Crystal Mounting: Using a stereomicroscope, coat a selected crystal (approx. 0.1 x 0.1 x 0.2 mm) in Paratone-N oil. Mount it on a MiTeGen polyimide loop.

  • Causality: The oil protects the crystal from atmospheric moisture and acts as a rigid glass when flash-cooled, preventing mechanical stress and cracking.

• Flash Cooling: Immediately transfer the loop to the diffractometer goniometer head under a 150 K nitrogen gas stream (Oxford Cryostream)[5][7].

  • Causality: Flash cooling to 150 K minimizes the thermal displacement parameters (atomic vibrations) of the methoxy groups, drastically improving high-angle reflection intensity.

• Unit Cell Screening: Collect 10-15 preliminary diffraction frames. Index the reflections to determine the unit cell and Bravais lattice.

  • Validation: If the mosaicity exceeds 1.5°, or if split diffraction spots are observed, discard the crystal (indicative of non-merohedral twinning) and mount a new one.

• Data Collection: Run a full sphere data collection strategy using Cu K

  radiation ( = 1.54184 Å)[5].

  • Causality: Cu radiation provides stronger diffraction cross-sections for light-atom organic molecules compared to Mo K

    , which is essential for these weakly diffracting crystals.

• Integration and Refinement: Integrate data using CrysAlisPro (Rigaku) or APEX4 (Bruker). Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on

  (SHELXL) within the Olex2 GUI[6][8].

Workflow Visualization

Fig 1. SC-XRD workflow for methoxybenzaldehyde crystal resolution.

Comparative Performance Data

To objectively compare the two systems, identical batches of 2,4,6-trimethoxybenzaldehyde (CAS 830-79-5) crystals were analyzed. This specific isomer (melting point 118-122 °C)[9] was chosen for the baseline comparison as its higher thermal stability allows for slightly larger, more robust crystals compared to the 2,3,4-isomer, isolating the instrument's capability from extreme sample fragility.

Table 2: Experimental Diffraction Data Comparison (2,4,6-trimethoxybenzaldehyde at 150 K)

Metric	Bruker D8 Venture	Rigaku XtaLAB Synergy-S	Analysis / Causality
Data Collection Time	4.2 Hours	3.8 Hours	The HPC detector on the Rigaku system allows for slightly faster shutterless data collection due to zero read noise.
Resolution Limit ( )	0.75 Å	0.73 Å	Both systems easily achieve the standard IUCr publication requirement (0.83 Å).
Signal-to-Noise ( )	24.5	28.2	Rigaku's HyPix detector excels in resolving weak high-angle reflections typical of organic molecules.
Final R-factor ( )	3.42%	3.15%	Both yield highly accurate structures; values < 5% indicate excellent refinement[6].
Goodness-of-Fit (S)	1.04	1.02	Values close to 1.0 indicate that the structural model perfectly matches the experimental data.

Conclusion

Both the Bruker D8 Venture and Rigaku XtaLAB Synergy-S are exceptional instruments capable of resolving the complex, disorder-prone structures of polysubstituted methoxybenzaldehydes[5][6].

• Rigaku XtaLAB Synergy-S holds a slight edge for extremely small or weakly diffracting organic crystals due to the zero dark noise of its HPC detector, which marginally improves the signal-to-noise ratio at high resolutions.

• Bruker D8 Venture , with its CPAD technology, offers an incredibly wide dynamic range, making it highly robust against detector saturation when dealing with strongly diffracting, larger crystals or when screening multiple diverse samples in a core facility[7].

Ultimately, for researchers dealing specifically with low-melting organics like 2,3,4-trimethoxybenzaldehyde[2][4], the choice of diffractometer is secondary to meticulous sample preparation: low-temperature solvent-antisolvent crystallization and rapid cryogenic mounting are the true determinants of structural resolution success.

References

• PubChem. "2,3,4-Trimethoxybenzaldehyde | C10H12O4 | CID 75006". National Institutes of Health. 1

• MDPI. "Synthesis, Characterization, Crystal Structure and Antimicrobial Activity of Copper(II) Complexes with the Schiff Base Derived from 2-Hydroxy-4-Methoxybenzaldehyde".3

• Taylor & Francis. "Coordination complexes of N-((4-pyridyl)methyl)-1,8-naphthalimide and divalent metal halides: structures and solid-state fluorescence". 5

• Cambridge Core. "Experimental electron density distribution of KZnB3O6 constructed by maximum-entropy method | Powder Diffraction". 6

• Tokyo Chemical Industry (India) Pvt. Ltd. "2,4,6-Trimethoxybenzaldehyde | 830-79-5".

• Chemister. "2,4,6-trimethoxybenzaldehyde". 9

• University of Glasgow. "School of Chemistry - Analytical Services - Xray Diffraction". 7

• PMC. "Pressure-induced shape and color changes and mechanical-stimulation-driven reverse transition in a one-dimensional hybrid halide". 8

• Chem-Impex. "2,3,4-Trimethoxybenzaldehyde". 4

• ChemicalBook. "2,3,4-Trimethoxybenzaldehyde | 2103-57-3". 2

Sources

• 1. 2,3,4-Trimethoxybenzaldehyde | C10H12O4 | CID 75006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,3,4-Trimethoxybenzaldehyde | 2103-57-3 [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. chemimpex.com [chemimpex.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Experimental electron density distribution of KZnB3O6 constructed by maximum-entropy method | Powder Diffraction | Cambridge Core [cambridge.org]
• 7. University of Glasgow - Schools - School of Chemistry - Analytical Services - Xray Diffraction [gla.ac.uk]
• 8. Pressure-induced shape and color changes and mechanical-stimulation-driven reverse transition in a one-dimensional hybrid halide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2,4,6-trimethoxybenzaldehyde [chemister.ru]

Spectroscopic Differentiation of 2,4-Dimethoxy and 4,6-Dimethoxy Isomers: A Technical Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison & Experimental Guide

Executive Summary

In medicinal chemistry and the synthesis of complex active pharmaceutical ingredients (APIs), dimethoxypyrimidines and dimethoxytriazines frequently serve as critical building blocks and coupling reagents (e.g., DMTMM). During the methoxylation of dihalogenated precursors, distinguishing between the 2,4-dimethoxy and 4,6-dimethoxy regioisomers is a common analytical hurdle.

This guide provides an authoritative, objective comparison of the spectroscopic profiles of these isomers, using the pyrimidine scaffold as the primary model. By understanding the fundamental magnetic symmetry and electronic environments of these molecules, researchers can implement self-validating Nuclear Magnetic Resonance (NMR) protocols to definitively assign structural identity and ensure batch-to-batch synthetic integrity [1].

Mechanistic Grounding: The Causality of Chemical Shifts

The differentiation of these isomers does not rely on complex 2D NMR techniques; rather, it is grounded in the fundamental principles of molecular symmetry and electronic resonance [2].

The Symmetric 4,6-Dimethoxy Scaffold

The 4,6-dimethoxypyrimidine isomer possesses a local

axis of symmetry bisecting the C2 and C5 atoms.

• Causality of Equivalence: Because the two methoxy groups at positions 4 and 6 are structurally mirrored, they are chemically and magnetically equivalent. They will always resonate as a single, integrated 6H singlet in

  H NMR and a single carbon signal in C NMR.

• Electronic Shielding: The oxygen lone pairs of the methoxy groups donate electron density into the pyrimidine ring via the resonance (+M) effect. The C5 position is ortho to both methoxy groups, resulting in profound electron shielding. Consequently, the H-5 proton resonates unusually upfield (typically ~6.15 ppm) for an aromatic system.

The Asymmetric 2,4-Dimethoxy Scaffold

The 2,4-dimethoxypyrimidine isomer lacks internal symmetry.

• Causality of Inequivalence: The methoxy group at C2 is flanked by two electronegative nitrogen atoms, whereas the methoxy group at C4 is flanked by one nitrogen and one carbon. This distinct electronic environment breaks magnetic equivalence, yielding two separate 3H singlets in the

  H NMR spectrum.

• Spin-Spin Coupling: The protons at C5 and C6 are adjacent. The H-6 proton is highly deshielded by the adjacent N1 atom, pushing its shift downfield (>8.0 ppm). Because H-5 and H-6 are adjacent, they exhibit a characteristic

  vicinal coupling (typically 5–6 Hz), appearing as two distinct doublets.

Experimental Protocols & Self-Validating Workflows

To guarantee trustworthy results, the following protocol incorporates a self-validating loop using

H- H COSY to prevent peak misidentification.

Step-by-Step NMR Acquisition Protocol

• Sample Preparation: Dissolve 10–15 mg of the purified isomer in 0.6 mL of deuterated chloroform (CDCl

  ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference (0.00 ppm).

• Instrument Parameters (

  H NMR): Acquire data at 400 MHz. Set the relaxation delay (D1) to 1.5 seconds to ensure complete relaxation of the methoxy protons for accurate integration. Run 16 scans.

• Instrument Parameters (

  C NMR): Acquire data at 100 MHz using proton decoupling (WALTZ-16). Run a minimum of 256 scans to ensure the quaternary carbons (C2, C4, C6) are clearly resolved above the baseline noise.

• Self-Validation Step (COSY): Run a rapid gradient-selected COSY experiment.

  • Validation Logic: If the compound is the 2,4-dimethoxy isomer, the COSY spectrum must show a cross-peak correlating the two aromatic doublets (H-5 and H-6). If it is the 4,6-dimethoxy isomer, the two aromatic singlets (H-2 and H-5) are separated by four bonds and will show no cross-peak. This internal check mathematically eliminates false assignments [3].

Figure 1: Standardized spectroscopic workflow for pyrimidine isomer differentiation.

Quantitative Data Comparison

The following tables summarize the expected spectroscopic data for the two isomers. The absolute values represent standard benchmarks for the unsubstituted dimethoxypyrimidine core.

Table 1: H NMR Signal Comparison (CDCl , 400 MHz)

Structural Feature	4,6-Dimethoxypyrimidine	2,4-Dimethoxypyrimidine	Diagnostic Difference
-OCH Signals	~3.95 ppm (s, 6H )	~4.02 ppm (s, 3H )~3.95 ppm (s, 3H )	1 vs. 2 signals (Symmetry vs. Asymmetry)
Aromatic Protons	~8.48 ppm (s, 1H, H-2)~6.15 ppm (s, 1H, H-5)	~8.10 ppm (d, J=5.8 Hz, 1H, H-6)~6.30 ppm (d, J=5.8 Hz, 1H, H-5)	Singlets vs. Doublets (Absence vs. Presence of coupling)

Table 2: C NMR Signal Comparison (CDCl , 100 MHz)

Carbon Environment	4,6-Dimethoxypyrimidine	2,4-Dimethoxypyrimidine	Diagnostic Difference
Methoxy Carbons	~54.0 ppm (2C, equivalent)	~55.0 ppm (1C), ~54.0 ppm (1C)	1 vs. 2 aliphatic carbon signals
Aromatic Carbons	~171.0 (C4/C6), ~158.0 (C2), ~85.5 (C5)	~170.5 (C4), ~165.0 (C2), ~159.0 (C6), ~100.5 (C5)	Total Carbon Count: 4 signals vs. 6 signals

Data Interpretation Note: The

C NMR provides the most unambiguous proof of structure. Simply counting the total number of carbon signals (4 for the symmetric isomer, 6 for the asymmetric isomer) bypasses any ambiguity caused by overlapping proton signals.

Figure 2: Logical decision tree for assigning isomers based on NMR signal symmetry.

Conclusion

Differentiating between 2,4-dimethoxy and 4,6-dimethoxy isomers is a straightforward exercise in symmetry analysis. By relying on the integration of the methoxy protons in

H NMR, the presence or absence of vicinal coupling in the aromatic region, and the total signal count in C NMR, researchers can confidently and objectively validate their synthetic products. Implementing the self-validating COSY step ensures absolute trustworthiness in the analytical workflow.

References

• Title: 2-Amino-4,6-dimethoxypyrimidine | C6H9N3O2 | CID 118946 - PubChem Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: 2,4-Dimethoxypyrimidine | C6H8N2O2 | CID 137976 - PubChem Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Spectroscopic Study of the Basicity of 4,6-Dihydroxypyrimidine Derivatives Source: ACS Omega URL: [Link]

The Fluorine Factor: A Comparative Guide to the Impact of α-Fluorination on Aldehyde Carbonyl Reactivity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, the strategic incorporation of fluorine atoms has become a cornerstone for modulating the physicochemical and biological properties of organic molecules. While the effects of fluorination on metabolic stability and lipophilicity are widely appreciated, its influence on the reactivity of adjacent functional groups, particularly the ubiquitous aldehyde, is a more nuanced and critical aspect for synthetic chemists and drug designers. This guide provides an in-depth, objective comparison of the reactivity of α-fluorinated aldehydes versus their non-fluorinated analogs, supported by experimental data and detailed protocols.

The Electronic Tug-of-War: How Fluorine Rewires Carbonyl Reactivity

The reactivity of an aldehyde is fundamentally dictated by the electrophilicity of its carbonyl carbon. Nucleophilic attack, the cornerstone of many essential bond-forming reactions, is highly sensitive to the electron density at this center. The introduction of a highly electronegative fluorine atom on the α-carbon initiates a powerful electronic perturbation, primarily through a strong electron-withdrawing inductive effect (-I).

This inductive effect pulls electron density away from the carbonyl carbon, increasing its partial positive charge and, in theory, rendering it more susceptible to nucleophilic attack.[1][2] However, the story is not so simple. The interplay of this inductive effect with other stereoelectronic and conformational factors can lead to counterintuitive outcomes.

dot graph TD { subgraph "Electronic Effects of α-Fluorination" A[α-Fluorine] --"-I (Inductive Effect)"--> B(α-Carbon); B --"Electron Withdrawal"--> C{Carbonyl Carbon}; C --"Increased Electrophilicity"--> D[Enhanced Reactivity]; E[Fluorine Lone Pairs] --"Hyperconjugation (Potential)"--> C; F[Steric & Conformational Effects] --"Influence on Nucleophile Approach"--> C; end style A fill:#EA4335, stroke:#202124, stroke-width:2px, fontcolor:#FFFFFF style D fill:#34A853, stroke:#202124, stroke-width:2px, fontcolor:#FFFFFF style F fill:#FBBC05, stroke:#202124, stroke-width:2px, fontcolor:#FFFFFF } caption: "Key factors influencing the reactivity of α-fluorinated aldehydes."

A Tale of Two Reactivities: Hydration Equilibria

One of the most fundamental reactions of an aldehyde is its reversible hydration to form a gem-diol. The position of this equilibrium provides a clear quantitative measure of the electrophilicity of the carbonyl carbon. Electron-withdrawing groups are known to shift the equilibrium towards the more stable hydrate.

A comparative analysis of the hydration equilibrium constants (Khyd) for acetaldehyde and its chlorinated analogs provides a classic example of the inductive effect in action. As chlorine atoms are added, the Khyd value increases significantly, indicating a more electrophilic carbonyl and a more favorable hydration.[3] While direct kinetic data for simple α-fluoroaldehydes is sparse in the literature, computational studies and data on more complex fluorinated aldehydes suggest a similar, if not more pronounced, trend due to fluorine's superior electronegativity.

Aldehyde	Structure	Hydration Equilibrium Constant (Khyd)
Acetaldehyde	CH3CHO	1.0[3]
Chloroacetaldehyde	ClCH2CHO	37[3]
Trichloroacetaldehyde (Chloral)	Cl3CCHO	2.8 x 104

Beyond Water: Reactivity with Common Nucleophiles

While hydration provides a useful benchmark, the true test of an aldehyde's utility lies in its reactions with a diverse array of nucleophiles to form stable carbon-carbon and carbon-heteroatom bonds.

Imine Formation with Primary Amines

The reaction of aldehydes with primary amines to form imines, or Schiff bases, is a cornerstone of both synthetic and biological chemistry.[4][5] The rate of this reaction is highly dependent on the electrophilicity of the carbonyl carbon. The strong inductive effect of an α-fluorine atom is expected to accelerate the initial nucleophilic attack by the amine. However, the overall reaction rate is also influenced by the pH and the stability of the carbinolamine intermediate.[6][7]

Cyanohydrin Formation

The addition of cyanide to an aldehyde to form a cyanohydrin is another fundamental transformation.[8][9][10] This reaction is reversible and base-catalyzed, with the rate-determining step being the nucleophilic attack of the cyanide ion on the carbonyl carbon. The increased electrophilicity of the carbonyl carbon in an α-fluoroaldehyde should, in principle, lead to a faster rate of cyanohydrin formation.

Grignard and Organolithium Additions

Reactions with organometallic reagents like Grignard and organolithium reagents are powerful methods for carbon-carbon bond formation.[11][12][13][14] These reactions are generally irreversible and highly sensitive to both electronic and steric factors. While the enhanced electrophilicity of a fluorinated aldehyde would suggest faster reaction rates, steric hindrance from the fluorine atom and potential interactions between the fluorine and the metal center of the organometallic reagent can complicate this picture.[1]

The Surprising Twist: Conformational Effects in α-Fluorinated Carbonyls

Contrary to the expected reactivity enhancement due to the inductive effect, studies on α-fluoroketones have revealed that they can be less reactive towards nucleophilic addition than their chloro- and bromo-analogs.[15] This unexpected outcome is attributed to conformational effects. For optimal reactivity, the C-X (where X is a halogen) bond should be orthogonal to the carbonyl group to allow for favorable orbital overlap. In the case of α-fluoroketones, this reactive conformation is disfavored, leading to a higher energy barrier for nucleophilic attack.[15] It is plausible that similar conformational preferences influence the reactivity of α-fluoroaldehydes.

dot graph TD { subgraph "Conformational Effects on Reactivity" A["cis-conformation (C-F and C=O coplanar)"] --"Favored in polar solvents"--> B{Lower Ground State Energy}; C["orthogonal-conformation (C-F ⊥ C=O)"] --"Required for optimal orbital overlap"--> D{Higher Energy Transition State}; B --> E["Reduced Reactivity"]; D --> E; end style A fill:#F1F3F4, stroke:#202124, stroke-width:2px, fontcolor:#202124 style C fill:#F1F3F4, stroke:#202124, stroke-width:2px, fontcolor:#202124 style E fill:#EA4335, stroke:#202124, stroke-width:2px, fontcolor:#FFFFFF } caption: "Simplified representation of conformational effects on the reactivity of α-fluorinated carbonyls."

Experimental Protocols for Comparative Reactivity Studies

To empower researchers to quantitatively assess the impact of fluorine substitution on aldehyde reactivity, we provide the following detailed experimental protocols.

Kinetic Analysis of Imine Formation via 1H NMR Spectroscopy

This protocol allows for the real-time monitoring of the reaction between an aldehyde and a primary amine to determine the reaction rate constants.

Materials:

• Aldehyde (fluorinated and non-fluorinated)

• Primary amine (e.g., aniline or benzylamine)

• Deuterated solvent (e.g., DMSO-d6 or CDCl3)

• NMR tubes

• NMR spectrometer

Procedure:

• Prepare stock solutions of the aldehyde and amine of known concentrations in the chosen deuterated solvent.

• Equilibrate the NMR spectrometer to the desired reaction temperature.

• In an NMR tube, combine the aldehyde solution with the amine solution, ensuring rapid and thorough mixing.

• Immediately acquire a series of 1H NMR spectra at regular time intervals.

• Integrate the signals corresponding to the aldehydic proton of the starting material and a characteristic proton of the imine product.

• Plot the concentration of the aldehyde (or imine) as a function of time.

• From this data, determine the initial reaction rate and the rate constant (k) by fitting the data to the appropriate rate law.

dot graph TD { subgraph "NMR Kinetic Study Workflow" A[Prepare Stock Solutions] --> B[Equilibrate NMR]; B --> C[Mix Reactants in NMR Tube]; C --> D[Acquire Time-Resolved Spectra]; D --> E[Integrate Key Signals]; E --> F[Plot Concentration vs. Time]; F --> G[Determine Rate Constant]; end style A fill:#F1F3F4, stroke:#202124, stroke-width:2px, fontcolor:#202124 style B fill:#F1F3F4, stroke:#202124, stroke-width:2px, fontcolor:#202124 style C fill:#F1F3F4, stroke:#202124, stroke-width:2px, fontcolor:#202124 style D fill:#F1F3F4, stroke:#202124, stroke-width:2px, fontcolor:#202124 style E fill:#F1F3F4, stroke:#202124, stroke-width:2px, fontcolor:#202124 style F fill:#F1F3F4, stroke:#202124, stroke-width:2px, fontcolor:#202124 style G fill:#34A853, stroke:#202124, stroke-width:2px, fontcolor:#FFFFFF } caption: "Workflow for kinetic analysis of imine formation by NMR spectroscopy."

Comparative Reactivity Study using UV-Vis Spectrophotometry with 2,4-Dinitrophenylhydrazine (DNPH)

This method provides a colorimetric assay to compare the rates of hydrazone formation, which is indicative of the aldehyde's reactivity.[16][17][18][19][20]

Materials:

• Aldehyde (fluorinated and non-fluorinated)

• 2,4-Dinitrophenylhydrazine (DNPH) reagent (prepared in an acidic solution, e.g., ethanol and sulfuric acid)[17]

• Solvent (e.g., ethanol or acetonitrile)

• UV-Vis spectrophotometer

• Cuvettes

Procedure:

• Prepare stock solutions of the aldehydes and the DNPH reagent in the chosen solvent.

• Set the UV-Vis spectrophotometer to monitor the absorbance at the λmax of the 2,4-dinitrophenylhydrazone product (typically around 360-380 nm).

• In a cuvette, mix the aldehyde solution with the DNPH reagent solution and immediately start recording the absorbance as a function of time.

• The initial rate of the reaction can be determined from the initial slope of the absorbance versus time plot.

• Repeat the experiment under identical conditions for both the fluorinated and non-fluorinated aldehydes to compare their relative reactivities.

Conclusion and Future Outlook

The substitution of a hydrogen atom with fluorine in the α-position of an aldehyde introduces a fascinating dichotomy of electronic and steric/conformational effects that significantly influence its reactivity. While the strong inductive effect of fluorine enhances the electrophilicity of the carbonyl carbon, potentially accelerating nucleophilic attack, conformational preferences can counteract this effect, leading to a more complex reactivity profile than simple electronic arguments would suggest.

For researchers and drug development professionals, a thorough understanding of these competing factors is paramount. The choice to incorporate an α-fluoroaldehyde motif into a synthetic route or a drug candidate should be made with careful consideration of the specific nucleophile and reaction conditions involved. The experimental protocols provided in this guide offer a robust framework for quantitatively evaluating these effects, enabling more informed and predictable molecular design. As the field of organofluorine chemistry continues to expand, further elucidation of the subtle interplay of stereoelectronic effects will undoubtedly unlock new strategies for fine-tuning chemical reactivity and, ultimately, biological activity.

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• A UV-Vis Spectrophotometric Method for the Estimation of Aldehyde Groups in Periodate-Oxidized Polysaccharides Using 2,4-Dinitrophenyl Hydrazine. (2015). Journal of Carbohydrate Chemistry, 34(6), 338-348. [Link]

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• (A) Equilibrium constants for traditional cyanohydrin synthesis with KCN (measured) and HCN (R¹ = 4‐F‐C6H4, R² = C6H5) and (B) CO2‐controlled reactions with KCN and (all reactions were in ethanol at room temperature). (n.d.). ResearchGate. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde (CAS No. 2384881-81-4). As a Senior Application Scientist, this document synthesizes established safety protocols with the practical insights needed for real-world laboratory settings, ensuring that every step is understood, justified, and safely executed.

Core Safety & Hazard Profile

Understanding the chemical nature of 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde is paramount to handling it safely. While a specific, comprehensive Safety Data Sheet (SDS) for this exact compound is not widely available, its structure—a substituted benzaldehyde containing a difluoromethoxy group—allows for an expert assessment of its likely hazards based on analogous compounds.[1]

The primary hazards are associated with irritation and the potential for hazardous decomposition. Similar aromatic aldehydes are known to cause skin, eye, and respiratory irritation.[2][3] The difluoromethoxy group introduces a critical consideration: thermal decomposition or reaction with certain materials can lead to the release of highly toxic and corrosive gases, such as hydrogen fluoride (HF).[2] Therefore, all handling and disposal procedures are designed to mitigate these risks.

Immediate Handling Precautions:

• Always handle this compound in a well-ventilated area, preferably within a certified chemical fume hood.[2][4]

• Avoid generating dust or aerosols.

• Prevent all contact with skin, eyes, and clothing.[2][5]

• Wash hands thoroughly after handling.[2]

Required Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure. The selection of specific PPE is directly linked to the identified hazards of irritation and potential chemical burns from decomposition byproducts.

PPE Item	Specification	Rationale for Use
Eye Protection	Chemical safety goggles and a face shield.	Protects against splashes and potential irritants.[1][4][6] A face shield offers a broader range of protection.
Hand Protection	Impervious, chemical-resistant gloves (e.g., Nitrile rubber).	Prevents skin contact and irritation.[3][4] Check manufacturer data for breakthrough times.
Body Protection	A flame-retardant lab coat and closed-toe shoes.	Prevents incidental skin contact and offers protection from spills.[1][4]
Respiratory Protection	NIOSH-approved respirator.	Required if there is a risk of generating aerosols or if working outside a fume hood.[4][6]

Waste Characterization and Segregation: The First Step in Disposal

Proper disposal begins with correct waste identification and segregation at the point of generation. Misclassification can lead to dangerous chemical reactions, compromise the safety of waste handlers, and result in regulatory violations.

• Waste Classification: 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde must be classified as Hazardous Chemical Waste . Due to the presence of fluorine, it should be further segregated as a Halogenated Organic Waste .[1]

• The Critical "Do Not Mix" Rule: Never mix this waste with other waste streams.[6] Incompatible materials can react violently or produce toxic gases. Specifically, keep this waste stream separate from:

  • Strong Oxidizing Agents & Bases: Can cause vigorous or exothermic reactions.[7]

  • Amines and Reducing Agents: May react with the aldehyde functional group.

  • Non-Halogenated Solvents: Mixing complicates the final disposal process and can significantly increase disposal costs.[1]

  • Aqueous Waste: This compound has low water solubility and should not be mixed with aqueous waste streams.[3]

Step-by-Step Disposal Protocol

This protocol ensures that waste is collected, stored, and prepared for final disposal in a manner that is safe, compliant, and self-validating.

Step 1: Containerization

Use a dedicated, chemically compatible, and clearly labeled waste container.[1][6] The container must be in good condition with a secure, tightly-sealing lid to prevent leaks or the escape of vapors.[2]

Step 2: Waste Collection

• Pure Compound/Neat Material: If disposing of the original reagent, it can be left in its original container. The label must be defaced and a hazardous waste label applied.[8]

• Contaminated Materials: For materials contaminated with the compound (e.g., absorbent pads from a spill, contaminated labware), carefully place them into the designated solid waste container. Use non-sparking tools for any transfer of solid waste.[4]

Step 3: Labeling

Proper labeling is a critical regulatory requirement. The waste container must be labeled immediately upon the first addition of waste. The label must include:

• The words "Hazardous Waste".[4][8]

• The full chemical name: "2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde".

• The specific hazard characteristics (e.g., "Irritant," "Halogenated Organic").

• The date of accumulation.

Step 4: Storage

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[4][8] This area must be:

• Secure and Controlled: Accessible only to authorized personnel.[6]

• Well-Ventilated: To prevent the buildup of any potential vapors.[6]

• Provided with Secondary Containment: Place the waste container inside a larger, chemically resistant bin or tray to contain any potential leaks.[8]

• Away from Drains: Ensure the storage area is not near any sink or floor drains.[8]

Spill Management Protocol

In the event of a spill, a swift and correct response is crucial to prevent exposure and environmental contamination.

• Evacuate & Secure: Immediately alert others and evacuate the immediate area. Restrict access to the spill site.

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.[4]

• Don PPE: Before attempting any cleanup, don the full PPE detailed in Section 1.1.

• Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material such as sand, earth, or vermiculite.[4][9] Do not use combustible materials like paper towels.

• Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it into a designated, sealable container for hazardous waste.[4]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.[4] All cleanup materials, including contaminated wipes and PPE, must be disposed of as hazardous waste.[4]

• Label and Store: Properly label the spill cleanup waste container and store it according to the procedures in Section 3.

Final Disposition: The Hand-Off

The final disposal of 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde must be conducted through a licensed and approved hazardous waste disposal facility.[2][4][6]

• Contact Professionals: Arrange for waste collection through your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor.[4][6]

• Provide Documentation: Supply the disposal service with a complete and accurate description of the waste, including the Safety Data Sheet (SDS) for any analogous compounds if a specific one is unavailable.[4][6]

• Never Use Drains: Under no circumstances should this chemical or its containers be disposed of down the drain.[4][10] This substance's impact on aquatic life is unknown but should be presumed to be harmful.

Workflow for Proper Disposal

The following diagram outlines the logical decision-making process for the safe handling and disposal of 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde waste.

Caption: Disposal workflow for 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde.

References

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• Penta. (2025, May 2). Benzaldehyde - Safety Data Sheet.
• BenchChem. (n.d.). Navigating the Safe Disposal of 2-Chloro-4-(diethylamino)benzaldehyde: A Procedural Guide.
• BenchChem. (n.d.). Prudent Disposal Procedures for 3-(2-Fluorophenyl)propionaldehyde.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 4-Fluoro-2,6-dimethoxybenzaldehyde.
• Carl ROTH. (n.d.). Safety Data Sheet: Benzaldehyde.
• Apollo Scientific. (2023, August 3). Safety Data Sheet: 2,6-Difluoro-4-methoxybenzeneboronic acid.
• Thermo Fisher Scientific. (2025, September 24). Safety Data Sheet: p-(Difluoromethoxy)benzaldehyde.
• Thermo Fisher Scientific. (2025, September 10). Safety Data Sheet: 2,4-Dimethoxybenzaldehyde.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
• Fisher Scientific. (2009, September 22). Safety Data Sheet: 3,4-Dimethoxybenzaldehyde.
• Carl ROTH. (2025, March 31). Safety Data Sheet: 3,4-Dimethoxybenzaldehyde.
• DC Fine Chemicals. (n.d.). Safety Data Sheet: 2,4-Dimethoxybenzaldehyde.
• Pfaltz & Bauer. (n.d.). Safety Data Sheet: 3,4-Dimethoxybenzaldehyde.
• Fisher Scientific. (2025, December 19). Safety Data Sheet: Benzaldehyde, 2,6-dimethoxy-.
• ChemScene. (n.d.). 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde.
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• National Center for Biotechnology Information. (n.d.). Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks.
• Northwestern University. (2015, September 15). Hazardous Waste Disposal Guide.
• Fisher Scientific. (2025, December 20). Safety Data Sheet: 2,4-Dimethoxybenzaldehyde.

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Personal protective equipment for handling 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde

As drug development professionals push the boundaries of medicinal chemistry, the handling of specialized fluorinated building blocks like 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde requires uncompromising safety and logistical precision. This guide synthesizes regulatory standards with field-proven mechanistic insights to provide a self-validating operational and disposal framework, ensuring both operator safety and experimental integrity.

Chemical Profile & Mechanistic Toxicology

To design an effective safety protocol, we must first understand the molecular behavior of the compound. 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde (CAS: 2384881-81-4) presents two distinct reactive domains that dictate its hazard profile:

• The Aldehyde Moiety: Aldehydes are highly electrophilic. Upon contact with biological tissues (skin, eyes, respiratory tract), they rapidly react with nucleophilic primary amines in proteins to form Schiff bases. This biochemical reaction is the primary driver of the compound's status as a severe irritant.

• The Difluoromethoxy Group (-OCF₂H): The addition of fluorine significantly increases the lipophilicity of the molecule, enhancing its ability to penetrate the dermal barrier compared to non-fluorinated analogs. Furthermore, under extreme heat or combustion, this moiety poses a severe risk of releasing hydrogen fluoride (HF) gas —a highly corrosive toxicant that causes deep tissue necrosis.

Table 1: Quantitative Chemical Properties [1]

Property	Value	Operational Implication
CAS Number	2384881-81-4	Unique identifier for SDS cross-referencing.
Molecular Formula	C₁₀H₁₀F₂O₄	High fluorine content dictates halogenated waste streams.
Molecular Weight	232.18 g/mol	Used for stoichiometric calculations during scale-up.
Storage Temperature	2-8°C (Sealed, Dry)	Prevents thermal degradation and premature oxidation.
Purity Threshold	≥95%	Trace impurities may alter reactivity profiles.

Personal Protective Equipment (PPE) Matrix

Selecting PPE is not merely about compliance; it is about creating a mechanistic barrier against the specific chemical threats posed by the compound. The following matrix is designed in accordance with the hazard assessment mandates of [2].

Table 2: Mechanistically Justified PPE Selection

PPE Category	Specification	Causality & Mechanistic Justification
Hand Protection	Nitrile or Neoprene gloves (min. 4 mil thickness)	Provides a robust chemical barrier against lipophilic ethers and electrophilic aldehydes, preventing dermal Schiff base formation.
Eye Protection	Chemical splash goggles (ANSI Z87.1 certified)	Standard safety glasses are insufficient. Goggles prevent vapor-phase aldehydes from dissolving into the aqueous tear film of the cornea.
Body Protection	Flame-Resistant (FR) Lab Coat	Mitigates risk during reactions involving flammable organic solvents and provides a physical barrier against incidental powder contact.
Respiratory	Chemical Fume Hood (Face velocity 80-100 fpm)	Primary engineering control to prevent inhalation of irritating aldehyde vapors and potential HF off-gassing during exothermic reactions.

Self-Validating Operational Protocol

The following methodology ensures that every step of handling 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde includes a built-in verification check to prevent exposure, adhering to the standards outlined in [3].

Step-by-Step Weighing and Transfer Methodology:

• Environmental Verification: Before opening the chemical, verify the fume hood monitor reads a face velocity between 80 and 100 feet per minute (fpm). Validation: A velocity below 80 fpm risks vapor escape; above 100 fpm creates turbulence that can aerosolize fine powders.

• Thermal Equilibration: Remove the sealed vial from 2-8°C storage and place it in a desiccator at room temperature for 30 minutes. Validation: Opening a cold vial introduces atmospheric moisture, which condenses on the powder and accelerates the oxidation of the aldehyde to a carboxylic acid, ruining experimental yields.

• Static Mitigation: The difluoromethoxy group can cause the powder to hold a static charge. Use an anti-static gun (e.g., Zerostat) on the weighing boat prior to transfer. Validation: Eliminates electrostatic repulsion that causes the powder to "jump" and contaminate the workspace.

• Transfer: Using a clean, dry PTFE-coated spatula, transfer the required mass into the reaction vessel entirely within the fume hood.

• Decontamination: Wipe down the balance and surrounding area with an isopropanol-soaked wipe to dissolve any lipophilic residue, followed by a dry wipe.

Spill Management & Disposal Plan

Because of the fluorine content, the disposal of this compound cannot follow standard organic waste protocols. It must be strictly managed under guidelines for hazardous waste [4].

• Spill Containment: In the event of a spill, do not use combustible materials like sawdust. Cover the spill with an inert, inorganic absorbent (e.g., vermiculite or sand). Sweep the material using non-sparking tools and place it in a rigid, sealable container.

• Waste Segregation: All reaction waste, contaminated gloves, and empty vials must be placed in a dedicated container labeled "Halogenated Organic Waste."

• Container Material: Use High-Density Polyethylene (HDPE) waste carboys. Causality: If trace amounts of HF are generated through decomposition over time, HF will etch and compromise glass containers, leading to catastrophic failure.

• Thermal Destruction: Coordinate with your Environmental Health and Safety (EHS) officer to ensure the waste is sent to an EPA-approved incineration facility. The incinerator must be equipped with an alkaline scrubber system to neutralize the highly toxic HF gas generated during the thermal destruction of the difluoromethoxy group.

Operational Logic & Safety Workflow

The following diagram maps the critical decision points and procedural flow to ensure safe handling and regulatory-compliant disposal.

Operational and disposal workflow for 2-(Difluoromethoxy)-4,6-dimethoxybenzaldehyde.

References

• Occupational Safety and Health Administration (OSHA). "29 CFR 1910.132 - Personal Protective Equipment General Requirements." United States Department of Labor. Available at:[Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version." The National Academies Press, 2011. Available at:[Link]

• Environmental Protection Agency (EPA). "40 CFR Part 261 - Identification and Listing of Hazardous Waste." Electronic Code of Federal Regulations (eCFR). Available at:[Link]